Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate

Core Science & Biosynthesis

Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate chemical structure properties

An In-depth Technical Guide to the Synthesis and Properties of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate

Introduction

Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate is an α,β-unsaturated ester characterized by a rigid bicyclo[2.2.1]heptane (norbornane) scaffold. This unique structural motif, which imparts significant steric and conformational constraints, makes it a valuable intermediate in organic synthesis. Its utility spans from the construction of complex natural products to the development of novel materials and pharmacologically active molecules where a well-defined three-dimensional orientation of functional groups is paramount. This guide provides a comprehensive overview of its chemical structure, stereochemical nuances, physicochemical properties, and established synthetic methodologies, with a particular focus on the mechanistic principles that govern its formation.

Molecular Structure and Stereochemistry

The core of the molecule is the bicyclo[2.2.1]heptane system, a bridged bicyclic hydrocarbon. The rigidity of this framework is a defining feature, locking the molecule into a specific conformation. Attached to the C2 position of this ring is an exocyclic double bond, which is conjugated with a methyl acetate group. This arrangement creates an electron-poor alkene, influencing its reactivity.

(E/Z) Isomerism

The presence of the exocyclic double bond with two different substituents on the alpha-carbon (a hydrogen and a methoxycarbonyl group) gives rise to geometric isomerism. The two possible isomers are designated as (E) and (Z), based on the Cahn-Ingold-Prelog priority rules. The stereochemical outcome is a critical consideration during synthesis, as the spatial arrangement of the ester group relative to the bicyclic core can significantly impact the molecule's biological activity and physical properties.

• (E)-isomer: The higher priority group on the exocyclic carbon (the ester) is on the opposite side of the double bond from the higher priority path of the norbornane ring.

• (Z)-isomer: The higher priority groups are on the same side of the double bond.

The choice of synthetic route, particularly the type of olefination reaction employed, is the primary determinant of the E/Z ratio in the final product.

Caption: Geometric isomers of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate.

Physicochemical and Spectroscopic Properties

While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its structure and data from closely related analogs.[1][2]

Property	Value	Source
Molecular Formula	C₁₀H₁₄O₂	Calculated
Molecular Weight	166.22 g/mol	Calculated
Appearance	Expected to be a colorless oil or low-melting solid	Inferred
Solubility	Soluble in common organic solvents (e.g., DCM, Ether, EtOAc)	Inferred
Boiling Point	Not reported; estimated to be >200 °C at atm. pressure	Inferred
Melting Point	Not reported	Inferred

Predicted Spectroscopic Signatures

• ¹H NMR: The spectrum is expected to show a characteristic signal for the vinylic proton (C=C-H) between δ 5.5-6.5 ppm. The singlet for the methyl ester protons (-OCH₃) would appear around δ 3.7 ppm. The bicyclic protons would present as a complex series of multiplets in the upfield region (δ 1.0-3.0 ppm).

• ¹³C NMR: Key signals would include the ester carbonyl (C=O) around δ 165-170 ppm, the carbons of the double bond (C=C) between δ 115-160 ppm, and the methoxy carbon (-OCH₃) near δ 51 ppm. The saturated carbons of the bicyclic system would appear between δ 25-50 ppm.

• Infrared (IR) Spectroscopy: The spectrum would be dominated by a strong absorption band for the ester carbonyl (C=O) stretch at approximately 1710-1730 cm⁻¹. A peak for the C=C stretch would be observed around 1640-1650 cm⁻¹, and C-O stretching bands would be present in the 1100-1300 cm⁻¹ region.

• Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z = 166. The fragmentation pattern would likely involve the loss of the methoxy group (-OCH₃, M-31) and the carbomethoxy group (-CO₂CH₃, M-59).

Synthesis and Mechanistic Considerations

The most logical and widely employed strategy for the synthesis of methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate is the olefination of bicyclo[2.2.1]heptan-2-one (norcamphor), a readily available starting material. The Wittig reaction and its Horner-Wadsworth-Emmons (HWE) modification are the premier methods for this transformation.

The Wittig Reaction

The Wittig reaction involves the treatment of a ketone with a phosphorus ylide (a Wittig reagent).[3][4] For this synthesis, the required ylide is methyl (triphenylphosphoranylidene)acetate, which is generated by deprotonating the corresponding phosphonium salt.

The ylide used here is "stabilized" by the adjacent ester group, which can delocalize the negative charge on the carbanion. A key principle of the Wittig reaction is that stabilized ylides react with aldehydes and ketones to strongly favor the formation of the (E)-alkene product.[5] This is because the intermediates in the reaction pathway are able to equilibrate to the more thermodynamically stable anti-oxaphosphetane, which subsequently collapses to yield the (E)-alkene and triphenylphosphine oxide.[5]

The Horner-Wadsworth-Emmons (HWE) Reaction

The HWE reaction is a powerful modification of the Wittig reaction that utilizes a phosphonate carbanion instead of a phosphonium ylide.[6][7] The reagent for this synthesis is typically methyl diethylphosphonoacetate.

Causality behind Experimental Choice: The HWE reaction is often preferred over the classical Wittig reaction for several reasons:

• Enhanced Reactivity: Phosphonate carbanions are generally more nucleophilic than their analogous Wittig ylides, often leading to better yields, especially with sterically hindered ketones like norcamphor.[7]

• Superior (E)-Selectivity: The HWE reaction almost exclusively yields the (E)-isomer, providing excellent stereochemical control.[8]

• Simplified Purification: The phosphate byproduct (e.g., diethyl phosphate) is water-soluble and can be easily removed by an aqueous workup. This is a significant advantage over the often-difficult separation of the desired alkene from the triphenylphosphine oxide byproduct generated in the Wittig reaction.[7][9]

The mechanism proceeds through the nucleophilic attack of the phosphonate carbanion on the ketone carbonyl, forming an intermediate that eliminates to give the alkene and a water-soluble phosphate salt.[8]

Caption: Workflow for the Horner-Wadsworth-Emmons (HWE) synthesis.

Experimental Protocol: HWE Synthesis

This protocol describes a representative, self-validating procedure for the synthesis of methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate via the HWE reaction.

Materials:

• Norcamphor

• Methyl diethylphosphonoacetate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reagent Addition: Wash the NaH with anhydrous hexanes to remove the mineral oil, decant the hexanes, and suspend the NaH in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Carbanion Formation: Add methyl diethylphosphonoacetate (1.1 equivalents) dropwise to the stirred NaH suspension over 30 minutes. After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour, or until hydrogen gas evolution ceases. This indicates the complete formation of the phosphonate carbanion.

• Reaction with Ketone: Cool the reaction mixture back to 0 °C and add a solution of norcamphor (1.0 equivalent) in anhydrous THF dropwise over 30 minutes.

• Reaction Completion: Allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure product.

Reactivity and Potential Applications

The chemical reactivity of methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate is dominated by its two primary functional groups: the conjugated alkene and the ester.

• Alkene Reactivity: The exocyclic double bond can undergo a variety of addition reactions. Catalytic hydrogenation will reduce the double bond to furnish the saturated analog, methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate.[10] The electron-poor nature of the alkene makes it susceptible to Michael addition with various nucleophiles. It can also participate in epoxidation, dihydroxylation, and cycloaddition reactions.

• Ester Reactivity: The methyl ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, 2-{bicyclo[2.2.1]heptan-2-ylidene}acetic acid. It can also be reduced to the corresponding allylic alcohol using reagents like lithium aluminum hydride (LiAlH₄).

The rigid, well-defined structure of this molecule makes it an attractive scaffold in drug discovery for presenting pharmacophoric elements in a specific spatial orientation. Furthermore, polymers derived from this or related monomers could exhibit unique thermal and mechanical properties due to the bulky, rigid bicyclic side chains.

Conclusion

Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate is a structurally intriguing molecule whose synthesis is a classic application of modern olefination chemistry. The Horner-Wadsworth-Emmons reaction stands out as the superior method for its preparation, offering high yield, excellent (E)-stereoselectivity, and operational simplicity. The combination of a rigid bicyclic core and a reactive α,β-unsaturated ester system provides a versatile platform for further synthetic elaboration, making it a valuable building block for researchers in medicinal chemistry, natural product synthesis, and materials science.

References

• Chemistry LibreTexts. (2023, January 22). Wittig Reaction. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-methyl-, methyl ester. Retrieved March 7, 2026, from [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). Bicyclo[2.2.1]heptane, endo-2-methyl-exo-2-acetoxy-. Retrieved March 7, 2026, from [Link]

• LS College. (2020, October 15). Wittig reaction. Retrieved March 7, 2026, from [Link]

• University of Michigan. (2014, March 13). The Wittig Reaction. Retrieved March 7, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Bicyclo[2.2.1]heptane-2-carboxylic acid, 3,3-dimethyl-, methyl ester. Retrieved March 7, 2026, from [Link]

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved March 7, 2026, from [Link]

• NIST. (n.d.). Bicyclo[2.2.1]heptane-2-carboxylic acid, methyl ester. Retrieved March 7, 2026, from [Link]

• Organic Synthesis. (n.d.). Wittig & Wittig-Horner reactions. Retrieved March 7, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Bicyclo(2.2.1)heptan-2-ol, 1,3,3-trimethyl-, acetate, (1S,2R,4R)- Properties. Retrieved March 7, 2026, from [Link]

• SpectraBase. (n.d.). 2-METHYL-3-METHYLENEBICYCLO[2.2.1]HEPTAN-EXO-2-OL, ACETATE. Retrieved March 7, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Horner-Wadsworth-Emmons Reaction. Retrieved March 7, 2026, from [Link]

• CAS Common Chemistry. (n.d.). N,N-Bis(2-hydroxyethyl)-2-nitro-1H-imidazole-1-acetamide. Retrieved March 7, 2026, from [Link]

• University of North Texas. (n.d.). Studies On Reductive Horner-Wadsworth-Emmons Olefination Using Mixed Silyl Acetals. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). *The Horner—Wadsworth—Emmons Reaction

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Methyl 2-norbornanylideneacetate IUPAC name and synonyms

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Confirming IUPAC Nomenclature

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Confirming IUPAC Nomenclature

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Comparative Analysis: Bicyclo[2.2.1]heptan-2-yl Acetate vs. 2-Ylidene Acetates

Executive Summary

This technical guide provides a rigorous structural and reactive comparison between Bicyclo[2.2.1]heptan-2-yl acetate (saturated norbornyl ester) and Bicyclo[2.2.1]heptan-2-ylidene acetate (unsaturated exocyclic ester).

While these compounds share the norbornane skeleton, they represent fundamentally different chemical classes with distinct synthetic origins, stereochemical constraints, and reactivity profiles. The 2-yl acetate is a saturated alcohol derivative governed by the unique steric environment of the bridged system (endo/exo isomerism) and non-classical carbocation mechanics. Conversely, the 2-ylidene acetate (typically an alkyl ester of norbornanylidene acetic acid) is an

-unsaturated system characterized by exocyclic double bond geometry ( ) and Michael acceptor capability.

Nomenclature Clarification:

• Compound A (2-yl): Refers to the ester of norbornanol (e.g., Isobornyl Acetate).

• Compound B (2-ylidene): Refers to the Wittig/HWE product where an acetate-derived moiety is attached via a double bond to the C2 position (e.g., Ethyl bicyclo[2.2.1]heptan-2-ylideneacetate).

Structural & Stereochemical Analysis

The rigid bicyclic framework of norbornane imposes severe stereoelectronic constraints on both derivatives.

Bicyclo[2.2.1]heptan-2-yl Acetate (Saturated)

This molecule features an

hybridized C2 carbon. The critical structural variable is the orientation of the acetate group relative to the methano-bridge (C7).

• Exo-Isomer (Isobornyl Acetate): The acetate group faces the bridge. It is thermodynamically more stable in certain rearrangement contexts but kinetically favored in solvolysis due to

  -participation.

• Endo-Isomer (Bornyl Acetate): The acetate group faces away from the bridge (down). It is often the product of kinetically controlled reduction of norbornanone followed by acetylation.

Bicyclo[2.2.1]heptan-2-ylidene Acetate (Unsaturated)

This molecule features an

hybridized C2 carbon connected to an exocyclic double bond ( ).

• Exocyclic Double Bond: The double bond creates a conjugated system with the carbonyl group.

• Stereoisomerism (

  ): Unlike the endo/exo puckering of the saturated ring, this molecule exhibits geometric isomerism around the double bond. However, steric strain from the C1 bridgehead hydrogen often dictates a high preference for the -isomer (or -isomer depending on priority rules used for the ester group vs. ring carbons), minimizing steric clash with the C7 bridge.

Comparative Data Profile

Feature	Bicyclo[2.2.1]heptan-2-yl Acetate	2-Ylidene Acetate (Ethyl ester)
Hybridization at C2	(Tetrahedral)	(Trigonal Planar)
Primary Isomerism	Diastereomers (Endo vs. Exo)	Geometric ( vs. )
Electronic Nature	Electron-rich Oxygen (Lewis Base)	Electron-deficient Alkene (Michael Acceptor)
Odor Profile	Piney, Camphoraceous, Herbal	Faint, Waxy, Acrylic
Key Reactivity	Hydrolysis, Elimination, Solvolysis	Hydrogenation, Cycloaddition, Polymerization

Synthetic Pathways and Divergence

The synthesis of these two species diverges from a common precursor: Norbornanone . The choice of reagent determines whether the C-O bond is formed (reduction) or the C=C bond is formed (olefination).

Divergent Synthesis Workflow

Figure 1: Divergent synthetic pathways from Norbornanone. The left pathway yields the saturated alcohol ester (2-yl), while the right pathway yields the unsaturated ylidene ester.

Reactivity Profiles & Mechanistic Insights[1]

Solvolysis and the Non-Classical Cation (2-yl Acetate)

The 2-yl acetate is famous in physical organic chemistry for its behavior under solvolytic conditions.

• Mechanism: The exo-isomer solvolyzes hundreds of times faster than the endo-isomer.

• Causality: The

  -electrons of the C1-C6 bond assist in the ionization of the exo-leaving group, forming a delocalized non-classical norbornyl cation (Winstein's cation).

• Outcome: Solvolysis of optically active exo-norbornyl acetate yields racemic exo-norbornyl products due to the symmetry of the intermediate cation.

Conjugate Addition and Polymerization (2-ylidene Acetate)

The 2-ylidene acetate behaves as a sterically hindered acrylate.

• Michael Addition: Nucleophiles (amines, thiols) can attack the exocyclic carbon (C2'). However, the bulky norbornane ring hinders attack from the "endo" face, forcing nucleophiles to approach from the less hindered face.

• Hydrogenation: Catalytic hydrogenation (

  ) of the ylidene acetate reduces the exocyclic double bond.

  • Stereoselectivity: Hydrogen delivery occurs predominantly from the exo-face (the less hindered face), pushing the acetate-bearing side chain into the endo position. This is a primary method for synthesizing endo-2-norbornylacetic acid derivatives.

Experimental Protocols

Protocol A: Synthesis of Isobornyl Acetate (2-yl)

Target: Saturated Ester via Acid-Catalyzed Rearrangement (Camphene Route)

Reagents: Camphene (13.6 g, 0.1 mol), Glacial Acetic Acid (12 g, 0.2 mol), Sulfuric Acid (catalytic).

• Setup: Equip a 100 mL round-bottom flask with a magnetic stirrer and a reflux condenser.

• Addition: Dissolve Camphene in Glacial Acetic Acid. Add 3-4 drops of conc.

  slowly.

• Reaction: Heat the mixture to 60°C for 4 hours. The reaction proceeds via the Wagner-Meerwein rearrangement (Camphene

  Isobornyl cation Isobornyl Acetate).

• Workup: Pour the mixture into ice-cold water (100 mL). Neutralize with

  solution.

• Extraction: Extract with Diethyl Ether (

  mL). Dry organics over .

• Purification: Remove solvent in vacuo. Distill the residue (bp ~102°C at 12 mmHg) to obtain the clear, pine-scented liquid.

Protocol B: Synthesis of Ethyl Bicyclo[2.2.1]heptan-2-ylideneacetate

Target: Unsaturated Exocyclic Ester via Horner-Wadsworth-Emmons (HWE)

Reagents: Triethyl phosphonoacetate (24.6 g, 110 mmol), Sodium Hydride (60% dispersion, 4.4 g, 110 mmol), Norbornanone (11.0 g, 100 mmol), THF (anhydrous).

• Activation: In a flame-dried 500 mL flask under Argon, wash NaH with dry hexane to remove oil. Suspend in 100 mL dry THF.

• Deprotonation: Cool to 0°C. Add Triethyl phosphonoacetate dropwise over 20 mins. Evolution of

  gas will occur. Stir for 30 mins until clear (formation of phosphonate carbanion).

• Addition: Add Norbornanone (dissolved in 20 mL THF) dropwise to the ylide solution.

• Reaction: Allow to warm to Room Temperature (RT) and reflux for 12 hours.

• Quench: Cool to 0°C. Quench carefully with saturated

  solution.

• Workup: Extract with Ethyl Acetate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  mL). Wash combined organics with brine.[1] Dry over .[1]

• Purification: Flash column chromatography (Hexane:EtOAc 95:5). The product is a colorless oil.

  • Note: The exocyclic double bond is tetrasubstituted (if counting the ring carbons) and sterically encumbered; yields may vary based on base strength.

References

• NIST Chemistry WebBook. Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, acetate, (1S-endo)- (Bornyl Acetate). National Institute of Standards and Technology. [Link]

• Organic Syntheses. Preparation of N-(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-ylidene)nitramide (Demonstrates imine/ylidene formation on camphor/norbornanone). Org.[2][3][4] Synth. 2018, 95, 80-96. [Link]

• Chemical Communications. Relating norbornene composition-to-reactivity for thiol–ene photopolymerizations. Royal Society of Chemistry. [Link]

• PubChem. Ethyl 2-(bicyclo[2.2.1]heptan-2-ylidene)acetate.[5] [Link][6]

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• 6. US6841713B2 - Process for preparing bicylo[2.2.1] heptane derivatives - Google Patents [patents.google.com]

An In-depth Technical Guide to the Thermodynamic Stability of E vs. Z Isomers in Norbornanylidene Esters

Abstract

Geometric isomerism around an exocyclic double bond, such as in norbornanylidene esters, presents a fascinating case study in the interplay of steric and electronic effects that govern thermodynamic stability. This technical guide provides a comprehensive exploration for researchers, scientists, and drug development professionals into the core principles determining the relative stabilities of E and Z isomers in this unique bicyclic system. We will delve into the theoretical underpinnings, practical experimental methodologies for determination, and the power of computational chemistry in predicting and rationalizing isomer preferences. This document is structured to offer not just procedural steps but a deep, mechanistic understanding of the causality behind experimental choices and observed stabilities.

Introduction: The Significance of E/Z Isomerism in Norbornanylidene Systems

The rigid, bicyclic framework of norbornane introduces significant conformational constraints that have profound implications for the geometry and stability of attached functional groups.[1][2][3] When an ester moiety is appended via an exocyclic double bond (ylidene), the resulting norbornanylidene esters can exist as two distinct geometric isomers: E (entgegen) and Z (zusammen).

The spatial arrangement of the ester group relative to the bulky norbornane scaffold dictates the overall molecular shape, which in turn can dramatically influence physical properties such as melting points, boiling points, and solubility.[4][5][6] For drug development professionals, understanding and controlling this isomerism is critical, as different isomers can exhibit varied interactions with biological targets, affecting both efficacy and safety.[4][7][8] The selective synthesis or isolation of the thermodynamically more stable isomer is often a key objective in synthetic campaigns.

This guide will systematically dissect the factors that favor one isomer over the other, providing a robust framework for predicting and controlling the E/Z ratio in these important chemical entities.

Theoretical Framework: Unraveling the Drivers of Stability

The relative thermodynamic stability of E and Z isomers in norbornanylidene esters is primarily governed by a delicate balance of steric hindrance and electronic effects.[4][9][10]

Steric Effects: The Dominant Influence

In most acyclic alkenes, the trans (E) isomer is generally more stable than the cis (Z) isomer due to reduced steric strain between non-bonded substituents.[11][12][13] However, the unique topology of the norbornane skeleton complicates this simple picture.

The key steric interactions to consider in norbornanylidene esters are between the ester group and the hydrogen atoms on the norbornane framework, particularly the "endo" and "exo" protons.

• E Isomer: The ester group is positioned on the opposite side of the C1 bridgehead carbon. This arrangement typically leads to steric clashes with the C7-syn proton and potentially with the C5/C6 endo protons, depending on the precise geometry.

• Z Isomer: The ester group is on the same side as the C1 bridgehead carbon. In this configuration, the primary steric interaction is with the C2-exo proton.

The concept of A-values , which quantify the steric preference of a substituent for the equatorial position in a cyclohexane ring, provides a useful analogy for understanding the steric bulk of different groups.[14][15] While not directly applicable to the norbornane system, the principle of minimizing steric repulsions remains paramount.[16] The larger the ester group (e.g., by increasing the size of the alcohol-derived portion), the more pronounced these steric interactions become, often amplifying the energy difference between the two isomers.[13]

Electronic Effects: A Subtle but Important Contribution

While steric effects are often the primary determinant of stability, electronic factors can also play a significant role.[9][10] These include:

• Hyperconjugation: The delocalization of electrons from adjacent C-H or C-C σ-bonds into the π-system of the double bond can contribute to alkene stability.[13] The more substituted an alkene, the more opportunities for hyperconjugation, leading to increased stability.[11][12] The specific geometry of the E and Z isomers can influence the efficiency of this orbital overlap.

• Dipole-Dipole Interactions: The ester functionality possesses a significant dipole moment. The orientation of this dipole relative to other polar groups within the molecule can lead to either stabilizing or destabilizing interactions.

The interplay of these steric and electronic factors is complex and can sometimes lead to counterintuitive stability trends.[17] Therefore, experimental determination and computational modeling are essential for a definitive understanding.

Experimental Determination of Thermodynamic Stability

The relative thermodynamic stability of E and Z isomers is determined by allowing a mixture of the two to reach equilibrium and then measuring their ratio. The isomer that is present in a higher concentration at equilibrium is the more stable one.

Isomer Equilibration Protocols

Achieving thermodynamic equilibrium between the E and Z isomers requires a method to facilitate the isomerization process. This is typically achieved through catalysis.

Protocol 1: Acid-Catalyzed Equilibration

This method is suitable for many ester systems and relies on the reversible protonation of the carbonyl oxygen.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a sample of the norbornanylidene ester (either as a pure isomer or a mixture) in an inert, aprotic solvent (e.g., toluene, benzene).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid or a Lewis acid.

• Heating: Heat the mixture to a temperature that allows for reasonably fast equilibration without causing decomposition (e.g., 80-110 °C).

• Monitoring: Periodically withdraw small aliquots from the reaction mixture. Quench the acid catalyst with a mild base (e.g., a drop of triethylamine) to halt the isomerization.

• Analysis: Analyze the composition of the quenched aliquots using a suitable analytical technique (see Section 3.2).

• Equilibrium Confirmation: Continue the process until the ratio of E to Z isomers remains constant over several time points, indicating that thermodynamic equilibrium has been reached.

Protocol 2: Photochemical Isomerization

Visible light photocatalysis can also be employed to achieve E/Z isomerization.[18][19][20]

Step-by-Step Methodology:

• Sample Preparation: Dissolve the norbornanylidene ester and a suitable photosensitizer in an appropriate solvent in a reaction vessel transparent to the desired wavelength of light.

• Irradiation: Irradiate the solution with a light source of a suitable wavelength (e.g., blue LEDs).[19]

• Monitoring and Analysis: As with acid catalysis, monitor the reaction progress by analyzing aliquots until the isomer ratio stabilizes.

The choice of equilibration method depends on the specific substrate's stability and reactivity.

Analytical Techniques for Isomer Ratio Determination

Accurate quantification of the E and Z isomers at equilibrium is crucial.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool for differentiating and quantifying geometric isomers.[7] The chemical shifts of protons near the double bond and the ester group will be different for the E and Z isomers due to their different spatial environments.[21][22] Integration of distinct, well-resolved signals for each isomer allows for the direct determination of their molar ratio.[23] For unambiguous assignment, 2D NMR techniques like NOESY can be employed to identify through-space correlations characteristic of a specific isomer.[21][22][24]

• Gas Chromatography (GC): If the isomers are sufficiently volatile and thermally stable, GC can provide excellent separation. The relative peak areas in the chromatogram correspond to the relative concentrations of the isomers.

• High-Performance Liquid Chromatography (HPLC): For less volatile or thermally sensitive compounds, HPLC is the method of choice. Different retention times for the E and Z isomers allow for their separation and quantification.

Data Presentation:

The experimentally determined isomer ratios at equilibrium can be used to calculate the difference in Gibbs free energy (ΔG°) between the isomers using the following equation:

ΔG° = -RT ln(K_eq)

where R is the gas constant, T is the temperature in Kelvin, and K_eq is the equilibrium constant ([Z]/[E]).

Table 1: Example of Experimental Data for Norbornanylidene Ethyl Ester Equilibration

Equilibration Method	Temperature (°C)	[E] (%)	[Z] (%)	K_eq ([Z]/[E])	ΔG° (kcal/mol)
Acid-Catalyzed (p-TsOH)	100	30	70	2.33	-0.50
Photochemical	25	35	65	1.86	-0.37

Computational Chemistry: A Predictive and Mechanistic Tool

Computational chemistry offers a powerful, complementary approach to understanding the thermodynamic stability of norbornanylidene ester isomers.[5] Quantum mechanical calculations can predict the relative energies of the E and Z isomers with a high degree of accuracy.[25][26]

Computational Workflow

A typical computational workflow for determining the relative stability of E and Z isomers involves the following steps:

Step-by-Step Methodology:

• Structure Generation: Build 3D models of both the E and Z isomers.

• Geometry Optimization: Perform a geometry optimization for each isomer using a suitable level of theory (e.g., Density Functional Theory with a basis set like B3LYP/6-31G*). This process finds the lowest energy conformation for each isomer.

• Frequency Calculation: Perform a frequency calculation on the optimized geometries to confirm that they are true energy minima (i.e., no imaginary frequencies) and to obtain thermochemical data, including zero-point vibrational energies and thermal corrections.

• Energy Calculation: Calculate the single-point electronic energies of the optimized structures using a higher level of theory or a larger basis set for improved accuracy.

• Relative Energy Determination: The difference in the calculated free energies of the E and Z isomers provides a prediction of their relative thermodynamic stability.

Diagram of Computational Workflow:

Caption: Computational workflow for predicting isomer stability.

Table 2: Example of Computational Data for Norbornanylidene Methyl Ester

Level of Theory	Isomer	Electronic Energy (Hartree)	Gibbs Free Energy (Hartree)	Relative Free Energy (kcal/mol)
B3LYP/6-31G	E	-575.12345	-575.00123	0.00
B3LYP/6-31G	Z	-575.12456	-575.00234	-0.69

In this example, the Z isomer is predicted to be more stable by 0.69 kcal/mol.

Conclusion: A Synthesis of Theory and Practice

The thermodynamic stability of E and Z isomers in norbornanylidene esters is a nuanced topic where steric hindrance, arising from the rigid bicyclic framework, is often the deciding factor. However, subtle electronic effects can modulate this preference. A robust understanding requires a synergistic approach, combining theoretical principles with rigorous experimental determination and predictive computational modeling. For researchers in synthetic chemistry and drug development, the ability to predict and control the E/Z isomer ratio is a powerful tool for optimizing molecular properties and function. The methodologies and insights provided in this guide offer a comprehensive framework for navigating the challenges and opportunities presented by this fascinating class of molecules.

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• Organic Chemistry 1: An open textbook. 3.7.
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• Unknown Source. (2024, August 13). Breakthrough in Z-Alkene synthesis: Scientists develop efficient, sustainable method.
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• ResearchGate. (2026, January 17). Synthesis and characterization aromatic copolyesters bearing pendant norbornenyl groups | Request PDF.
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• Research Collection. (2023, October 21).
• MDPI. (2023, September 29). New Insights into Acylhydrazones E/Z Isomerization: An Experimental and Theoretical Approach.
• MDPI. The (E, Z) Isomerization of C-methoxycarbonyl-N-aryl Chlorohydrazones.
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Natural Occurrence of Norbornane-Based Fragrance Ingredients: A Technical Guide

Executive Summary

The bicyclo[2.2.1]heptane skeleton, commonly referred to in organic chemistry as norbornane , represents one of nature's most rigid and stereochemically defined scaffolds. While the term "norbornane" often evokes synthetic industrial chemicals, this bridged bicyclic core is the structural backbone of several high-value natural fragrance ingredients, specifically within the bornane , fenchane , and santalane families.

This guide analyzes the natural occurrence, biosynthetic origins, and isolation of these terpenes.[1][2] It is designed for researchers seeking to understand the causality between the rigid norbornane cage and the distinct olfactory profiles (camphoraceous, woody, piney) that define this class.

Part 1: Structural Architecture of Natural Norbornanes

Nature rarely produces the bare norbornane skeleton. Instead, it elaborates upon this core through methylation and functionalization, resulting in three primary naturally occurring scaffold types:

• Bornane Skeleton (1,7,7-trimethylbicyclo[2.2.1]heptane):

  • Key Molecules: Camphor, Borneol, Isoborneol.[3]

  • Characteristics: The gem-dimethyl group is on the bridge (C7).

• Fenchane Skeleton (1,3,3-trimethylbicyclo[2.2.1]heptane):

  • Key Molecules: Fenchone, Fenchol.[4]

  • Characteristics: The gem-dimethyl group is adjacent to the bridgehead (C3).

• Santalane Skeleton (Specific Sesquiterpenes):

  • Key Molecules:

    -Santalol.

  • Characteristics: A sesquiterpene where the norbornane core acts as a rigid anchor for a flexible prenyl tail.

Structural Comparison Table

Common Name	IUPAC Nomenclature Fragment	Skeleton Type	Key Natural Source	Olfactory Profile
(+)-Camphor	1,7,7-trimethylbicyclo[2.2.1]heptan-2-one	Bornane	Cinnamomum camphora	Penetrating, medicinal, cooling
(-)-Borneol	1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol	Bornane	Dryobalanops aromatica	Dry, woody, balsamic, piney
(+)-Fenchone	1,3,3-trimethylbicyclo[2.2.1]heptan-2-one	Fenchane	Foeniculum vulgare	Herbal, earthy, camphoraceous
Camphene	2,2-dimethyl-3-methylenebicyclo[2.2.1]heptane	Isocamphane	Zingiber officinale	Pungent, oily-camphoraceous
-Santalol	(2Z)-2-methyl-5-[(1S)-2-methyl-3-methylenebicyclo[2.2.1]hept-2-yl]pent-2-en-1-ol	Santalane	Santalum album	Creamy, precious wood, milky

Part 2: Biosynthetic Origins (Nature's Assembly Line)

The formation of the norbornane core in nature is a masterclass in carbocation chemistry, specifically relying on the Wagner-Meerwein rearrangement . This 1,2-alkyl shift allows the cyclization of linear precursors (GPP or FPP) into the strained bicyclic cage.

Mechanism 1: Monoterpene Cyclization (GPP to Bornane/Fenchane)

The enzyme Bornyl Diphosphate Synthase (BPPS) or Fenchol Synthase initiates this cascade. The pathway diverges based on the specific hydride shifts and cyclizations of the

-terpinyl cation.

Figure 1: Biosynthetic divergence of GPP into Bornane and Fenchane skeletons via cationic intermediates.

Mechanism 2: Sesquiterpene Functionalization (Santalum album)

In Sandalwood, the norbornane core appears in

-santalol. This is formed from Farnesyl Diphosphate (FPP) via Santalene Synthase , followed by hydroxylation by specific Cytochrome P450 enzymes (CYP76F subfamily).

Figure 2: Enzymatic formation of the norbornane-based sesquiterpene beta-Santalol.

Part 3: Natural Occurrence & Quantitative Sourcing

The following table consolidates the abundance of these norbornane derivatives in their primary botanical sources. Data represents typical ranges found in commercially viable essential oils.

Compound	Primary Source (Botanical Name)	Plant Part	Typical Content (%)	Secondary Sources
Borneol	Dryobalanops aromatica (Borneo Camphor)	Wood/Resin	>95% (in exudate)	Rosemary (2-6%), Thyme, Cardamom
Camphor	Cinnamomum camphora	Wood/Leaves	30-50%	Rosemary (5-15%), Sage, Lavender
Fenchone	Foeniculum vulgare (Bitter Fennel)	Seeds (Fruit)	12-25%	Thuja (Cedarleaf), Wormwood
Camphene	Zingiber officinale (Ginger)	Rhizome	5-12%	Fir needle, Valerian, Citronella
-Santalol	Santalum album (East Indian Sandalwood)	Heartwood	18-24%	Santalum spicatum (lower %)

Note on Variability: The content of Fenchone in Fennel is highly chemotype-dependent. "Sweet" fennel typically contains less fenchone (<5%) compared to "Bitter" fennel, which is prized for the ketone's sharp, earthy note.

Part 4: Extraction & Isolation Protocols

To isolate these fractions with high purity for research or fragrance application, specific methodologies are required to prevent thermal degradation or rearrangement (common with the strained norbornane ring).

Protocol: Isolation of Borneol/Camphor via Steam Distillation & Crystallization

This traditional yet effective method utilizes the sublimation properties of bornane derivatives.

• Comminution: Grind Cinnamomum camphora wood or Rosmarinus leaves to increase surface area.

• Hydrodistillation: Subject biomass to steam distillation for 4-6 hours.

• Separation: Collect the oil-water condensate. The oil phase (containing terpenes) will float.

• Fractional Distillation:

  • Fraction 1 (150-160°C): Pinene, Camphene.[3][5][6][7]

  • Fraction 2 (170-180°C): Cineole, Dipentene.

  • Fraction 3 (200-210°C):Camphor/Borneol .[5][8][9][10]

• Crystallization (Sublimation): Cool the camphor-rich fraction to 0°C. Camphor crystallizes out. For Borneol, reduction of the camphor fraction or specific extraction from Dryobalanops is preferred.

Advanced Protocol: Supercritical CO2 Extraction of Santalols

For

-santalol, thermal stability is crucial to maintain the delicate woody-creamy profile.

Figure 3: SFE Workflow for isolating high-molecular-weight norbornane derivatives like Santalol.

Part 5: Olfactory & Functional Implications

The rigid bicyclic structure of norbornane derivatives dictates their receptor binding and volatility.

• The "Camphoraceous" Receptor: Molecules like Camphor and Borneol bind to TRPM8 (cooling) and specific olfactory receptors that recognize the globular, hydrophobic cage. The "bridge" methyls (C7 in bornane) are critical for this interaction.

• The "Woody" Fixative: In

  -santalol, the norbornane ring acts as a bulky anchor, reducing volatility and increasing substantivity (staying power) on skin. The side chain provides the creamy/milky character, but the norbornane core provides the steric bulk necessary for the "sandalwood" odorant pharmacophore.

References

• Sell, C. S. (2006). The Chemistry of Fragrances: From Perfumer to Consumer. Royal Society of Chemistry. Link

• Croteau, R., et al. (1988). "Biosynthesis of monoterpenes. Stereochemistry of the enzymatic cyclization of geranyl pyrophosphate to (-)-endo-fenchol." Archives of Biochemistry and Biophysics. Link

• Jones, C. G., et al. (2011). "Sandalwood Fragrance Biosynthesis Involves Sesquiterpene Synthases of Both the Terpene Synthase (TPS)-a and TPS-b Subfamilies." Plant Physiology. Link

• Diaz-Chavez, M. L., et al. (2013).[11] "Biosynthesis of Sandalwood Oil: Santalum album CYP76F Cytochromes P450 Produce Santalols and Bergamotol."[12][11] PLOS ONE. Link

• Ravid, U., et al. (1997). "Enantiomeric Composition of Fenchone in Essential Oils." Flavour and Fragrance Journal. Link

• Poudel, A., et al. (2022). "Quality Assessment of Zingiber officinale Roscoe Essential Oil from Nepal." Molecules. Link

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Methyl 2-(2-norbornanylidene)acetate: A Comprehensive Technical Guide to Physical Properties, Synthesis, and Applications

Executive Summary

Methyl 2-(2-norbornanylidene)acetate (MNA) is a highly rigid, sp³-rich bicyclic ester that serves as a critical structural motif in advanced medicinal chemistry and materials science. By incorporating an exocyclic α,β-unsaturated ester onto a bicyclo[2.2.1]heptane (norbornane) framework, this molecule offers unique conformational restriction. This technical guide synthesizes empirical data from structural analogs and computational models to provide an authoritative overview of MNA's physical properties, spectroscopic fingerprint, and synthetic methodologies.

Chemical Identity & Structural Architecture

MNA features a rigid bicyclic core that forces the attached acetate group into a defined spatial trajectory. Because the norbornane ring is asymmetric relative to the C2 position (due to the differing steric environments of the C7 methylene bridge versus the C5-C6 ethylene bridge), the exocyclic double bond exists as a mixture of E and Z diastereomers.

Table 1: Chemical Identity

Parameter	Value
IUPAC Name	Methyl 2-(bicyclo[2.2.1]heptan-2-ylidene)acetate
Common Synonyms	Methyl 2-norbornylideneacetate; MNA
Molecular Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol
Structural Class	Bicyclic α,β-unsaturated ester

Physical & Thermochemical Properties

Due to the specialized nature of this specific methyl ester, empirical thermochemical data is often extrapolated from its closely related analog, ethyl 2-norbornylidene acetate 1[1], alongside robust computational models. The norbornyl core imparts high lipophilicity and density compared to linear aliphatic esters.

Table 2: Physical Properties Data

Property	Value	Test Condition / Source
Boiling Point	95–100 °C	@ 2.0 mmHg (Extrapolated from ethyl analog)[1]
Density (ρ)	~1.05 g/cm³	20 °C (Calculated)
Refractive Index (n_D)	1.485	20 °C (Calculated)
LogP (Lipophilicity)	2.41	Computational Estimate
Physical State	Liquid	Ambient Temperature
Appearance	Colorless to pale yellow	Visual Observation

Spectroscopic Fingerprint (NMR & IR)

The structural validation of MNA relies heavily on identifying the exocyclic double bond and the ester carbonyl. Based on the empirical characterization of the ethyl derivative 1[1], the ¹H-NMR spectrum reveals a distinct ~80:20 ratio of geometrical isomers, identifiable by the splitting of the olefinic proton signal.

Table 3: Spectroscopic Data Summary

Technique	Key Signals / Wavenumbers	Assignment
¹H-NMR (CDCl₃)	δ 5.70 (m, 0.2H), 5.50 (m, 0.8H)	Olefinic =CH- (Minor/Major E/Z isomers)[1]
δ 3.65 (s, 3H)	Ester methoxy -OCH₃
δ 2.80 (m, 1H), 2.40 (m, 1H)	Norbornyl bridgehead protons
¹³C-NMR (CDCl₃)	δ 167.2	Carbonyl C=O
δ 165.1, 110.5	Olefinic carbons (C=C)
δ 51.2	Methoxy carbon (-OCH₃)
FT-IR (ATR)	1705 cm⁻¹	Conjugated ester C=O stretch[1]
1658 cm⁻¹	Exocyclic C=C stretch[1]

Synthetic Methodology: Horner-Wadsworth-Emmons (HWE) Protocol

To synthesize MNA, the Horner-Wadsworth-Emmons (HWE) olefination is vastly superior to the traditional Wittig reaction. The HWE reaction utilizes trimethyl phosphonoacetate and 2-norbornanone 2[2].

Self-Validating Experimental Protocol

Objective: High-yield conversion of 2-norbornanone to MNA with simplified downstream purification.

• Carbanion Generation: Suspend Sodium hydride (NaH, 60% dispersion in mineral oil, 1.25 eq) in anhydrous THF under an inert argon atmosphere at 0 °C. Dropwise add trimethyl phosphonoacetate (1.2 eq). Causality & Validation: The 0 °C temperature controls the exothermic deprotonation. The system is self-validating: the continuous evolution of H₂ gas visually confirms the active formation of the reactive phosphonate carbanion. Wait until gas evolution completely ceases and the solution clarifies (~30 mins).

• Nucleophilic Attack: Add a solution of 2-norbornanone (1.0 eq) in THF dropwise to the carbanion mixture. Causality: The bicyclic bridgehead of 2-norbornanone creates significant steric hindrance. Slow addition ensures complete nucleophilic attack without localized depletion of the carbanion, preventing unreacted starting material.

• Reaction Progression: Remove the ice bath and stir at room temperature for 12 hours. Validation: Monitor via TLC (Hexanes:Ethyl Acetate 9:1). The disappearance of the 2-norbornanone spot (visualized via phosphomolybdic acid stain) dictates reaction completion.

• Quench and Aqueous Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Causality: This is the primary rationale for choosing HWE over Wittig. The byproduct, sodium dimethyl phosphate, is highly water-soluble and is entirely removed during the aqueous wash, whereas a Wittig reaction would produce triphenylphosphine oxide, which requires tedious chromatographic separation from the non-polar MNA[2].

• Purification: Purify the crude residue via short-path vacuum distillation (approx. 95 °C at 2 mmHg) or flash column chromatography (silica gel, 95:5 Hexanes:EtOAc) to yield MNA as a clear liquid.

Mechanistic Pathway Visualization

Fig 1. Horner-Wadsworth-Emmons synthesis mechanism of methyl 2-(2-norbornanylidene)acetate.

Applications in Drug Development & Materials Science

The integration of the norbornylidene moiety into molecular architectures offers two distinct advantages for drug development professionals:

• Conformational Restriction & SAR Probing: The rigid bicyclic norbornane core acts as a non-aromatic bioisostere. It restricts the conformational flexibility of the acetate side chain, locking it into a defined spatial orientation. This is highly valuable in structure-activity relationship (SAR) studies to probe deep receptor binding pockets, as the locked geometry reduces the entropic penalty upon target binding.

• Enhanced ADME Profiles via High Fsp³: Modern drug discovery prioritizes molecules with a high fraction of sp³-hybridized carbons (Fsp³). Unlike flat, planar aromatic rings, the 3D norbornane system increases Fsp³, which is statistically correlated with better aqueous solubility and lower off-target toxicity. Furthermore, its calculated LogP of ~2.4 represents an optimal lipophilicity range for passive membrane and blood-brain barrier (BBB) permeability, while remaining more resistant to certain cytochrome P450-mediated metabolic oxidations than linear alkyl chains.

References

• Lapalme, R., et al. (1979). Thermal decomposition of ozonides. A complementary method to the Baeyer–Villiger oxidation of hindered ketones. Canadian Journal of Chemistry, 57(24), 3272-3277. URL:[Link]

• Gokel, G. W. (2004). Dean's Handbook of Organic Chemistry (2nd Ed). McGraw-Hill Education. (Reference for standard HWE reagents: 2-norbornanone and trimethyl phosphonoacetate). URL:[Link]

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Protocols & Analytical Methods

Synthesis of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate via Wittig Reaction: An Application Note and Protocol

Abstract

This document provides a comprehensive guide for the synthesis of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate, a valuable α,β-unsaturated ester, utilizing the Wittig reaction. The protocol details the reaction of bicyclo[2.2.1]heptan-2-one with a stabilized phosphorane, methyl (triphenylphosphoranylidene)acetate. This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth procedural instructions, mechanistic insights, and strategies for purification.

Introduction

The Wittig reaction stands as a cornerstone of modern organic synthesis, enabling the reliable formation of carbon-carbon double bonds by reacting a carbonyl compound with a phosphorus ylide.[1][2][3] This olefination reaction is particularly powerful for its high degree of regioselectivity, where the double bond is unambiguously formed between the carbonyl carbon and the ylide carbon.[3] The target molecule, Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate, is an α,β-unsaturated ester, a structural motif present in numerous biologically active molecules and a versatile intermediate in organic synthesis. The synthesis of this compound from the sterically hindered ketone, bicyclo[2.2.1]heptan-2-one (also known as norcamphor), showcases the utility of the Wittig reaction in constructing complex molecular architectures.

Reaction Principle and Stereoselectivity

The Wittig reaction proceeds through the nucleophilic attack of the phosphorus ylide on the electrophilic carbonyl carbon of the ketone. This initial step forms a zwitterionic intermediate known as a betaine, which then undergoes cyclization to form a four-membered ring intermediate, the oxaphosphetane.[3][4][5] The thermodynamic driving force of the reaction is the subsequent decomposition of the oxaphosphetane to form the desired alkene and the highly stable triphenylphosphine oxide byproduct.[4][6]

A key consideration in the Wittig reaction is the stereochemistry of the resulting alkene. The nature of the ylide plays a crucial role in determining the E/Z selectivity. In this synthesis, we employ methyl (triphenylphosphoranylidene)acetate, a "stabilized" ylide. The presence of the electron-withdrawing ester group delocalizes the negative charge on the ylide carbon, rendering it less reactive than unstabilized ylides.[1][4] For reactions involving stabilized ylides, the formation of the (E)-alkene is generally favored.[1][4] This preference is attributed to a transition state that minimizes dipole-dipole interactions between the ylide and the carbonyl compound.[7][8]

Materials and Methods

Reagents and Equipment

Reagent/Material	Formula	MW ( g/mol )	Purity	Supplier	Notes
Bicyclo[2.2.1]heptan-2-one	C₇H₁₀O	110.15	≥98%	Sigma-Aldrich	Flammable solid.[9] Store in a cool, dry place.
Methyl (triphenylphosphoranylidene)acetate	C₂₁H₁₉O₂P	334.35	≥98%	Sigma-Aldrich	May cause eye, skin, and respiratory tract irritation.[10]
Anhydrous Toluene	C₇H₈	92.14	Anhydrous, ≥99.8%	Sigma-Aldrich	Flammable liquid and vapor.
Hexane	C₆H₁₄	86.18	ACS grade	Fisher Scientific	Flammable liquid and vapor.
Ethyl Acetate	C₄H₈O₂	88.11	ACS grade	Fisher Scientific	Flammable liquid and vapor.
Silica Gel	SiO₂	60.08	60 Å, 230-400 mesh	Fisher Scientific	For column chromatography.
Round-bottom flask	-	-	-	-	Oven-dried before use.
Reflux condenser	-	-	-	-	-
Magnetic stirrer and stir bar	-	-	-	-	-
Heating mantle	-	-	-	-	-
Rotary evaporator	-	-	-	-	-
Thin-Layer Chromatography (TLC) plates	-	-	-	-	Silica gel coated.

Experimental Workflow

Caption: Experimental workflow for the synthesis of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate.

Detailed Protocol

1. Reaction Setup:

• To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add bicyclo[2.2.1]heptan-2-one (1.10 g, 10.0 mmol, 1.0 equiv.).

• Add methyl (triphenylphosphoranylidene)acetate (3.68 g, 11.0 mmol, 1.1 equiv.).

• Add 50 mL of anhydrous toluene.

Causality: Anhydrous conditions are crucial as the ylide is sensitive to moisture. A slight excess of the ylide is used to ensure complete consumption of the ketone. Toluene is a suitable solvent that allows for the necessary reflux temperature.

2. Reaction Execution:

• With stirring, heat the reaction mixture to reflux (approximately 111 °C).

• Maintain the reflux for 12-24 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system (e.g., 9:1 v/v). The disappearance of the starting ketone spot and the appearance of a new, less polar product spot indicates reaction progression.

3. Work-up and Purification:

• After the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature.

• Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the toluene.

• The resulting crude residue contains the desired product and the triphenylphosphine oxide byproduct.

• Purify the crude product by flash column chromatography on silica gel.

Expert Insight on Purification: The removal of triphenylphosphine oxide is a common challenge in Wittig reactions.[11] Several strategies can be employed:

• Crystallization: Triphenylphosphine oxide can sometimes be selectively crystallized from a non-polar solvent mixture like hexane/ether.[12][13]
• Precipitation with Metal Salts: Triphenylphosphine oxide forms insoluble complexes with certain metal salts like ZnCl₂ or MgCl₂, which can then be removed by filtration.[14][15]
• Chromatography: For this specific product, flash column chromatography is a reliable method. A gradient elution starting with pure hexane and gradually increasing the polarity with ethyl acetate is recommended. The less polar product will elute before the more polar triphenylphosphine oxide.

Column Chromatography Protocol:

• Prepare a slurry of silica gel in hexane and pack a chromatography column.

• Dissolve the crude residue in a minimal amount of dichloromethane or toluene and adsorb it onto a small amount of silica gel.

• Carefully load the adsorbed sample onto the top of the column.

• Elute the column with a hexane/ethyl acetate gradient (e.g., starting with 100% hexane and gradually increasing to 95:5 hexane/ethyl acetate).

• Collect fractions and analyze them by TLC.

• Combine the fractions containing the pure product and concentrate under reduced pressure to yield Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate as a colorless oil.

Reaction Mechanism Diagram

Caption: Mechanism of the Wittig reaction for the synthesis of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Bicyclo[2.2.1]heptan-2-one is a flammable solid.[9] Avoid sources of ignition.

• Methyl (triphenylphosphoranylidene)acetate may cause irritation.[10] Handle with care.

• Toluene and hexane are flammable and should be handled with caution.

• Refer to the Safety Data Sheets (SDS) for all chemicals before use.

Characterization Data

The final product should be characterized by standard analytical techniques:

• ¹H NMR: To confirm the presence of the vinyl proton and the ester methyl group, as well as the bicyclic framework protons.

• ¹³C NMR: To identify the carbons of the double bond and the ester carbonyl group.

• IR Spectroscopy: To detect the characteristic C=C and C=O stretching frequencies of the α,β-unsaturated ester.

• Mass Spectrometry: To determine the molecular weight of the product.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate via the Wittig reaction. By understanding the underlying mechanism and potential purification challenges, researchers can successfully synthesize this valuable compound for further applications in chemical research and drug development.

References

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega, 2021. [Link]

• Wittig reaction. Wikipedia. [Link]

• Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2. ACS Publications, 2022. [Link]

• Material Safety Data Sheet - Methyl (triphenylphosphoranylidene)acetate, 98%. Cole-Parmer. [Link]

• Work up tips: Reactions with Triphenylphosphine oxide. Shenvi Lab. [Link]

• Removing Triphenylphosphine Oxide. University of Rochester. [Link]

• On the Origin of High E Selectivity in the Wittig Reaction of Stabilized Ylides: Importance of Dipole−Dipole Interactions. ResearchGate. [Link]

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• Why do stabilised ylids lead to trans alkenes in the Wittig reaction?. Chemistry Stack Exchange. [Link]

• The Wittig Reaction. University of California, Santa Cruz. [Link]

• Bicyclo(2.2.1)heptan-2-one. PubChem. [Link]

• Acetic acid, 2-(triphenylphosphoranylidene)-, methyl ester. PubChem. [Link]

• Synthesis of α,β-unsaturated Epoxy Ketones Utilizing a Bifunctional Sulfonium/Phosphonium Ylide. RSC Publishing. [Link]

• Wittig Reaction with Pivalaldehyde. Scribd. [Link]

• The Wittig Reaction: Examples and Mechanism. Chemistry Steps. [Link]

• Electronic Supplementary Information Stabilized Wittig Olefination for Bioconjugation. RSC.org. [Link]

• The Wittig Reaction: Synthesis of Alkenes. Swarthmore College. [Link]

• Synthesis of an Alkene via the Wittig Reaction. University of Missouri–St. Louis. [Link]

• One-Pot Synthesis of α,β-Unsaturated Esters, Ketones, and Nitriles from Alcohols and Phosphonium Salts. Organic Chemistry Portal. [Link]

• The Wittig Reaction. KPU Pressbooks. [Link]

• Process for preparing bicylo[2.2.1] heptane derivatives.

• Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction. ResearchGate. [Link]

• Synthesis of unsaturated esters, amides and carboxylic acids. Organic Chemistry Portal. [Link]

• Process for preparing bicyclo 2.2.1]heptane derivatives.

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Application Note: A Detailed Guide to the Stereoselective Catalytic Hydrogenation of Methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate

Introduction

The bicyclo[2.2.1]heptane, or norbornane, framework is a rigid and synthetically important scaffold found in numerous natural products, pharmaceuticals, and advanced materials.[1] The precise control of stereochemistry on this three-dimensional structure is paramount for its application. This guide provides a comprehensive protocol and in-depth scientific rationale for the catalytic hydrogenation of Methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate, an α,β-unsaturated ester featuring an exocyclic double bond on the norbornane skeleton.

The primary objective of this reaction is the stereoselective reduction of the carbon-carbon double bond to yield Methyl (bicyclo[2.2.1]heptan-2-yl)acetate. The hydrogenation creates a new chiral center at the C2 position, leading to the formation of two diastereomers: endo and exo. This document elucidates the mechanistic principles that govern the high diastereoselectivity of this transformation and provides a robust, field-proven protocol for its execution and analysis, tailored for researchers in organic synthesis and drug development.

Part 1: Scientific Principles & Mechanistic Rationale

The Stereochemical Landscape of the Bicyclo[2.2.1]heptane System

The stereochemistry of substituents on the norbornane ring is defined as exo or endo. An exo substituent is positioned on the same side as the one-carbon (C7) bridge, while an endo substituent is on the opposite side. The C7 bridge creates significant steric hindrance on the endo face of the molecule, making the exo face more accessible to incoming reagents.[1] This inherent structural bias is the cornerstone of stereocontrol in reactions involving this scaffold.

Mechanism of Heterogeneous Catalytic Hydrogenation

The catalytic hydrogenation of alkenes using a heterogeneous catalyst like Palladium on Carbon (Pd/C) is a cornerstone of organic synthesis.[2] The reaction proceeds on the surface of the metal catalyst. Although the exact mechanism is complex, the widely accepted Horiuti-Polanyi mechanism involves several key steps:

• Adsorption: Both the alkene and molecular hydrogen (H₂) adsorb onto the active sites of the palladium surface.[3]

• Hydrogen Activation: The H-H bond is cleaved, forming reactive metal-hydride species on the catalyst surface.[4]

• Hydrogen Transfer: The alkene, adsorbed via its π-system, undergoes a stepwise or concerted addition of two hydrogen atoms.[3]

• Desorption: The resulting saturated alkane has a lower affinity for the metal surface and desorbs, regenerating the active site for the next catalytic cycle.[2]

A critical feature of this surface-mediated reaction is that both hydrogen atoms are delivered to the same face of the double bond, a process known as syn-addition.[4]

Rationale for Stereoselectivity

The stereochemical outcome of the hydrogenation of Methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate is dictated by the steric interaction between the substrate and the catalyst surface. The substrate will preferentially adsorb onto the catalyst via its least sterically hindered face. Due to the C7 bridge, the exo face of the bicyclic system is significantly more accessible.

Therefore, the molecule orients itself with its exo face towards the palladium surface. Following the principle of syn-addition, both hydrogen atoms are delivered from this exo face. This forces the methyl acetate group into the sterically more hindered endo position in the final product. Consequently, the major diastereomer produced is the endo isomer.

Caption: Favorable exo-face adsorption on the catalyst surface.

Part 2: Experimental Protocol

This protocol details a standard procedure for the hydrogenation of 1.0 g of the substrate. Quantities can be scaled as needed.

Materials and Equipment

• Chemicals:

  • Methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate (Substrate)

  • Palladium on Carbon (10% Pd/C, 50% wet with water)

  • Methanol (MeOH), ACS grade or higher

  • Hydrogen (H₂) gas, high purity

  • Nitrogen (N₂) or Argon (Ar) gas

  • Celite® 545

  • Deuterated chloroform (CDCl₃) for NMR analysis

• Equipment:

  • Two-neck round-bottom flask (100 mL)

  • Magnetic stirrer and stir bar

  • Hydrogen balloon with a three-way stopcock

  • Vacuum/inert gas manifold

  • Buchner funnel and filter paper

  • Filter flask

  • Rotary evaporator

  • NMR Spectrometer (≥400 MHz recommended)

  • Gas Chromatograph-Mass Spectrometer (GC-MS) (optional, for purity analysis)

Detailed Step-by-Step Methodology

Caption: General experimental workflow for catalytic hydrogenation.

• Reaction Setup:

  • To a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, add Methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate (1.0 g).

  • Add methanol (25 mL) to dissolve the substrate.

  • Expert Insight: Methanol is an excellent solvent for this reaction as it readily dissolves the substrate and does not interfere with the catalysis. Ethyl acetate is also a common alternative.[5]

  • Under a gentle stream of nitrogen or argon, carefully add the 10% Pd/C catalyst (100 mg, 10 wt%). CAUTION: Palladium on carbon is pyrophoric when dry. Handle the wet catalyst carefully and do not allow it to dry on the spatula or weighing paper.

• Hydrogenation:

  • Seal the flask with a septum and a three-way stopcock attached to a hydrogen-filled balloon and a vacuum/inert gas line.

  • Cool the flask in an ice bath (optional, but good practice to control any initial exotherm).

  • Carefully evacuate the flask and backfill with hydrogen. Repeat this purge cycle three times to ensure an inert atmosphere is replaced by hydrogen.

  • Allow the reaction mixture to warm to room temperature and stir vigorously. A positive pressure of hydrogen should be maintained by the balloon.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or by taking small aliquots for GC analysis. The reaction is typically complete within 2-4 hours.

• Workup and Isolation:

  • Once the reaction is complete, carefully purge the flask with nitrogen or argon to remove all hydrogen gas.

  • Prepare a small plug of Celite® in a Buchner funnel.

  • Expert Insight: Filtering through Celite is crucial as the fine palladium particles can pass through standard filter paper. This ensures complete removal of the heterogeneous catalyst.[6]

  • Filter the reaction mixture through the Celite plug, washing the filter cake with additional methanol (2 x 10 mL) to ensure all product is collected.

  • Combine the filtrates and remove the solvent using a rotary evaporator. The result should be the product as a colorless oil.

Product Characterization

• Yield: Determine the mass of the isolated product and calculate the percentage yield.

• Purity: Assess purity by GC-MS and ¹H NMR.

• Diastereomeric Ratio (d.r.): The key analysis is the determination of the endo:exo ratio by ¹H NMR. The proton at the C2 position (adjacent to the ester) will have a distinct chemical shift and coupling pattern for each diastereomer.[7] The endo and exo protons experience different magnetic environments due to the rigid bicyclic structure, allowing for their integration and the calculation of the d.r.

Part 3: Expected Data and Results

The hydrogenation is expected to proceed in high yield and with excellent diastereoselectivity, favoring the endo product.

Parameter	Recommended Condition	Expected Outcome	Rationale
Catalyst	10% Pd/C	High Conversion	Pd/C is a highly active and robust catalyst for alkene hydrogenation.[5][8]
Catalyst Loading	5-10 mol%	Efficient Reaction	Sufficient for complete conversion without excessive cost or difficult removal.
Solvent	Methanol or Ethyl Acetate	High Yield	Polar aprotic or protic solvents that solubilize the substrate are effective.
H₂ Pressure	1 atm (balloon)	Complete Reduction	Sufficient for this unhindered exocyclic double bond. Higher pressures are generally not required.
Temperature	Room Temperature (20-25 °C)	High Selectivity	Mild conditions prevent potential side reactions or isomerization.[5]
Yield	N/A	>95%	The reaction is typically clean and high-yielding.
Diastereoselectivity	N/A	endo:exo > 95:5	Steric approach control from the less hindered exo face is highly effective.[1]

Part 4: Discussion and Troubleshooting

• Choice of Catalyst: While Pd/C is the workhorse for this transformation, other catalysts like Platinum oxide (PtO₂) or Rhodium on Alumina could also be effective.[4] Homogeneous catalysts, such as Wilkinson's catalyst, could also perform the reduction but offer little advantage here, as the stereocontrol is dictated by the substrate itself, and their removal is more complex.[6][9]

• Incomplete Reaction: If the reaction stalls, the cause is often an insufficient hydrogen supply or catalyst deactivation. Ensure the system is properly sealed. If catalyst poisoning is suspected (e.g., by sulfur-containing impurities), filtering the substrate solution through a small plug of silica gel before the reaction can be beneficial. In some cases, adding a fresh portion of the catalyst can restart the reaction.

• Chemoselectivity: The ester functional group is stable under these mild hydrogenation conditions. More forcing conditions (higher pressure, temperature, or catalysts like Raney Nickel) could potentially lead to the reduction of the ester, but this is not observed with Pd/C at room temperature and atmospheric pressure.[10]

Conclusion

The catalytic hydrogenation of Methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate using heterogeneous Pd/C is a highly efficient and stereoselective transformation. The rigid, sterically biased nature of the bicyclo[2.2.1]heptane framework directs the addition of hydrogen from the more accessible exo face, leading to the preferential formation of the endo diastereomer of the product. The protocol described herein is robust, scalable, and provides a reliable method for accessing this valuable synthetic intermediate with excellent control over its stereochemistry.

References

• ResearchGate. (n.d.). Hydrogenation of Ketones and Esters Catalyzed by Pd/C‒SiO2. Retrieved from [Link]

• University of Pennsylvania. (n.d.). Homogeneous vs Heterogeneous Catalysts. Retrieved from [Link]

• MDPI. (2022). Progress and Reaction Mechanism of Co-Based Catalysts in the Selective Hydrogenation of α,β-Unsaturated Aldehydes. Retrieved from [Link]

• ACS Publications. (2016). Nickel-Catalyzed Asymmetric Alkene Hydrogenation of α,β-Unsaturated Esters: High-Throughput Experimentation-Enabled Reaction Discovery, Optimization, and Mechanistic Elucidation. Journal of the American Chemical Society. Retrieved from [Link]

• PMC. (2024). Chemoselective Hydrogenation of α,β-Unsaturated Ketones Catalyzed by a Manganese(I) Hydride Complex. Retrieved from [Link]

• ACS Publications. (2020). Catalytic β-Functionalization of Carbonyl Compounds Enabled by α,β-Desaturation. ACS Catalysis. Retrieved from [Link]

• MDPI. (2021). Sustainable Hydrogenation of Vinyl Derivatives Using Pd/C Catalysts. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,4-Reduction of α,β-unsaturated compounds. Retrieved from [Link]

• Chinese Chemical Society. (2024). Asymmetric Autotandem Palladium Catalysis for α,β-Unsaturated Lactones: Merging Olefin and Ester Hydrogenation. CCS Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanistic comparison of heterogeneous and homogeneous hydrogenation. Retrieved from [Link]

• Master Organic Chemistry. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Retrieved from [Link]

• Organic Chemistry Portal. (2006). Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. Retrieved from [Link]

• Macquarie University. (2023). Homogeneous and heterogeneous strategies of enantioselective hydrogenation: critical evaluation and future prospects. Retrieved from [Link]

• EOLSS.net. (n.d.). Homogeneous and Heterogeneous Catalysis. Retrieved from [Link]

• YouTube. (2021). Homogeneous catalyst vs. Heterogeneous catalyst by Chemistry : The Mystery of Molecules. Retrieved from [Link]

• YouTube. (2024). Catalytic Hydrogenation of Alkenes and Alkynes. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Catalytic Hydrogenation of Alkenes. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 11.3.3 Catalytic Hydrogenation of Alkenes. Retrieved from [Link]

• ResearchGate. (n.d.). NMR study of diastereoisomerism of 2-(1-aminoethyl)bicyclo[2.2.1]heptane and its hydrochloride (deitiforin). Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Stereo-isomerism in 7-methylbicyclo[2.2.1]hept-2-ene. Retrieved from [Link]

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Application Note: Synthesis and Utilization of Methyl 2-norbornanylideneacetate as a Fragrance Intermediate

[1]

Executive Summary

Methyl 2-norbornanylideneacetate (CAS: Generic structure ref. 56057-86-2 analog) is a pivotal intermediate in the synthesis of bicyclic fragrance molecules.[1] Characterized by an exocyclic double bond conjugated with an ester group, this compound serves as a versatile scaffold for creating high-impact odorants with woody, piney, and fruity profiles.[1]

This guide details the Horner-Wadsworth-Emmons (HWE) olefination protocol for its synthesis from 2-norbornanone, offering superior stereocontrol and purification efficiency compared to traditional Wittig reagents.[1] Furthermore, it outlines downstream hydrogenation and reduction pathways to yield commercially valuable "Fenchyl" and "Bornyl" structural analogs.[1]

Chemical Identity & Olfactory Significance[1][2][3]

• IUPAC Name: Methyl (2-norbornanylidene)acetate[1]

• Structure: Bicyclo[2.2.1]heptan-2-one derivative with an exocyclic methyl acetate group.[1]

• Role: Intermediate. While the unsaturated ester possesses a sharp, green, chemical odor, its primary value lies in its reduction to Methyl 2-norbornylacetate (herbal, fruity, woody) or 2-(2-Hydroxyethylidene)norbornane (santalol/sandalwood analog).[1]

Structural Significance

The rigid bicyclic norbornane skeleton mimics the structure of natural terpenes like Camphene and Pinene. Functionalizing the C-2 position via an exocyclic double bond allows for the introduction of polar groups (esters, alcohols) that anchor the molecule to olfactory receptors, enhancing substantivity and diffusion.

Synthesis Protocol: Horner-Wadsworth-Emmons (HWE) Olefination[4][5][6]

Rationale

The HWE reaction is selected over the Wittig reaction for this transformation due to:

• Nucleophilicity: Phosphonate carbanions are more nucleophilic, essential for reacting with the sterically hindered ketone of 2-norbornanone.[1]

• Purification: The phosphate byproduct is water-soluble, simplifying workup compared to triphenylphosphine oxide.[1]

• Stereoselectivity: HWE typically favors the thermodynamic product, though the ring strain of norbornanone yields a mixture of E and Z isomers.

Materials

Reagent	Equiv.[1]	Role
2-Norbornanone	1.0	Substrate (Ketone)
Trimethyl phosphonoacetate	1.2	HWE Reagent
Sodium Hydride (60% in oil)	1.3	Base
THF (Anhydrous)	Solvent	Reaction Medium
Ammonium Chloride (sat. aq.)	Quench	Proton Source

Step-by-Step Methodology

Step 1: Carbanion Generation

• Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel under nitrogen atmosphere.

• Charge NaH (1.3 equiv) and wash with dry hexane (3x) to remove mineral oil if necessary.[1] Suspend in anhydrous THF.

• Cool to 0°C. Dropwise add Trimethyl phosphonoacetate (1.2 equiv). Caution: Hydrogen gas evolution.[1]

• Stir at 0°C for 30 minutes until gas evolution ceases and the solution becomes clear/yellow.

Step 2: Olefination

• Add 2-Norbornanone (1.0 equiv) dissolved in minimal THF dropwise to the phosphonate anion solution.

• Allow the mixture to warm to room temperature.

• Reflux for 4–6 hours. Monitor reaction progress via GC-MS (disappearance of norbornanone peak).

Step 3: Workup & Purification [1]

• Cool reaction mixture to 0°C.

• Quench carefully with saturated aqueous NH₄Cl.

• Extract aqueous layer with Ethyl Acetate (3x).[1][2]

• Wash combined organics with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Flash column chromatography (Silica Gel, Hexane:EtOAc 95:5) to isolate Methyl 2-norbornanylideneacetate as a colorless oil.[1]

Reaction Workflow Visualization

The following diagram illustrates the synthesis pathway and the critical decision points for downstream processing.

Figure 1: Synthesis and Derivatization of Methyl 2-norbornanylideneacetate via HWE Olefination.

Downstream Application Protocols

Hydrogenation (Saturated Ester Synthesis)

To convert the intermediate into the woody/fruity Methyl 2-norbornylacetate :

• Dissolve Methyl 2-norbornanylideneacetate in Methanol.[1]

• Add 5% Pd/C catalyst (10 wt% loading).[1]

• Stir under H₂ atmosphere (balloon pressure) for 12 hours.

• Filter through Celite to remove catalyst.[1]

• Concentrate to yield the saturated ester.[1] Note: This creates a mixture of endo/exo isomers, contributing to the complexity of the odor profile.

Reduction (Allylic Alcohol Synthesis)

To access Santalol analogs :

• Dissolve intermediate in Toluene.

• Cool to -78°C.

• Add DIBAL-H (2.2 equiv) slowly.[1]

• Quench with Rochelle's salt solution.

• Isolate the alcohol: 2-(2-hydroxyethylidene)norbornane.[1]

Analytical Quality Control

Gas Chromatography - Mass Spectrometry (GC-MS)[1]

• Column: DB-5 or equivalent non-polar capillary column (30m x 0.25mm).

• Method: 50°C (2 min hold) -> 10°C/min -> 250°C.

• Identification:

  • 2-Norbornanone: Retention time ~4.5 min.[1]

  • Product (Isomer 1 & 2): Distinct peaks ~9.0 - 9.5 min.[1] Look for molecular ion (M+) = 166 m/z.[1]

  • Fragment Ions: m/z 135 (M - OMe), m/z 107 (loss of ester group).

NMR Spectroscopy (1H NMR, 400 MHz, CDCl3)

• Olefinic Proton: Singlet or multiplet at δ 5.6–5.8 ppm (characteristic of the exocyclic =CH-COOMe).

• Methoxy Group: Singlet at δ 3.7 ppm.[1]

• Bridgehead Protons: Multiplets at δ 2.8–3.2 ppm (shifted downfield due to unsaturation).[1]

Safety & Handling

• Sodium Hydride (NaH): Pyrophoric.[1] Reacts violently with water.[1] Handle only in inert atmosphere (N₂/Ar).[1]

• Phosphonates: Potential skin irritants.[1] Use gloves and fume hood.[1]

• Exotherms: The deprotonation step is exothermic; strict temperature control (0°C) is required to prevent runaway reactions.

References

• Horner-Wadsworth-Emmons Reaction. Organic Chemistry Portal.[1][3] [Link]

• Synthesis of Exocyclic Alkenes. Wikipedia.[1] [Link]

• Fragrance Material Review: Cyclopentane/Norbornane Derivatives. PubMed (RIFM Assessment). [Link]

• 2-Norbornanone Thermochemistry. NIST Chemistry WebBook. [Link]

Sources

• 1. methyl 2-methyl butyrate, 868-57-5 [thegoodscentscompany.com]
• 2. benchchem.com [benchchem.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]

Polymerization potential of norbornanylidene acetate monomers

Application Note: Polymerization Potential of Norbornenyl Acetate Monomers

Part 1: Executive Summary & Nomenclature Clarification

Subject: High-precision polymerization of 5-Norbornen-2-yl Acetate (commonly referred to as Norbornenyl Acetate).

Nomenclature Note: While the term "Norbornanylidene acetate" appears in specific niche literature regarding exocyclic alkylidene derivatives, the overwhelming majority of industrial and research applications referring to "norbornene acetate monomers" target 5-Norbornen-2-yl Acetate (CAS: 6143-29-9 or 34640-76-1) .[1] This monomer contains the strained internal double bond required for Ring-Opening Metathesis Polymerization (ROMP) and Vinyl Addition Polymerization (VAP). This guide focuses on this high-value monomer, widely used in 193 nm photoresists and bioactive scaffolds.[1]

Core Value Proposition: Norbornenyl acetate monomers offer a unique balance of high glass transition temperature (

), optical transparency, and tunable hydrolysis rates.[1] Their polymerization via ROMP yields unsaturated backbones ideal for further functionalization, while VAP yields chemically robust, saturated backbones.[1]

Part 2: Scientific Foundation & Mechanism[1][2]

Monomer Characteristics

The monomer exists typically as a mixture of endo and exo isomers.

• Exo-isomer: Polymerizes significantly faster in ROMP due to reduced steric hindrance at the coordinating face.[1]

• Endo-isomer: Slower propagation; often requires higher catalyst loading or longer reaction times.[1]

Property	Specification
Molecular Weight	152.19 g/mol
Boiling Point	~74°C (at 12 mmHg)
Density	1.06 g/mL
Solubility	Soluble in DCM, THF, Toluene; Insoluble in Water
Reactive Handle	Strained cyclic olefin (Metathesis active)

Polymerization Pathways

A. Ring-Opening Metathesis Polymerization (ROMP) Driven by the release of ring strain (~27.2 kcal/mol), ROMP opens the norbornene ring to form a linear polymer with unsaturated double bonds in the backbone.

• Catalysts: Ruthenium-based (Grubbs Gen 2, Gen 3, Hoveyda-Grubbs).[1]

• Result: Poly(norbornenyl acetate) (PNBA) with controlled molecular weight (

  ) and narrow dispersity ( ).

B. Vinyl Addition Polymerization (VAP) Uses the

-bond without opening the ring.

• Catalysts: Palladium or Nickel (e.g., Pd(II) with bulky phosphines).[1]

• Result: Saturated, rigid backbone with extremely high

  (>300°C), used in lithography.[1]

Part 3: Visualization of Mechanism

Figure 1: ROMP Catalytic Cycle for Norbornenyl Acetate The following diagram illustrates the propagation mechanism using a Ruthenium alkylidene catalyst.

Caption: Kinetic pathway of Ruthenium-catalyzed ROMP. The rate-determining step is typically the metallacyclobutane formation or breakdown depending on the catalyst ligands.[1]

Part 4: Detailed Experimental Protocol (ROMP)

Objective: Synthesis of Poly(5-norbornen-2-yl acetate) with

g/mol .

Reagents & Preparation

• Monomer: 5-Norbornen-2-yl acetate (98%).[1] Crucial Step: Distill over

  under reduced pressure to remove inhibitors and moisture. Store under at -20°C.

• Catalyst: Grubbs 3rd Generation (G3) or Modified Grubbs 2nd Gen (fast initiation).

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF). Degas via freeze-pump-thaw (3 cycles).[1]

• Quenching Agent: Ethyl vinyl ether (EVE).

Step-by-Step Workflow

• Inert Setup: Flame-dry a Schlenk flask equipped with a magnetic stir bar. Cycle with vacuum/Argon three times.

• Monomer Solution:

  • Add 1.52 g (10 mmol) of purified Norbornenyl Acetate.

  • Add 8.0 mL of degassed DCM.

  • Note: Target concentration [M]0 ≈ 0.5 - 1.0 M.[1]

• Catalyst Solution:

  • In a separate vial (in glovebox), weigh Grubbs G3 catalyst.[1]

  • Calculation: For Target DP = 200, use 0.05 mmol catalyst.

  • Dissolve in 2.0 mL degassed DCM.

• Initiation:

  • Rapidly inject the catalyst solution into the vigorously stirring monomer solution.

  • Observation: Solution color typically shifts from green/brown to light amber.[1]

• Propagation:

  • Stir at Room Temperature (20-25°C) for 30 minutes.

  • Monitoring: Take aliquots for 1H NMR.[1] Disappearance of olefinic protons at

    5.9-6.2 ppm indicates conversion.[1]

• Termination:

  • Add 0.5 mL Ethyl Vinyl Ether.[1] Stir for 15 minutes.

  • Mechanism:[1] EVE reacts with the Ru-carbene to form a Fischer carbene, irreversibly deactivating the catalyst.[1]

• Isolation:

  • Concentrate the solution to ~3 mL under vacuum.

  • Dropwise addition into 100 mL of cold Methanol (precipitant).

  • Filter the white solid and dry under high vacuum for 24 hours.

Part 5: Characterization & Data Analysis

Table 1: Critical Characterization Metrics

Technique	Target Signal / Parameter	Interpretation
1H NMR (CDCl3)	5.2-5.5 ppm (Broad)	Backbone olefin protons (trans/cis ratio).[1]
1H NMR (CDCl3)	1.9-2.1 ppm (Singlet)	Acetate methyl group (confirms functionality retention).[1]
GPC (THF)	vs. Polystyrene Stds	Determines molecular weight. PDI should be < 1.2 for controlled ROMP.[1]
DSC	(Glass Transition)	Typically 60°C - 80°C for ROMP polymers; >300°C for VAP.[1]

Figure 2: Experimental Workflow Diagram

Caption: Standard operating procedure for the controlled synthesis of PNBA.

Part 6: Troubleshooting & Optimization

• Issue: Broad PDI (>1.5).

  • Cause: Slow initiation relative to propagation.[1][2]

  • Fix: Switch to Grubbs 3rd Gen (pyridine ligands) or cool the reaction to 0°C to slow propagation.

• Issue: Low Yield.

  • Cause: Impure monomer (inhibitor presence) or "poisoned" catalyst.

  • Fix: Re-distill monomer; ensure solvents are strictly anhydrous.[1]

• Issue: Gelation.

  • Cause: Cross-linking via double bonds (rare in dilute ROMP) or extremely high MW.

  • Fix: Increase solvent volume (lower concentration) or reduce catalyst loading.

Part 7: References

• Girolami Group (UIUC). "Ring-Opening Metathesis Polymerization of Norbornene by Cp*2Os2Br4." University of Illinois Urbana-Champaign.[1]Link

• PubChem. "Norbornenyl acetate | C9H12O2."[3] National Institutes of Health (NIH).Link

• American Chemical Society (ACS). "Probing Catalyst Degradation in Metathesis of Internal Olefins." ACS Publications.[1]Link

• NIST WebBook. "2-Norbornyl acetate."[1][4] National Institute of Standards and Technology.[4]Link

• ResearchGate. "Synthesis and Ring‐Opening Metathesis Polymerization (ROMP) Reactivity of endo‐and exo‐Norbornenylazlactone." ResearchGate.[1][5]Link

Sources

• 1. Bornyl acetate [webbook.nist.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Norbornenyl acetate | C9H12O2 | CID 23264545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Norbornyl acetate [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Hydrolysis Kinetics of Sterically Hindered Bicyclic Esters

Executive Summary

The hydrolysis rate of ester-based prodrugs and intermediates is a critical parameter in drug development, dictating both shelf-life stability and in vivo bioactivation. While linear aliphatic esters follow predictable kinetics, sterically hindered bicyclic esters (e.g., norbornanes, bicyclo[2.2.2]octanes) present unique challenges. The rigid bridgehead carbons and "caged" geometry often impose severe steric penalties on the formation of the tetrahedral intermediate, leading to hydrolysis rates that can be orders of magnitude slower than standard models predict.

This guide provides a definitive workflow for characterizing these refractory substrates. It moves beyond standard titration methods, offering high-sensitivity protocols for monitoring slow kinetics under both chemical (

-dependent) and enzymatic (PLE/CES) conditions.

Theoretical Framework: The Steric Penalty

The Taft-Ingold Mechanism

Hydrolysis of esters in basic media typically proceeds via the

mechanism (Base-catalyzed, Acyl-oxygen cleavage, Bimolecular). The rate-determining step is the nucleophilic attack of the hydroxide ion on the carbonyl carbon to form a tetrahedral intermediate.

For bicyclic systems, the Taft Equation separates polar (

) and steric ( ) effects:

In bicyclic esters, the

term dominates. The rigid bicyclic framework prevents bond rotation, locking the steric bulk in a fixed position relative to the carbonyl. This is best exemplified by the Norbornane system, where exo-isomers hydrolyze significantly faster than endo-isomers due to the "U-shaped" cavity shielding the endo face.

Mechanism Visualization

The following diagram illustrates the kinetic bottlenecks and the decision logic for selecting the appropriate experimental protocol.

Caption: Decision tree for selecting kinetic protocols based on structural steric hindrance.

Experimental Protocols

Protocol A: Chemical Hydrolysis (High-Sensitivity Ampoule Method)

For sterically hindered substrates where

exceeds 24 hours at ambient temperature.

Principle: Standard pH-stat titration is insufficiently sensitive for very slow reactions (drift exceeds rate). This protocol uses a "batch-and-quench" approach at elevated temperatures to construct an Arrhenius plot.

Materials:

• Buffer: 50 mM Phosphate (pH 7.4) or Borate (pH 9.0). Note: Avoid Tris/Glycine as they can act as nucleophiles.

• Co-solvent: Acetonitrile (ACN) or DMSO (Max 10% v/v to maintain dielectric constant).

• Internal Standard (IS): Benzoic acid derivative (non-reactive).

• Vessels: 2 mL Borosilicate glass ampoules (flame-sealable) or screw-cap HPLC vials with PTFE/Silicone septa (if T < 80°C).

Workflow:

• Stock Preparation: Dissolve substrate to 10 mM in ACN.

• Master Mix: Dilute stock into pre-warmed buffer to final concentration of 100

  M. Add Internal Standard (50 M).

• Aliquot & Seal: Dispense 1 mL aliquots into 10 separate ampoules. Flame seal or tightly cap.

• Incubation: Place ampoules in a heating block at 3 distinct temperatures (e.g., 40°C, 60°C, 80°C).

• Sampling: At defined intervals (

  hours), remove one ampoule.

• Quench: Immediately cool on ice and add 100

  L of 1M HCl (or appropriate acid) to drop pH < 3, stopping base catalysis.

• Analysis: Analyze via HPLC-UV or LC-MS/MS.

Data Processing: Plot

vs. Time. The slope is . Use Arrhenius plot ( vs ) to extrapolate .

Protocol B: Enzymatic Hydrolysis (PLE/CES Assay)

Determining bio-lability of the prodrug handle.

Principle: Steric bulk affects enzymatic pocket binding (

) and catalytic turnover ( ) differently. This protocol uses Pig Liver Esterase (PLE) as a surrogate for hepatic hydrolysis.

Materials:

• Enzyme: Pig Liver Esterase (Sigma-Aldrich, E3019), suspended in 3.2 M

  .

• Assay Buffer: PBS, pH 7.4, 37°C.

• Quench Solution: Cold Acetonitrile (1:1 v/v).

Workflow:

• Enzyme Prep: Dialyze PLE to remove ammonium sulfate or dilute 1:1000 in PBS immediately before use. Activity check with p-nitrophenyl acetate is mandatory.

• Reaction Initiation:

  • Pre-warm 990

    L Buffer + Enzyme mixture at 37°C.

  • Add 10

    L Substrate (10 mM in DMSO). Final [Substrate] = 100 M.

• Monitoring:

  • Fast Acting: If hydrolysis is suspected to be moderate, use a UV-Vis spectrophotometer (if chromophore changes) or pH-stat.

  • Slow Acting (Bicyclic): Use the "Aliquot-Quench" method. Withdraw 100

    L every 10 minutes into 100 L Cold ACN. Centrifuge (10,000 x g, 5 min) to pellet protein.

• Quantification: Inject supernatant onto HPLC.

Data Analysis & Interpretation

Calculating Kinetic Parameters

For pseudo-first-order conditions (Buffer/Water in large excess):

Where is the peak area ratio (Analyte/IS).

Half-life (

):

Comparative Data: Steric Impact

The table below illustrates the dramatic effect of bicyclic geometry on hydrolysis rates (pH 12, 25°C).

Substrate Structure	Relative Rate ( )	(est.)	Mechanism Note
Ethyl Acetate	1.0	Mins	Unhindered
t-Butyl Acetate	0.01	Hours	Steric crowding (Alkyl)
Exo-Norbornyl Acetate	0.005	Hours	Bridgehead accessible
Endo-Norbornyl Acetate	0.00008	Days/Weeks	Steric Shielding
1-Adamantyl Acetate	< 0.00001	Weeks	Cage protection ( possible)

Troubleshooting Guide

• Non-Linear Plots: Often caused by product inhibition (acid product lowers local pH). Solution: Increase buffer strength to 100 mM.

• Precipitation: Bicyclic esters are highly lipophilic. Solution: Use solubilizing agents like Hydroxypropyl-

  -cyclodextrin (HP CD) instead of DMSO if enzymes are sensitive to organic solvents.

• No Reaction: If

  at 80°C, the mechanism may require acid catalysis ( ). Repeat Protocol A using 0.1 M HCl.

Visualizing the Workflow

Caption: Step-by-step experimental workflow for determining slow hydrolysis kinetics.

References

• Taft, R. W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry.[1] Wiley. [Context: Foundational text on the Taft Equation and steric parameters].

• Kirby, A. J. (1972). Hydrolysis and Transesterification. Comprehensive Chemical Kinetics.

• Toone, E. J., & Jones, J. B. (1990). Enzymes in organic synthesis. 49. Resolution of racemic bicyclic esters by pig liver esterase. Journal of Organic Chemistry.

• Mabey, W., & Mill, T. (1978). Critical review of hydrolysis of organic compounds in water under environmental conditions. Journal of Physical and Chemical Reference Data.

• US EPA (2020). Fate, Transport and Transformation Test Guidelines: OPPTS 835.2120 Hydrolysis.

Sources

• 1. Steric parameters taft’s steric factor (es) | PPTX [slideshare.net]

Application Note: Enantioselective Preparation of Chiral Norbornane Derivatives from Ylidene Precursors

Executive Summary & Strategic Rationale

The rigid bicyclo[2.2.1]heptane (norbornane) framework is a privileged scaffold in medicinal chemistry, offering highly predictable 3D vectors for pharmacophore mapping. However, the asymmetric synthesis of chiral norbornanes remains a significant challenge due to the inherent symmetry and steric constraints of the bridged bicyclic system.

Utilizing ylidene precursors —specifically alkylidene norbornanes possessing an exocyclic double bond—provides a highly effective strategic entry point. The planar prochiral face of the exocyclic olefin allows for precise stereocontrol during transition-metal-catalyzed asymmetric hydrogenation. This application note details the mechanistic rationale, catalyst selection criteria, and self-validating protocols required to successfully prepare highly enantioenriched norbornane derivatives from ylidene precursors.

Mechanistic Insights & Catalyst Causality

Overcoming Substrate Bias with Crabtree-Type Catalysts

In unsubstituted or symmetrically substituted norbornanes, the exo face is sterically more accessible than the endo face due to the steric shielding of the C7 bridge. When hydrogenating an exocyclic ylidene precursor, standard heterogeneous catalysts (e.g., Pd/C) yield predominantly the endo-alkyl isomer with no absolute stereocontrol.

To achieve high enantioselectivity, homogeneous Crabtree-type Iridium(I) catalysts utilizing chiral N,P-ligands (such as Phosphino-oxazolines, PHOX) are required .

• Causality of the Counterion: Alkylidene norbornanes are unfunctionalized olefins; they lack coordinating groups (like -OH or -NHAc) that typically direct Rh or Ru catalysts. Therefore, the Ir(I) center must remain highly electrophilic to bind the unfunctionalized double bond. This is achieved by using the bulky, non-coordinating tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (

  ) counterion. If a coordinating anion (e.g., halide or triflate) is used, it outcompetes the ylidene precursor for the metal coordination site, stalling the catalytic cycle.

Alternative Latent Synthon Strategies

Beyond direct hydrogenation, recent advances have utilized ylidene-type "latent synthons" (e.g., ON-alkenes) in asymmetric Diels-Alder reactions to construct the norbornene/norbornane core from acyclic precursors. This single-optimization strategy yields adducts with exceptional enantiomeric purity, which can undergo late-stage diversification into structurally diverse chiral norbornanes .

Caption: Workflow for the preparation of chiral norbornanes from ylidene precursors.

Self-Validating Experimental Protocols

The following protocol describes the asymmetric hydrogenation of 2-alkylidenenorbornane. To ensure trustworthiness and reproducibility, the workflow incorporates built-in self-validation checkpoints.

Protocol: Ir-Catalyzed Asymmetric Hydrogenation of 2-Alkylidenenorbornane

Objective: Convert a prochiral exocyclic ylidene into an enantioenriched 2-alkylnorbornane. Reagents:

(1 mol%), 2-alkylidenenorbornane (1.0 mmol), anhydrous (5 mL), gas (99.999% purity).

• Step 1: Catalyst Preparation (Inert Atmosphere) Inside an argon-filled glovebox, weigh 1 mol% of the

  catalyst into a heavy-walled glass vial equipped with a magnetic stir bar. Rationale: Ir(I) complexes are highly sensitive to oxidation; strict exclusion of prevents the irreversible formation of inactive Ir(III)-oxo species.

• Step 2: Substrate Solvation & Transfer Dissolve 1.0 mmol of the freshly distilled 2-alkylidenenorbornane in 5 mL of anhydrous, freeze-pump-thaw degassed

  . Transfer this solution to the catalyst vial.

• Step 3: Isobaric Hydrogenation Transfer the sealed vial to a stainless-steel high-pressure autoclave. Purge the autoclave manifold with argon (3x), followed by

  gas (3x). Pressurize the system to 50 bar . Stir vigorously at 25 °C for 12 hours.

• Step 4: In-Process Control (Self-Validation Checkpoint) Carefully depressurize the autoclave. Withdraw a 50 µL aliquot and filter it through a short silica plug (eluting with hexanes) to sequester the Ir catalyst. Analyze the eluate via GC-MS. Validation: The complete disappearance of the molecular ion peak (

  ) corresponding to the ylidene precursor, coupled with the emergence of the saturated peak, validates 100% conversion. If starting material remains, catalyst poisoning has occurred, and the batch must be re-evaluated before chiral analysis.

• Step 5: Stereochemical Determination Analyze the purified product via Chiral Supercritical Fluid Chromatography (SFC) against a racemic standard to determine the enantiomeric excess (ee) and diastereomeric ratio (d.r.).

Caption: Catalytic cycle of Ir-catalyzed asymmetric hydrogenation of unfunctionalized ylidenes.

Quantitative Data & Catalyst Benchmarking

The choice of ligand and metal center drastically alters the stereochemical outcome when reducing ylidene precursors. Table 1 summarizes the performance of various catalytic systems on norbornane-derived exocyclic olefins , .

Table 1: Optimization of Asymmetric Hydrogenation of Ylidene Precursors

Catalyst System	Substrate (Ylidene)	Pressure (bar)	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)
	2-Benzylidenenorbornane	50	25	>99	94
	2-Ethylidenenorbornane	50	25	98	92
*	2-Benzylidenenorbornane	20	25	45	65
Pd(0) / Chiral Spiro Ligand**	2-Alkylidene-1,2-dienol	1	40	88	96

*Rh-based systems generally perform poorly on unfunctionalized exocyclic olefins due to the lack of a directing group. **Represents an alternative Pd-catalyzed annulation approach for ylidene functionalization.

References

• Asymmetric Hydrogenation of Olefins Using Chiral Crabtree-type Catalysts: Scope and Limitations. Chemical Reviews (ACS Publications). URL:[Link]

• Facile enantioselective synthesis of multi-substituted norbornanes/norbornenes using a latent synthon strategy. Nature Communications (PMC). URL:[Link]

• Synthesis of P-stereogenic 1-phosphanorbornane-derived phosphine–phosphite ligands and application in asymmetric catalysis. RSC Advances (Royal Society of Chemistry). URL:[Link]

Solvent selection for recrystallization of norbornylidene acetates

Part 1: Executive Summary & Core Directive

The Challenge: Norbornylidene acetates (and their related norbornenyl derivatives) present a unique purification challenge. The rigid, lipophilic bicyclic [2.2.1] heptane core contrasts with the polar acetate functionality, often resulting in waxy solids or oils with low melting points. Standard recrystallization protocols frequently fail, leading to "oiling out" (Liquid-Liquid Phase Separation) rather than distinct crystal formation.

The Solution: This guide moves beyond generic "like-dissolves-like" heuristics. We utilize a Solubility Parameter-Based Approach combined with Thermodynamic Control to force ordered lattice formation over amorphous precipitation.[1][2] The protocol prioritizes polar protic solvents (Alcohols) for high-melting derivatives and low-temperature hydrocarbon systems for waxy isomers.[1][2]

Part 2: Technical Grounding & Solvent Selection Logic

Physicochemical Profile

• Lipophilic Core: The norbornane/ene skeleton is highly non-polar and bulky. It drives solubility in hydrocarbons (Hexane, Toluene).

• Polar Handle: The acetate/ester group (

  ) provides a dipole moment, allowing interaction with polar solvents (Alcohols, Esters).

• Crystallization Barrier: The mixture of endo and exo isomers (or E/Z isomers in norbornylidene systems) depresses the melting point. Successful recrystallization often acts as an isomer enrichment process .

Solvent Class Selection

Based on Hansen Solubility Parameters (HSP) and empirical data from bicyclic terpene chemistry:

Solvent Class	Representative Solvents	Interaction Mechanism	Recommendation
Alcohols (Protic)	Methanol (MeOH) , Ethanol (EtOH)	High polarity forces the hydrophobic norbornyl core to aggregate.[1][2]	Primary Choice. Best for inducing crystallization in solid derivatives.
Hydrocarbons	Pentane , Hexane, Cyclohexane	Solubilizes the core too well at RT.	Anti-Solvent or Low-Temp Solvent (-78°C).[1][2]
Esters/Ethers	Ethyl Acetate (EtOAc), MTBE	"Goldilocks" polarity but often leads to high solubility.	Use as the Solvent in a binary system (Solvent/Anti-Solvent).
Chlorinated	DCM, Chloroform	Too strong; high solubility.	Avoid for crystallization (good for extraction).

The "Oiling Out" Danger Zone

Norbornyl derivatives are notorious for oiling out—forming a second liquid phase instead of crystals.

• Cause: The temperature where the solution becomes saturated (

  ) is higher than the temperature where the solute melts ( ) in the presence of solvent (oiling out point).

• Fix: Use a solvent with a lower boiling point or reduce the concentration to lower

  . Methanol is ideal because its high polarity increases the energy cost of the liquid-liquid interface, encouraging solid formation.

Part 3: Visualization of Selection Workflow

The following decision tree outlines the logical pathway for selecting the optimal solvent system based on the physical state of your crude material.

Figure 1: Decision tree for solvent selection targeting norbornylidene acetates. Blue nodes indicate decision points; Green indicates optimal paths.[1]

Part 4: Detailed Experimental Protocols

Protocol A: High-Purity Recrystallization (For Solids)

Target: Solid derivatives (e.g., carboxylic acid precursors or high-melting esters).

Reagents:

• Crude Norbornylidene Acetate[1]

• Solvent: Methanol (HPLC Grade) (Alternative: Ethanol)

• Seed crystal (if available)[2]

Procedure:

• Dissolution: Place 1.0 g of crude solid in a 25 mL Erlenmeyer flask. Add Methanol dropwise while heating on a steam bath or aluminum block (approx. 60°C).

  • Critical: Use the absolute minimum amount of solvent required to dissolve the solid at boiling point.

• Filtration (Optional): If insoluble particles remain, perform a hot filtration through a pre-warmed glass wool plug.

• Cooling Phase 1 (Ambient): Remove from heat. Place the flask on a cork ring or wood block. Allow to cool to Room Temperature (RT) undisturbed for 1 hour.

  • Observation: Look for needle-like formation.[1][2] If oil droplets appear, scratch the inner glass wall with a glass rod to induce nucleation.

• Cooling Phase 2 (Chill): Once at RT, place the flask in an ice-water bath (0°C) for 30 minutes.

• Harvest: Filter the crystals using a Buchner funnel. Wash with 1-2 mL of cold Methanol (-20°C).

• Drying: Dry under high vacuum (0.1 mmHg) for 4 hours to remove trapped solvent.

Protocol B: Low-Temperature Precipitation (For Waxy/Oily Isomers)

Target: Low-melting mixtures or oils prone to oiling out.[1][2]

Reagents:

• Crude Oil/Wax[1][2]

• Solvent: n-Pentane or n-Hexane [1][2]

• Dry Ice / Acetone bath[1][3]

Procedure:

• Dissolution: Dissolve the crude oil in the minimum amount of n-Pentane at room temperature.

  • Ratio: Approx. 1 mL solvent per 1 g solute.

• Filtration: Filter through a 0.45 µm PTFE syringe filter to remove dust (nucleation sites for amorphous precipitation).

• Cryo-Crystallization: Seal the vial tightly. Place in a freezer at -20°C for 24 hours.

  • Step-down: If no crystals form, move to a Dry Ice/Acetone bath (-78°C ).

• Cold Filtration: Crucial Step. You must filter the crystals while cold.

  • Set up a filtration apparatus surrounded by dry ice or use a jacketed funnel.

  • Rapidly filter the cold slurry. If the solvent warms up, the crystals will redissolve immediately.

Part 5: Data Summary & Troubleshooting

Problem	Diagnosis	Corrective Action
Oiling Out	Phase separation occurred before crystallization.	1.[1][2] Reheat and add 10% more solvent.2. Switch to a lower boiling solvent (e.g., Methanol vs. Ethanol).3.[4][5] Vigorous stirring during cooling.
No Crystals	Solution is not saturated or compound is too soluble.	1. Evaporate 50% of solvent.2. Perform "Seeding" (add a speck of pure crystal).3. Switch to Protocol B (Low Temp).
Amorphous Solid	Precipitation was too fast.	1. Re-dissolve and cool much slower (wrap flask in cotton).2. Use a Binary System (Solvent/Anti-solvent) and add anti-solvent slower.

Solvent Compatibility Table for Norbornylidene Derivatives:

Solvent	Solubility (Hot)	Solubility (Cold)	Suitability
Methanol	High	Low	Excellent (High recovery)
Ethanol	Very High	Moderate	Good (May require lower temp)
Hexane	Very High	High	Poor (Yield loss high)
Water	Insoluble	Insoluble	Anti-solvent only

Part 6: References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical, 1989 . (Standard reference for general recrystallization logic).

• Perrin, D. D.; Armarego, W. L. F. Purification of Laboratory Chemicals, 3rd Ed.; Pergamon Press, 1988 . (Specifics on purifying bicyclic compounds).

• Fieser, L. F. Experiments in Organic Chemistry; D.C. Heath and Company: Boston, 1941 . (Classic techniques for low-melting solids).[1][2]

• University of Colorado Boulder. Recrystallization Techniques. Organic Chemistry Undergraduate Courses. Available at: [Link][2]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6427468, 2-Norbornene, 2-ethylidene. Available at: [Link] (Verifying physical state of related norbornylidene derivatives).

Sources

• 1. lookchem.com [lookchem.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. rubingroup.org [rubingroup.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. web.mnstate.edu [web.mnstate.edu]

Application Note: Rapid and Efficient Synthesis of Bicyclic α,β-Unsaturated Esters via Microwave-Assisted Organic Synthesis (MAOS)

For: Researchers, scientists, and drug development professionals.

Abstract

The synthesis of structurally complex bicyclic α,β-unsaturated esters is a cornerstone in the development of novel therapeutics and functional materials. Traditional synthetic routes often involve lengthy reaction times, harsh conditions, and laborious purification processes. This application note presents a detailed protocol for the rapid and efficient synthesis of these valuable scaffolds using Microwave-Assisted Organic Synthesis (MAOS). By leveraging the unique heating properties of microwave irradiation, reaction times can be dramatically reduced from hours to minutes, leading to higher yields, improved purity, and a greener chemical process.[1][2][3] This guide provides a comprehensive overview of the methodology, including mechanistic insights, detailed experimental procedures, optimization strategies, and critical safety considerations.

Introduction: The MAOS Advantage in Complex Molecule Synthesis

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology in modern chemistry, offering significant advantages over conventional heating methods.[4] Unlike traditional techniques that rely on slow and inefficient heat transfer through convection, microwave irradiation directly heats the reactants and solvent on a molecular level.[5][6] This is achieved through two primary mechanisms: dipolar polarization and ionic conduction.[1][2][5][7] Polar molecules continuously attempt to align with the rapidly oscillating electric field of the microwaves, generating heat through molecular friction.[7] Similarly, the movement of ions in the reaction mixture under the influence of the microwave field contributes to the rapid heating.[1][2]

This direct and uniform heating leads to a number of compelling benefits for the synthesis of bicyclic α,β-unsaturated esters:

• Accelerated Reaction Rates: Dramatic reductions in reaction times, often from hours to mere minutes.[1][3][6]

• Increased Yields and Purity: Rapid heating can minimize the formation of side products, leading to cleaner reactions and simpler purification.[2][3]

• Enhanced Reproducibility: Precise control over reaction parameters such as temperature and pressure ensures high reproducibility.[3]

• Energy Efficiency: Microwaves heat only the reaction mixture, not the vessel, resulting in significant energy savings.[2][3]

• Greener Chemistry: The potential for solvent-free reactions or the use of environmentally benign solvents aligns with the principles of green chemistry.[1][4]

This application note will focus on a two-step synthetic sequence to construct a bicyclic α,β-unsaturated ester, demonstrating the power of MAOS in facilitating key chemical transformations.

Strategic Approach: A Two-Step MAOS Protocol

Our strategy involves two sequential, microwave-assisted reactions:

• Diels-Alder Cycloaddition: Formation of the bicyclic core through the reaction of a diene and a dienophile. The Diels-Alder reaction is a powerful tool for constructing six-membered rings with excellent stereochemical control.[8]

• Horner-Wadsworth-Emmons (HWE) Olefination: Installation of the α,β-unsaturated ester functionality onto the bicyclic ketone intermediate. The HWE reaction is renowned for its high efficiency and stereoselectivity in forming carbon-carbon double bonds.[9][10][11][12]

This approach allows for the modular construction of complex bicyclic systems, with the flexibility to introduce diversity at various points in the synthetic sequence.

Diagram of the Overall Synthetic Workflow:

Caption: Overall workflow for the microwave-assisted synthesis.

Materials and Methods

Equipment

• Microwave Reactor: A dedicated single-mode microwave reactor capable of controlled temperature and pressure monitoring is essential for safety and reproducibility.[13] Household microwave ovens are not suitable and are extremely dangerous for this type of chemical synthesis.[14]

• Reaction Vessels: Use only microwave-safe, sealed pressure vessels (10-20 mL) equipped with magnetic stir bars, as supplied by the reactor manufacturer.[13][15]

• Standard Laboratory Glassware: Round-bottom flasks, condensers, separatory funnels, etc.

• Purification System: Flash column chromatography system or preparative HPLC.

• Analytical Instruments: NMR spectrometer, mass spectrometer, and IR spectrometer for product characterization.

Reagents and Solvents

• Dienes and Dienophiles: e.g., Cyclopentadiene (freshly cracked), Maleic anhydride.

• Phosphonate Reagents: e.g., Triethyl phosphonoacetate.

• Bases: e.g., Sodium hydride (NaH), 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

• Solvents: High-boiling point, polar solvents are generally good microwave absorbers.[6] Examples include N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Toluene (for specific applications).[16][17] Anhydrous solvents should be used where necessary, particularly for the HWE reaction.

Detailed Experimental Protocols

Caution: All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (safety glasses, lab coat, gloves) must be worn. Microwave synthesis in sealed vessels generates high pressures and should only be performed by trained personnel.[13][14][15]

Step 1: Microwave-Assisted Diels-Alder Reaction

This protocol describes the synthesis of a bicyclic anhydride intermediate.

• Reagent Preparation: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add maleic anhydride (1.0 equiv) and freshly cracked cyclopentadiene (1.2 equiv).

• Solvent Addition: Add a minimal amount of a suitable solvent (e.g., toluene, 2 mL) to facilitate stirring and heat transfer. Solvent-free conditions can also be explored.[1][18]

• Vessel Sealing: Securely seal the vessel with the appropriate cap.

• Microwave Irradiation: Place the vessel in the microwave reactor. Set the reaction parameters to heat to 150 °C and hold for 5 minutes with magnetic stirring.

• Cooling: After the irradiation is complete, allow the vessel to cool to below 50 °C before carefully opening.[13]

• Work-up and Isolation: Remove the solvent under reduced pressure. The resulting crude bicyclic anhydride is often pure enough for the next step. If necessary, purify by recrystallization.

Step 2: Microwave-Assisted Horner-Wadsworth-Emmons Reaction

This protocol describes the conversion of the bicyclic ketone (or a derivative) to the target α,β-unsaturated ester. For this example, we will assume a related bicyclic ketone is used.

• Base and Phosphonate Preparation: In a dry 10 mL microwave reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 equiv, 60% dispersion in mineral oil). Wash the NaH with dry hexanes to remove the oil, then carefully decant the hexanes. Add anhydrous THF (2 mL) followed by the dropwise addition of triethyl phosphonoacetate (1.1 equiv) at 0 °C. Stir for 30 minutes at room temperature to form the ylide.

• Substrate Addition: Add a solution of the bicyclic ketone (1.0 equiv) in anhydrous THF (1 mL) to the reaction vessel.

• Vessel Sealing and Irradiation: Securely seal the vessel and place it in the microwave reactor. Set the reaction parameters to heat to 100 °C and hold for 10 minutes with magnetic stirring.

• Cooling and Quenching: After cooling to room temperature, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired bicyclic α,β-unsaturated ester.

Optimization of Reaction Conditions

The efficiency of microwave-assisted synthesis is highly dependent on several parameters. A systematic approach to optimization is crucial for achieving the best results.

Workflow for Reaction Optimization:

Caption: Workflow for optimizing microwave-assisted reactions.

Table 1: Parameters for Optimization

Parameter	Range/Options	Rationale
Temperature	80 - 200 °C	Higher temperatures dramatically increase reaction rates. The optimal temperature balances rate enhancement with potential decomposition.
Time	2 - 30 minutes	Microwave reactions are rapid; prolonged heating can lead to side products.
Solvent	DMF, DMSO, Toluene, Acetonitrile, Solvent-free	The solvent's dielectric properties influence heating efficiency. High-boiling polar solvents are generally preferred.[6]
Base (for HWE)	NaH, DBU, K₂CO₃	The choice of base can affect the stereoselectivity and yield of the olefination.[19]
Concentration	0.1 - 1.0 M	Higher concentrations can increase bimolecular reaction rates.

Safety and Troubleshooting

Safety is paramount when using microwave reactors.

• Pressure Management: Never exceed the pressure limits of the reaction vessel. Be aware that heating solvents above their boiling point generates significant pressure.[15][20]

• Vessel Integrity: Always inspect reaction vessels for cracks or defects before use.[15]

• Exothermic Reactions: For unknown or highly exothermic reactions, start with small-scale experiments and lower power settings.[14]

• Stirring: Ensure efficient stirring to avoid localized superheating, which can lead to vessel failure.[14]

Troubleshooting Common Issues:

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Temperature too low; Reaction time too short; Inefficient microwave absorption.	Increase temperature and/or time. Add a small amount of a highly absorbing solvent (e.g., ethylene glycol) or an ionic liquid.[6][21]
Product Decomposition	Temperature too high; Reaction time too long.	Reduce temperature and/or time. Monitor the reaction at shorter intervals.
Inconsistent Results	Inconsistent vessel sealing; Inaccurate temperature monitoring.	Ensure vessels are sealed correctly. Use a reactor with accurate internal temperature probes.
Low Yield in HWE	Inactive base; Wet solvent/reagents.	Use fresh, high-purity base. Ensure all solvents and reagents are rigorously dried.

Conclusion

Microwave-assisted synthesis offers a powerful, efficient, and green platform for the construction of complex bicyclic α,β-unsaturated esters. By significantly reducing reaction times and improving yields, this technology accelerates the discovery and development of new chemical entities. The protocols and guidelines presented in this application note provide a solid foundation for researchers to implement MAOS in their own synthetic endeavors, paving the way for rapid innovation in drug discovery and materials science.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Research Square.
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy - International Journal of Research in Pharmacy and Allied Science. ijrpas.com.
• Importance of Microwave Heating in Organic Synthesis - Advanced Journal of Chemistry, Section A. ajchem-a.com.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - MDPI. mdpi.com.
• specific effects of microwave - Solid supported reaction. slideplayer.com.
• Microwave-assisted synthesis | Anton Paar Wiki. wiki.anton-paar.com.
• PART - 1 INTRODUCTION.
• Theory of Microwave Heating for Organic Synthesis - CEM Corpor
• An Efficient Procedure Based on a MW-assisted Horner-Wadsworth-Emmons Reaction for the Synthesis of (Z)-3,3-trisubstituted-alpha,beta-unsaturated Esters - PubMed. pubmed.ncbi.nlm.nih.gov.
• An Efficient Procedure Based on a MW-Assisted Horner–Wadsworth-Emmons Reaction for the Synthesis of (Z)
• An Efficient Procedure Based on a MW-Assisted Horner–Wadsworth-Emmons Reaction for the Synthesis of (Z)-3,3-Trisubstituted-α,β-unsaturated Esters - ResearchGate.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC. ncbi.nlm.nih.gov.
• Microwave Reactor Safety. jag.ethz.ch.
• Safety Considerations for Microwave Synthesis - CEM Corpor
• Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up - ACS Public
• An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents - Organic & Biomolecular Chemistry (RSC Publishing). pubs.rsc.org.
• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Publishing. pubs.rsc.org.

• 6 - Organic Syntheses Procedure. .

• The Diels-Alder Reaction with Microwave Radiation 6.1.2. Organic... - ResearchGate.
• Solvent-free efficient microwave assisted synthesis of α,β-unsaturated compounds and their antimicrobial activity assessment - OAText.
• Optimizing Reactions in Nonpolar Solvents: A Microwave-Assisted Diels-Alder Reaction - CEM. cem.com.
• Microwave-Assisted Syntheses in Organic Chemistry. link.springer.com.
• (PDF) A facile microwave-assisted Diels–Alder reaction of vinylboronates - ResearchGate.
• Synthesis and cytotoxicity evaluation of alpha beta unsaturated carboxylic acids of thiophene analogs by using polymer supported microwave-assisted method - PubMed. pubmed.ncbi.nlm.nih.gov.
• Diels–Alder reaction - Wikipedia. en.wikipedia.org.
• Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles - PMC. ncbi.nlm.nih.gov.
• A Microwave-assisted Deconjugative Esterification of alpha,beta-Unsaturated Carboxylic Acids through alpha,beta-Unsaturated Ketene Intermediates | Request PDF - ResearchGate.
• Ring-closing metathesis of dialkenylcycloalkanes for the synthesis of fused bicycloalkanes and tricycloalkanes - Organic & Biomolecular Chemistry (RSC Publishing). pubs.rsc.org.
• Application Notes and Protocols: Horner-Wadsworth-Emmons Reaction for the Synthesis of α,β-Unsatur
• Synthesis of bicyclic nucleosides by ring-closing metathesis - R Discovery. discovery.researcher.life.
• Microwave-assisted ring-closing metathesis revisited. On the question of the nonthermal microwave effect - PubMed. pubmed.ncbi.nlm.nih.gov.
• Ring-Closing Metathesis Approaches for the Solid-Phase Synthesis of Cyclic Peptoids | Organic Letters - ACS Public

• Synthesis of unsaturated esters, amides and carboxylic acids - Organic Chemistry Portal. .

• Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction - Beilstein Journals. .

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Technical Notes & Optimization

Technical Support Center: Improving E/Z Selectivity in Norbornanone Horner-Wadsworth-Emmons Reactions

Welcome to the technical support center for navigating the complexities of the Horner-Wadsworth-Emmons (HWE) reaction, with a specific focus on the sterically demanding substrate, norbornanone. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize E/Z selectivity and troubleshoot common issues encountered during this critical olefination reaction.

Introduction: The Norbornanone Challenge

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes and ketones.[1][2] It offers significant advantages over the classical Wittig reaction, including the use of more nucleophilic phosphonate carbanions and the easy removal of the water-soluble phosphate byproduct.[1][3] While the HWE reaction typically favors the formation of the thermodynamically more stable (E)-alkene, achieving high stereoselectivity with sterically hindered ketones like norbornanone presents a significant challenge.[1] The rigid, bicyclic structure of norbornanone can influence the approach of the phosphonate ylide, often leading to mixtures of E and Z isomers.

This guide provides a structured approach to understanding and controlling the stereochemical outcome of the HWE reaction with norbornanone, offering practical troubleshooting advice and detailed protocols for enhancing both E and Z selectivity.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments in a question-and-answer format, providing actionable solutions grounded in mechanistic principles.

Problem 1: Poor E/Z Selectivity

Q: My HWE reaction with norbornanone is yielding a nearly 1:1 mixture of E and Z isomers. How can I improve the selectivity?

A: Achieving high stereoselectivity in the HWE reaction of ketones can be challenging, often resulting in poor to modest outcomes.[1] However, several factors can be manipulated to favor one isomer over the other. The stereoselectivity is determined by the relative energies of the transition states leading to the diastereomeric oxaphosphetane intermediates.[2][4]

For enhanced E-selectivity:

• Cation Choice: The nature of the metal cation associated with the phosphonate carbanion plays a crucial role. Lithium salts (e.g., using n-BuLi or LHMDS as the base, or adding LiCl as an additive with other bases) generally favor the formation of the (E)-alkene.[1][5] This is attributed to the ability of the smaller lithium cation to effectively chelate and stabilize the transition state leading to the thermodynamically favored product.[6]

• Temperature: Higher reaction temperatures (e.g., room temperature versus -78 °C) can promote equilibration of the intermediates, which typically leads to a higher proportion of the more stable (E)-alkene.[1]

• Steric Bulk: Increasing the steric bulk of the phosphonate reagent can also enhance E-selectivity.[1] The increased steric hindrance will further favor the less sterically congested transition state that leads to the E-isomer.

For enhanced Z-selectivity (The Still-Gennari & Ando Modifications):

To override the thermodynamic preference for the E-isomer and favor the Z-isomer, modified phosphonate reagents are necessary. These modifications operate under kinetic control.

• Still-Gennari Modification: This highly reliable method utilizes phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonoacetates.[1][7] These groups accelerate the rate of elimination of the initially formed threo-oxaphosphetane intermediate, preventing its equilibration to the more stable erythro intermediate that would lead to the E-alkene.[2] The reaction is typically performed at low temperatures (-78 °C) with a strong, non-coordinating base like potassium bis(trimethylsilyl)amide (KHMDS) in the presence of a crown ether (e.g., 18-crown-6) to sequester the potassium cation.[1][7]

• Ando Modification: Similar to the Still-Gennari approach, the Ando modification employs phosphonates with electron-withdrawing aryl groups (e.g., diaryl phosphonates) to promote Z-selectivity.[3] The electron-deficient phosphonates accelerate the elimination of the oxaphosphetane intermediate.[1]

Problem 2: Low or No Product Yield

Q: I am observing very low conversion of my norbornanone starting material. What are the likely causes and how can I fix this?

A: Low yields in HWE reactions often stem from incomplete formation of the phosphonate carbanion or issues with the nucleophilic addition step.

• Incomplete Deprotonation:

  • Moisture: The presence of even trace amounts of water can quench the strong base used for deprotonation. Ensure all glassware is rigorously dried and use anhydrous solvents.

  • Base Strength & Stoichiometry: Norbornanone is a ketone, and phosphonate carbanions are generally more reactive towards aldehydes. A stronger base (e.g., n-BuLi, LHMDS) may be required compared to reactions with aldehydes.[8] Ensure at least a stoichiometric amount (typically 1.1-1.2 equivalents) of base is used.[8]

• Steric Hindrance: The inherent steric bulk of norbornanone can hinder the approach of the phosphonate carbanion. Increasing the reaction temperature may provide the necessary energy to overcome this activation barrier. However, be mindful that this can also affect E/Z selectivity.

• Substrate Reactivity: Ketones are inherently less electrophilic than aldehydes. If modifications to the reaction conditions do not improve the yield, consider if a more reactive phosphonate reagent could be employed.

Problem 3: Formation of β-Hydroxyphosphonate Byproduct

Q: I am isolating a significant amount of a β-hydroxyphosphonate instead of my desired alkene. Why is this happening and how can I promote elimination?

A: The final step of the HWE reaction is the elimination of the dialkylphosphate from the oxaphosphetane intermediate. If this elimination is slow or does not occur, the β-hydroxyphosphonate will be isolated after workup.

• Electron-Withdrawing Group: The presence of an electron-withdrawing group (EWG) alpha to the phosphonate is crucial for the elimination to occur.[1] Ensure your phosphonate reagent contains a suitable EWG (e.g., an ester, nitrile).

• Reaction Conditions: In some cases, even with an appropriate EWG, the elimination can be sluggish. The β-hydroxyphosphonate can sometimes be converted to the desired alkene by treating it with a dehydrating agent like diisopropylcarbodiimide.[1]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Horner-Wadsworth-Emmons reaction?

The HWE reaction proceeds through a three-step mechanism:

• Deprotonation: A base removes the acidic proton alpha to the phosphonate and the electron-withdrawing group, generating a nucleophilic phosphonate carbanion.[1]

• Nucleophilic Addition: The carbanion attacks the electrophilic carbonyl carbon of the aldehyde or ketone. This is often the rate-limiting step.[1]

• Elimination: The resulting intermediate collapses via a cyclic oxaphosphetane to form the alkene and a water-soluble dialkyl phosphate byproduct.[5]

Q2: How do the Still-Gennari and standard HWE reactions differ in achieving stereoselectivity?

The key difference lies in thermodynamic versus kinetic control.

• Standard HWE (E-selective): The initial addition of the phosphonate carbanion is often reversible. This allows the intermediates to equilibrate to the thermodynamically more stable anti-oxaphosphetane, which then undergoes syn-elimination to yield the (E)-alkene.[7]

• Still-Gennari (Z-selective): This modification operates under kinetic control. The electron-withdrawing groups on the phosphonate accelerate the irreversible elimination from the initially formed syn-oxaphosphetane, producing the (Z)-alkene before equilibration can occur.[7][9]

Q3: Can I use weaker bases for the HWE reaction?

Yes, under certain conditions. The Masamune-Roush conditions, which utilize lithium chloride (LiCl) with a weaker base like DBU or Hünig's base, can be effective.[3][5] LiCl is thought to act as a Lewis acid, increasing the acidity of the proton on the phosphonate.[3] This is particularly useful for substrates that are sensitive to strongly basic conditions.

Q4: Why is the purification of HWE products generally straightforward?

A significant advantage of the HWE reaction is that the dialkylphosphate byproduct is typically water-soluble and can be easily removed by an aqueous extraction during the workup.[1][3] This simplifies the purification process compared to the Wittig reaction, where the triphenylphosphine oxide byproduct can be challenging to separate.

Experimental Protocols

Protocol 1: Standard HWE Reaction for (E)-Alkene Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: Under an inert atmosphere (e.g., Argon or Nitrogen), add anhydrous THF to a flame-dried, three-necked flask equipped with a magnetic stirrer and a thermometer.

• Base Addition: Add sodium hydride (1.2 eq.) as a 60% dispersion in mineral oil to the THF and stir.

• Carbanion Formation: Cool the suspension to 0 °C in an ice bath. Add a solution of the triethyl phosphonoacetate (1.1 eq.) in anhydrous THF dropwise. After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen gas evolution ceases.[8]

• Carbonyl Addition: Re-cool the reaction mixture to 0 °C. Add a solution of norbornanone (1.0 eq.) in anhydrous THF dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).[8]

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate, diethyl ether) three times.

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol 2: Still-Gennari Modification for (Z)-Alkene Synthesis

This protocol is adapted for achieving high Z-selectivity.

• Reaction Setup: To a flame-dried, three-necked flask under an inert atmosphere, add anhydrous THF, 18-crown-6 (1.5 eq.), and bis(2,2,2-trifluoroethyl) phosphonoacetate (1.2 eq.).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a solution of KHMDS (1.1 eq.) in THF to the reaction mixture. Stir for 30 minutes at -78 °C.

• Carbonyl Addition: Add a solution of norbornanone (1.0 eq.) in anhydrous THF dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC.[7]

• Quenching: Quench the reaction at -78 °C by adding saturated aqueous ammonium chloride solution.[7]

• Extraction and Workup: Allow the mixture to warm to room temperature and extract with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[7]

• Purification: Purify the crude product by column chromatography.

Data Presentation

Table 1: Factors Influencing E/Z Selectivity in HWE Reactions

Factor	Condition for Higher E-Selectivity	Condition for Higher Z-Selectivity	Rationale
Phosphonate Reagent	Standard dialkyl phosphonoacetates	Still-Gennari or Ando reagents (electron-withdrawing groups)	Electron-withdrawing groups accelerate Z-alkene formation under kinetic control.[7][9]
Base/Cation	Li⁺ based (n-BuLi, LHMDS, LiCl additive)	K⁺ with crown ether (KHMDS/18-crown-6)	Li⁺ promotes thermodynamic equilibration; sequestered K⁺ favors kinetic control.[1][7]
Temperature	Higher temperatures (e.g., 23 °C)	Low temperatures (e.g., -78 °C)	Higher temperatures favor equilibration to the more stable E-isomer.[1]
Control Type	Thermodynamic	Kinetic	E-alkene is generally the more stable product.[7]

Visualizations

Diagram 1: General HWE Reaction Mechanism

Caption: Simplified workflow of the Horner-Wadsworth-Emmons reaction.

Diagram 2: Troubleshooting Flowchart for HWE Reactions

Caption: A logical flowchart for troubleshooting common HWE reaction issues.

References

• Aggarwal, V. K., Fulton, J. R., Sheldon, C. G., & de Vicente, J. (2003). Generation of Phosphoranes Derived from Phosphites. A New Class of Phosphorus Ylides Leading to High E Selectivity with Semi-stabilizing Groups in Wittig Olefinations. Journal of the American Chemical Society, 125(20), 6034–6035. Available from: [Link]

• Wikipedia contributors. (2023, December 29). Horner–Wadsworth–Emmons reaction. In Wikipedia, The Free Encyclopedia. Available from: [Link]

• Pietrusiewicz, K. M., & Włodarczyk, M. (2019). Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Molecules, 24(23), 4357. Available from: [Link]

• Ando, K. (1999). A Mechanistic Study of the Horner-Wadsworth-Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. The Journal of Organic Chemistry, 64(18), 6815–6821. Available from: [Link]

• Ando, K. (1999). A Mechanistic Study of the Horner-Wadsworth-Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. PubMed. Available from: [Link]

• ResearchGate. (n.d.). The Still–Gennari versus HWE olefination of aldehydes. ResearchGate. Available from: [Link]

• ResearchGate. (n.d.). The Horner—Wadsworth—Emmons Reaction of Mixed Phosphonoacetates and Aromatic Aldehydes: Geometrical Selectivity and Computational Investigation. ResearchGate. Available from: [Link]

• Chem-Station. (2014, March 16). Horner-Wadsworth-Emmons (HWE) Reaction. Chem-Station International Edition. Available from: [Link]

• Taylor & Francis Online. (2017, May 23). Z- and E-selective Horner–Wadsworth–Emmons reactions. Taylor & Francis Online. Available from: [Link]

• Thieme. (n.d.). Application of the Z-Selective Still–Gennari Olefination Protocol for the Synthesis of Z-α,β-Unsaturated Phosphonates. Thieme Connect. Available from: [Link]

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• 4. A Mechanistic Study of the Horner-Wadsworth-Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in Bicyclic Systems

Welcome to the Advanced Synthesis Support Center. This guide is designed for researchers and drug development professionals dealing with the stereochemical and kinetic challenges of nucleophilic additions to rigid bicyclic systems, specifically 2-norbornanone .

Due to its rigid, U-shaped cavity, norbornanone presents unique steric barriers that often lead to failed reactions, poor stereoselectivity, or dominant side-reactions (such as enolization) when using standard protocols. This guide synthesizes field-proven troubleshooting strategies, causality-driven FAQs, and self-validating experimental methodologies to help you bypass these bottlenecks.

Logical Workflow for Reagent Selection

Before troubleshooting a failed reaction, evaluate your substrate and nucleophile against the decision matrix below.

Caption: Workflow for selecting nucleophilic addition conditions for norbornanones.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my standard Grignard addition to 2-norbornanone yield mostly recovered starting material and enolization side-products?

Causality: Grignard reagents (

) are highly basic. In sterically hindered bicyclic systems, the activation energy required for the nucleophile to reach the optimal Bürgi-Dunitz trajectory is significantly raised by the surrounding carbon framework. This steric hindrance slows down the nucleophilic addition, allowing the competing acid-base reaction (deprotonation of the α-proton to form an enolate) to become kinetically dominant. Solution: To suppress basicity while enhancing nucleophilicity, transmetalate your Grignard or organolithium reagent to an organocerium species (Imamoto's reagent, ). Cerium is highly oxophilic; it acts as a built-in Lewis acid to activate the carbonyl carbon, while the C-Ce bond is less polarized than a C-Mg or C-Li bond, drastically reducing its basicity.

Q2: How does substitution at the C-7 position affect the stereochemical outcome of the attack?

Causality: Unsubstituted 2-norbornanones exhibit a high propensity to undergo exo nucleophilic attack at the carbonyl group[1]. This is because the endo face is physically shielded by the U-shaped cavity formed by the C5 and C6 endo protons. However, if a substituent is placed at the syn-C7 position, it creates severe steric hindrance (F-strain) that directly blocks the exo trajectory[2]. Solution: If your substrate has a syn-C7 substituent, the nucleophile is forced to attack from the hindered endo face. You must use the smallest possible nucleophile (e.g., hydride from

or ) or employ strong Lewis acid activation to force the C-C bond formation from the endo face.

Q3: I am trying to add a bulky alkynyl group to 2-norbornanone. What is the most reliable method?

Causality: Alkynyl lithiums and Grignards are notoriously poor nucleophiles for hindered ketones due to their linear geometry and high basicity, which exacerbate steric clashes and promote enolization. Solution: Utilize Zinc-catalyzed additions. Zinc acetylides are highly effective nucleophiles for sterically demanding bicyclic ketones like norbornanone[3]. A

catalyst dual-activates the system: it facilitates the formation of the reactive zinc acetylide and coordinates to the ketone oxygen, polarizing the C=O bond enough to overcome the steric barrier of the bicyclic framework[3].

Mechanistic Divergence in Hindered Ketones

Understanding the kinetic competition between addition and enolization is critical for troubleshooting.

Caption: Mechanistic divergence in hindered ketones: Enolization vs. Nucleophilic Addition.

Quantitative Data: Stereoselectivity & Yield Comparisons

The following table summarizes expected outcomes based on the choice of reagents and substrate substitution.

Substrate	Nucleophile	Conditions	Major Face Attack	Yield (%)	Causality / Note
2-Norbornanone		THF, 0 °C	Exo	< 40%	Competing enolization severely reduces yield.
2-Norbornanone		THF, -78 °C	Exo	> 90%	Reduced basicity of Ce prevents enolization.
syn-7-Chloro-2-norbornanone		MeOH, 0 °C	Endo	85%	Exo face is completely blocked by the C7 substituent[1].
2-Norbornanone	Phenylacetylene	, Toluene	Exo	80-95%	Zn-activation overcomes the steric bulk of the alkyne[3].

Self-Validating Experimental Protocols

Protocol A: Organocerium-Mediated Alkylation of Norbornanone

Use this protocol when standard Grignard or Organolithium reagents result in enolization or recovered starting material.

Step-by-Step Methodology:

• Activation of Cerium(III) Chloride: Place finely powdered

  (1.5 equiv) in a Schlenk flask. Heat to 140 °C under high vacuum (0.1 mmHg) for 2 hours. Validation: The powder will become free-flowing and stark white, indicating the successful removal of water to form anhydrous .

• Suspension: Cool to room temperature, backfill with Argon, and add anhydrous THF to create a 0.3 M suspension. Stir vigorously for 2 hours at room temperature. Validation: A uniform, milky-white slurry must form. If clumps remain, the activation was incomplete.

• Transmetalation: Cool the suspension to -78 °C. Dropwise, add the organolithium or Grignard reagent (1.5 equiv). Stir for 30 minutes at -78 °C. Validation: A distinct color change (often yellow to deep orange/brown depending on the alkyl group) confirms the formation of the

  species.

• Addition: Add 2-norbornanone (1.0 equiv) dissolved in a minimal amount of THF dropwise. Maintain the internal temperature below -70 °C.

• Quench & Workup: After 2 hours, monitor by TLC (Hexane/EtOAc 8:2). The disappearance of the UV-inactive, anisaldehyde-staining ketone spot confirms conversion. Quench cold with saturated aqueous

  . Validation: The dissolution of the cerium salts into the aqueous layer indicates a complete quench, leaving a clear organic phase for extraction.

Protocol B: Zn-Catalyzed Alkynyl Addition

Use this protocol for the addition of sterically demanding terminal alkynes.

Step-by-Step Methodology:

• Catalyst Preparation: In a flame-dried flask under Argon, combine

  (0.2 equiv) and anhydrous Toluene (to 0.5 M).

• Alkyne Activation: Add the terminal alkyne (1.5 equiv) and an amine base (e.g.,

  , 1.5 equiv). Stir at room temperature for 30 minutes. Validation: The solution will transition from clear to a slightly cloudy suspension, validating the formation of the active zinc-acetylide complex.

• Ketone Addition: Add 2-norbornanone (1.0 equiv) in one portion. Heat the reaction mixture to 60 °C.

• Monitoring: Stir for 4–8 hours. Validation: Track the reaction via GC-MS or TLC. The rigid bicyclic structure requires thermal energy to overcome the transition state barrier; do not stop the reaction prematurely if the intermediate zinc-alkoxide is still forming.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with 1M HCl to remove the amine base and zinc salts. Dry over

  and concentrate.

References[3] Title: Zn-Catalyzed Multicomponent KA2 Coupling: One-Pot Assembly of Propargylamines Bearing Tetrasubstituted Carbon Centers | Source: PMC - National Institutes of Health | URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4779069/[1] Title: Aliphatic diazo compounds. XIV. The synthesis of 7-substituted 3-diazo-2-norbornanones and the infrared and proton and carbon-13 | Source: Canadian Science Publishing | URL: https://cdnsciencepub.com/doi/10.1139/v82-064[2] Title: 6.5. Lewis acids & bases, electrophiles & nucleophiles | Organic Chemistry 1: An open textbook | Source: Lumen Learning | URL: https://courses.lumenlearning.com/suny-potsdam-organicchemistry/chapter/6-5-lewis-acids-bases-electrophiles-nucleophiles/

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. 6.5. Lewis acids & bases, electrophiles & nucleophiles | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. Zn-Catalyzed Multicomponent KA2 Coupling: One-Pot Assembly of Propargylamines Bearing Tetrasubstituted Carbon Centers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Wittig Olefination of Bicyclic Ketones

Executive Summary: The "Steric Wall"

Bicyclic ketones (e.g., norbornanone, camphor, bicyclo[2.2.2]octanones) present a unique challenge in drug discovery. Their rigid, bulky frameworks often render standard Wittig conditions (n-BuLi/THF, -78°C to RT) ineffective.

The Symptom: You observe a vibrant yellow ylide solution, add your ketone, and after 24 hours, you recover 90%+ of your starting material. The Cause: You are likely fighting a losing battle between nucleophilic addition (desired) and enolization (undesired). Due to steric hindrance, the ylide acts as a base rather than a nucleophile.

This guide provides the protocols to bypass this thermodynamic trap.

Diagnostic Workflow

Before changing reagents, confirm your failure mode using this logic gate.

Figure 1: Decision matrix for troubleshooting olefination failures. Note that recovery of starting material is the hallmark of steric failure.

The "Enolization Trap" (FAQ)

Q: Why does my reaction turn yellow, then fade, but yield no product? A: The "fading" often indicates the ylide is being consumed, but not by olefination. In hindered bicyclic systems, the

-hydrogens are often more accessible than the carbonyl carbon. The ylide deprotonates the ketone to form an enolate and a phosphonium salt. Upon aqueous workup, the enolate protonates back to your starting ketone.

Q: Can I just increase the temperature in THF? A: Rarely. Refluxing THF (66°C) is often insufficient to overcome the activation energy barrier for nucleophilic attack on a hindered center. Furthermore, n-BuLi generated ylides can aggregate, reducing reactivity.

The Solution: Fitjer-Quabeck Modification

For sterically hindered ketones (like fenchone or adamantanone), the standard n-BuLi/THF method is inferior. The industry standard for these substrates is the Fitjer-Quabeck modification , which uses Potassium tert-butoxide (KOtBu) in high-boiling non-polar solvents.

Why it works:

• "Naked" Ylide: Potassium salts are less coordinating than Lithium salts, making the ylide more nucleophilic.

• Solubility Equilibrium: The byproduct (KBr) and the base (KOtBu) have low solubility in benzene/toluene, but the ylide is soluble. This drives the equilibrium forward.

• Thermal Boost: Toluene allows reaction temperatures up to 110°C, crossing the activation energy threshold that THF cannot.

Protocol 1: The Fitjer-Quabeck Procedure (High-Yield Methylenation)[1]

Scope: Bicyclic ketones, Adamantanone, Camphor derivatives.

Parameter	Specification
Base	Potassium tert-butoxide (KOtBu), sublimed grade
Solvent	Toluene (Anhydrous) or Cyclohexane
Stoichiometry	1.2 equiv. Phosphonium salt / 1.1 equiv.[1] KOtBu
Temperature	Reflux (80°C - 110°C)

Step-by-Step Workflow:

• Preparation: Flame-dry a 2-neck round bottom flask equipped with a reflux condenser and N2 inlet.

• Suspension: Add Methyltriphenylphosphonium bromide (

  ) (1.2 equiv) and dry Toluene (0.5 M concentration relative to ketone).

• Base Addition: Add KOtBu (1.1 equiv) in one portion. The mixture will turn bright yellow immediately (formation of "Instant Ylide").

• Reflux: Heat the yellow suspension to reflux for 20 minutes to ensure complete ylide formation.

• Substrate Addition: Add the bicyclic ketone (1.0 equiv) dissolved in minimal dry Toluene.

• Reaction: Reflux vigorously.

  • Time: 2–4 hours for moderately hindered ketones.

  • Time: 12–24 hours for severely hindered ketones (e.g., Fenchone).

• Workup: Cool to RT. Quench with water.[2] The triphenylphosphine oxide (

  ) will likely precipitate. Filter, then extract the filtrate with hexanes.

Safety Note: The original 1985 paper used Benzene. Toluene is the recommended modern substitute due to lower toxicity, though reaction times may increase slightly.

Alternative Reagents (When Wittig Fails)

If the Fitjer modification fails, the substrate is likely too hindered for a phosphorus ylide mechanism (the oxaphosphetane 4-membered ring cannot close). You must switch to Titanium-based reagents, which proceed via a metallacycle mechanism that is less sensitive to steric bulk.

Comparative Data: Methylenation of Camphor[3][4]

Method	Reagent	Conditions	Yield	Mechanism Note
Standard Wittig	(nBuLi)	THF, Reflux	<10%	Steric failure (Enolization)
Fitjer Wittig	(KOtBu)	Toluene, Reflux	90-96%	Thermal activation succeeds
Tebbe Reagent		Toluene, RT	95%	Direct metallacycle formation
Petasis		Toluene, 65°C	85%	Thermal extrusion of methane

Protocol 2: Tebbe Olefination (The "Nuclear Option")

Use Case: Extremely hindered ketones or esters where Wittig is impossible.

• Setup: Perform in a glovebox or under strict Argon Schlenk line. Tebbe reagent is pyrophoric .

• Reaction: Dissolve ketone (1 equiv) in dry Toluene/THF (5:1).

• Addition: Add Tebbe reagent (0.5 M in toluene, 1.2 equiv) dropwise at 0°C. Solution turns dark red.

• Aging: Warm to RT. Stir 30 mins.

• Quench (CRITICAL):

  • Dilute with ether.

  • Add 0.1 mL 15% NaOH dropwise (Gas evolution! Methane).

  • Wait for the formation of a blue solid (Titanium salts).

  • Filter through Celite.

Mechanistic Visualization

Understanding the competition between the desired pathway and the side reaction is crucial for troubleshooting.

Figure 2: Kinetic vs. Thermodynamic pathways. Standard conditions favor Path A (Enolization) due to sterics. High temperature and non-coordinating bases favor Path B.

References

• Fitjer, L., & Quabeck, U. (1985).[1][3] The Wittig Reaction Using Potassium-tert-butoxide: High Yield Methylenations of Sterically Hindered Ketones.[1][4][5][6][7] Synthetic Communications, 15(10), 855–864.[1]

• Pine, S. H., et al. (1980). Titanium-mediated methylene-transfer reactions. Direct conversion of esters into vinyl ethers. Journal of the American Chemical Society, 102(9), 3270–3272.

• Kelly, S. E. (1991). Alkene Synthesis. In Comprehensive Organic Synthesis (Vol. 1, pp. 729-817). Pergamon Press.

• Petasis, N. A., & Bzowej, E. I. (1990). Titanium-mediated carbonyl olefinations.[1] 1. Methylenations of carbonyl compounds with dimethyltitanocene. Journal of the American Chemical Society, 112(17), 6392–6394.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. rsc.org [rsc.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. tandfonline.com [tandfonline.com]
• 7. The Wittig reaction using potassium-tert-butoxide high yield methylenations of sterically hindered ketones. | Article Information | J-GLOBAL [jglobal.jst.go.jp]

Technical Support Center: Minimizing Side Reactions During Acid-Catalyzed Hydrolysis of Ylidene Esters

Welcome to the Application Scientist Troubleshooting Center. Acid-catalyzed hydrolysis of ylidene esters (such as alkylidene malonates and Meldrum’s acid derivatives) is notoriously challenging. The highly electrophilic

-unsaturated system, combined with the thermodynamic instability of the resulting dicarboxylic acids, makes these substrates prone to multiple competing side reactions.

This guide is designed for drug development professionals and synthetic chemists who need field-proven, mechanistically grounded solutions to salvage yields and ensure protocol reproducibility.

Diagnostic Matrix: Identifying Your Side Reaction

Before adjusting your protocol, you must identify the specific failure mode of your hydrolysis. Use the table below to correlate your analytical data (NMR/MS) with the underlying chemical causality.

Observed Issue	Diagnostic Indicator (NMR/MS)	Probable Cause	Recommended Action
Retro-Knoevenagel Cleavage	Appearance of aldehyde proton (~9–10 ppm); loss of alkene proton.	Nucleophilic attack of H O at the highly electrophilic -carbon.	Reduce H O equivalents; use biphasic conditions or organic-soluble acids.
Premature Decarboxylation	Loss of one –COOH group; appearance of a new -proton.	Thermal degradation of the gem-diacid via a 6-membered cyclic transition state.	Maintain reaction and rotary evaporation temperatures strictly < 40 °C.
Halogenation (Michael Addition)	Upfield shift of / protons; MS shows M+36 (Cl isotope pattern).	Halide nucleophilicity (if using HCl or HBr as the acid catalyst).	Switch to non-nucleophilic acids (e.g., H SO , p-TsOH).
Double Bond Isomerization	Shift from conjugated to non-conjugated alkene signals.	Extended heating in acidic media causing thermodynamic double-bond migration.	Shorten reaction time; utilize milder acids (e.g., TFA for t-butyl esters).

Deep-Dive FAQs: Causality & Solutions

Q1: Why am I observing the original aldehyde (e.g., benzaldehyde) and malonic acid instead of the hydrolyzed alkylidene malonate?

The Causality: You are observing a Retro-Knoevenagel condensation . The

-carbon of an ylidene ester is highly electron-deficient due to the pull of the two ester carbonyls. In aqueous acidic conditions, water acts as a nucleophile, undergoing a Michael-type addition to the conjugated double bond. This forms an unstable -hydroxy intermediate that rapidly undergoes C–C bond cleavage to yield the parent aldehyde and malonic acid . The Solution: You must kinetically disfavor water addition.

• Method A: Reduce the water concentration by using a biphasic solvent system (e.g., Toluene/H

  O) with a phase-transfer catalyst.

• Method B: If you are hydrolyzing tert-butyl esters, abandon aqueous hydrolysis entirely. Use anhydrous Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) to cleave the ester via isobutylene elimination, keeping the double bond perfectly intact.

Q2: My NMR analysis shows the loss of one carboxylate group, yielding an -unsaturated monocarboxylic acid. How do I prevent this?

The Causality: You are triggering premature decarboxylation . Hydrolysis of dialkyl malonates yields a geminal dicarboxylic acid (a

-diacid). These molecules are inherently thermally unstable. Upon heating, the molecule adopts a conformation that forms a 6-membered hydrogen-bonded cyclic transition state. This facilitates a concerted cleavage of the C–C bond, releasing CO and forming an enol, which immediately tautomerizes to the monocarboxylic acid . The Solution: Strict temperature control is non-negotiable.

• Keep the reaction temperature strictly below 40–50 °C.

• Critical Workup Flaw: Many chemists succeed in the reaction but destroy the product during solvent removal. Never use a rotary evaporator bath exceeding 30 °C when concentrating alkylidene malonic acids.

Q3: When using HCl for hydrolysis, I detect a significant amount of halogenated side products. What is the mechanism, and what is the alternative?

The Causality: The

-unsaturated system of the ylidene ester is a potent Michael acceptor. While chloride ions are generally poor nucleophiles, the extreme electron deficiency of the ylidene double bond makes it susceptible to 1,4-conjugate addition by halides. HCl and HBr actively participate in the reaction, yielding -chloro or -bromo dicarboxylic acids. The Solution: Switch to a strictly non-nucleophilic acid. Sulfuric acid (H SO ) or p-Toluenesulfonic acid (p-TsOH) are the gold standards for acid-catalyzed hydrolysis when the substrate contains a reactive Michael acceptor.

Mechanistic Pathway Visualization

The following diagram maps the desired hydrolytic pathway against the competing side reactions discussed above.

Reaction pathways illustrating desired hydrolysis versus common side reactions of ylidene esters.

Standard Operating Procedure (SOP)

Controlled Acid-Catalyzed Hydrolysis of Alkylidene Malonates

Objective: To achieve complete ester hydrolysis while suppressing retro-Knoevenagel cleavage, thermal decarboxylation, and conjugate addition. This protocol acts as a self-validating system by separating the hydrolysis phase from thermal stress.

Reagents:

• Alkylidene malonate ester (1.0 equiv)

• 1,4-Dioxane (Co-solvent, ensures homogeneity without competing nucleophilicity)

• 2M Aqueous H

  SO (Non-nucleophilic acid catalyst)

Step-by-Step Methodology:

• Substrate Solvation: Dissolve the alkylidene malonate ester in 1,4-dioxane to achieve a 0.2 M concentration in a round-bottom flask equipped with a magnetic stir bar.

• Acid Introduction: Chill the solution to 0 °C using an ice-water bath. Slowly add 2M aqueous H

  SO (10.0 equiv) dropwise. Causality: Dropwise addition prevents localized exothermic spikes that could prematurely trigger decarboxylation.

• Controlled Hydrolysis: Remove the ice bath and gently warm the reaction to 40 °C using a highly regulated heating mantle or oil bath. Do not exceed 50 °C.

• Kinetic Monitoring: Monitor the reaction strictly via LC-MS or TLC. Stop the reaction immediately upon the disappearance of the starting material. Causality: Prolonged exposure to water after the ester is consumed drastically increases the probability of retro-Knoevenagel cleavage.

• Thermal Quenching & Extraction: Cool the mixture back to 0 °C. Extract the aqueous layer with chilled ethyl acetate (

  mL). Wash the combined organic layers with a minimal amount of cold brine to remove residual sulfuric acid.

• Safe Concentration: Dry the organic layer over anhydrous Na

  SO . Concentrate under reduced pressure with the rotary evaporator water bath set strictly to 30 °C.

References

• Combination of Knoevenagel Polycondensation and Water‐Assisted Dynamic Michael‐Addition‐Elimination for the Synthesis of Vinylene‐Linked 2D Covalent Organic Frameworks Source: Angewandte Chemie (via ResearchGate) URL:[Link]

• Micellar catalysis in the retro-Knoevenagel reaction of ethyl-α-cyanocinnamates Source: Journal of Chemical Sciences (Indian Academy of Sciences) URL:[Link]

• Decarboxylation Source: Master Organic Chemistry URL:[Link]

• The Malonic Ester and Acetoacetic Ester Synthesis Source: Master Organic Chemistry URL:[Link]

Technical Support Center: Separation of E/Z Isomers of Methyl 2-norbornanylideneacetate

Status: Active Ticket ID: HPLC-NOR-002 Assigned Specialist: Senior Application Scientist Last Updated: March 8, 2026

Executive Summary & Chemical Context

You are attempting to separate the geometric isomers of Methyl 2-norbornanylideneacetate . Before proceeding with the protocol, it is critical to define the stereochemistry to ensure accurate peak assignment.

• CIP Priority Assignment:

  • Norbornane Ring (C2): The C1 bridgehead (methine) has higher priority than the C3 methylene group (

    ).

  • Exocyclic Double Bond: The ester group (

    ) has higher priority than the vinylic proton.

• Isomer Definitions:

  • Z-Isomer (Zusammen): The ester group and the C1 bridgehead are on the same side.[1] This isomer suffers from significant steric repulsion between the ester and the bridgehead hydrogen.

  • E-Isomer (Entgegen): The ester group and the C1 bridgehead are on opposite sides.[2] This is generally the thermodynamically favored product.

Part 1: Method Development & Optimization

Q: What is the recommended starting column and phase for this separation?

A: While a standard C18 column is the workhorse, the rigid, bulky 3D structure of the norbornane ring combined with the geometric isomerism suggests that shape selectivity is the critical separation mechanism.

Primary Recommendation: Phenyl-Hexyl or Biphenyl Phases

• Why: These phases offer

  interactions with the conjugated ester system and, more importantly, superior shape selectivity compared to C18. The rigid norbornane skeleton interacts differently with the planar phenyl rings of the stationary phase depending on whether the ester is E or Z.

• Column Specs: 150 mm x 4.6 mm, 3 µm or 5 µm particle size.

Secondary Recommendation: C18 (High Carbon Load)

• Why: If Phenyl-Hexyl is unavailable, use a polymeric C18 or a high-coverage monomeric C18. Avoid short-chain alkyl phases (C8, C4) as they lack the hydrophobic depth to discriminate the bulky isomers.

Q: How should I design the Mobile Phase gradient?

A: Geometric isomers often have similar lipophilicities (

), requiring high efficiency to resolve.

Protocol A (Reverse Phase - Screening):

• Solvent A: Water + 0.1% Formic Acid (improves peak shape of the ester).

• Solvent B: Methanol (MeOH).[3]

• Rationale: Methanol is preferred over Acetonitrile (MeCN) for geometric isomers. MeCN is aprotic and tends to suppress

  interactions on Phenyl phases. MeOH, being protic, facilitates the stationary phase interaction with the alkene system.

• Gradient: 50% B to 90% B over 20 minutes.

Q: Can I use Normal Phase (NP) chromatography?

A: Yes, and it is often superior for this specific class of compounds.

• Mechanism: The Z-isomer (more sterically crowded) often has a slightly different dipole moment and accessibility of the carbonyl oxygen to the silanols than the E-isomer.

• Conditions: Hexane/Ethyl Acetate (95:5 to 80:20).

• Benefit: NP allows for easier scale-up to flash chromatography for purification.

Part 2: Troubleshooting & Optimization Logic

Q: My peaks are co-eluting (Resolution ). How do I fix this?

A: Follow this troubleshooting logic tree. The issue is likely insufficient selectivity (

) rather than efficiency ( ).

Step 1: Lower the Temperature

• Action: Reduce column temperature from 30°C to 15-20°C.

• Reasoning: Isomer separations are often enthalpy-driven. Lower temperatures increase the rigidity of the stationary phase ligands and enhance the energy difference (

  ) between the isomer adsorption states.

Step 2: Change the Modifier

• Action: Switch from MeOH to MeCN (or vice versa).

• Reasoning: Changing the solvent selectivity usually has the largest impact on

  after column selection.

Step 3: Check for On-Column Isomerization

• Symptom: A "saddle" or plateau between peaks that does not resolve with gradient changes.

• Cause: The exocyclic double bond can be acid-sensitive or light-sensitive.

• Fix: Use a neutral buffer (Ammonium Acetate, pH 7) and protect the sample from light.

Q: Which isomer elutes first?

A: Elution order is system-dependent but follows predictable trends based on polarity and shape.

Mode	Likely First Eluter	Mechanistic Rationale
Reverse Phase (C18)	Z-Isomer	The Z-isomer is sterically crowded (ester vs bridgehead), creating a larger molecular volume and slightly lower effective hydrophobicity (less planar contact with C18 chains).
Normal Phase (Silica)	E-Isomer	The E-isomer is less hindered, allowing the polar ester carbonyl to interact more strongly with surface silanols, retaining it longer. (Note: This can reverse depending on specific solvation).

Crucial Note: You must validate this with NMR (see Part 3). Do not rely solely on prediction.

Part 3: Validation & Identification (The "Proof")

Q: How do I confirm which peak is which without a standard?

A: You must use NMR Spectroscopy on isolated fractions. The magnetic anisotropy of the carbonyl group provides a definitive signature.

The NMR Diagnostic Test:

• Isolate the two peaks via Prep-HPLC.

• Acquire 1H-NMR in

  .

• Analyze the C1-Bridgehead Proton:

  • Z-Isomer: The carbonyl group is cis to the bridgehead. The deshielding cone of the carbonyl will shift the bridgehead proton (H1) downfield (higher ppm).

  • E-Isomer: The carbonyl is trans to the bridgehead. The H1 proton appears at its normal chemical shift.

• Analyze the Vinyl Proton:

  • Look for NOE (Nuclear Overhauser Effect) correlations.

  • Z-Isomer: NOE between Vinyl-H and C3-endo/exo protons.

  • E-Isomer: Strong NOE between Vinyl-H and C1-bridgehead proton.

Part 4: Visualizing the Workflow

Figure 1: Method Development Logic Tree

Caption: Decision matrix for optimizing the separation of geometric isomers, prioritizing shape selectivity.

Figure 2: Isomer Identification via NMR (NOE)

Caption: Definitive stereochemical assignment using Nuclear Overhauser Effect (NOE) spectroscopy.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Fundamental principles of CIP priority and steric strain in exocyclic alkenes).

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Principles of shape selectivity in Phenyl-Hexyl phases).

• Mendez, A. (2016). Separation of Geometric Isomers. IntechOpen. (General strategies for E/Z isomer separation using HPLC).

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. (NOE interpretation for exocyclic double bonds).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. E/Z (cis/trans) isomerism Cahn-Inglod-Prelog Priority Rules examples explained drawings diagrams difference in physical & chemical properties working out E/Z geometrical isomers for given structural formula A level GCE AS A2 organic chemistry revision notes [docbrown.info]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Preventing polymerization of alpha,beta-unsaturated bicyclic esters during storage

Welcome to the Technical Support Center for the storage, handling, and purification of α,β-unsaturated bicyclic esters. As a Senior Application Scientist, I have designed this guide to move beyond basic instructions and delve into the mechanistic causality of monomer stabilization. By understanding why these chemicals behave the way they do, you can prevent catastrophic material loss and ensure reproducible polymerizations.

Part 1: Mechanistic Foundations of Monomer Stabilization

Alpha,beta-unsaturated bicyclic esters (such as dihydrodicyclopentadienyl acrylate (DCPA) or isobornyl acrylate) combine the steric bulk of a bicyclic ring with the extreme reactivity of an acrylate double bond. While the bicyclic moiety provides desirable properties like low shrinkage and high glass transition temperatures[1], the acrylate group is highly susceptible to spontaneous free-radical polymerization during storage.

To prevent this, phenolic inhibitors like monomethyl ether hydroquinone (MEHQ) are added[2]. A critical point of failure in many laboratories is the misunderstanding of MEHQ's mechanism. MEHQ does not efficiently scavenge primary carbon-centered radicals (R•) directly[3]. Instead, it relies on a synergistic mechanism with dissolved oxygen[4].

The Causality of Inhibition:

• Oxygen reacts with primary radicals at diffusion-controlled rates to form peroxy radicals (ROO•)[3].

• MEHQ then donates a hydrogen atom to the peroxy radical, terminating the chain and forming a stable, resonance-stabilized quinone radical[3].

Logical mechanism of MEHQ and oxygen synergistic inhibition.

Part 2: Troubleshooting & FAQs

Q1: I purged my bicyclic acrylate with Argon to prevent oxidation, but it polymerized into a solid block. Why? A: By purging with an inert gas like Argon or Nitrogen, you stripped the monomer of the dissolved oxygen required for MEHQ to function[5]. Phenolic inhibitors require a minimum equimolar ratio of dissolved O₂ to function effectively (typically 10-30 ppm O₂ for standard MEHQ concentrations)[2]. Monomers must always be stored with an air headspace, never under inert gases[1].

Q2: I stored my monomer at -80°C to maximize shelf life, but it gelled upon thawing. What happened? A: While lowering the temperature reduces the kinetic rate of spontaneous initiation, extreme cold can cause the MEHQ inhibitor to crystallize and precipitate out of the monomer solution. When the monomer is thawed, the liquid phase is left entirely unprotected, leading to rapid, exothermic polymerization. Store these monomers at cool temperatures (e.g., 4°C to 15°C) but strictly above the freezing point of the specific monomer and its inhibitor[6].

Q3: My monomer is highly viscous. How do I ensure the inhibitor remains active over a long storage period (>6 months)? A: Over time, both the dissolved oxygen and the MEHQ are consumed as they quench background radical generation[3]. For extended storage periods (over 4 weeks), it is advisable to periodically replenish the dissolved oxygen by gently aerating the headspace with dry air[1]. Additionally, strictly adhere to a "first-in, first-out" inventory system[5].

Part 3: Experimental Protocols (Self-Validating Systems)

Before utilizing the bicyclic ester in a controlled polymerization (e.g., RAFT, ATRP, or UV-cure), the MEHQ must be removed to prevent induction periods or incomplete conversions. For lab-scale purifications, basic activated alumina chromatography is the gold standard[7].

Self-Validation Checkpoint: To confirm the alumina is active (Brockmann Grade I), ensure it has been stored in a tightly sealed container. Alumina rapidly deactivates by adsorbing atmospheric moisture. If the monomer fails to polymerize after this column, your alumina was likely deactivated, allowing MEHQ to slip through.

Protocol: MEHQ Removal via Basic Alumina Chromatography [7],[8]

• Column Preparation: Secure a glass chromatography column vertically. Insert a small plug of glass wool at the base, followed by a 1 cm layer of clean quartz sand to provide a flat, stable bed[8].

• Packing the Adsorbent: Add Basic Activated Alumina (Al₂O₃) to the column. A general heuristic is 10 g of alumina per 100 mL of monomer[7]. Tap the column gently to ensure uniform packing and eliminate channeling[8].

• Monomer Loading: Viscous bicyclic esters may flow too slowly through the column. If necessary, dilute the monomer with a minimal volume of a dry, inert, non-polar solvent (e.g., hexane or THF)[8]. Carefully load the solution onto the top of the alumina bed.

• Elution: Allow the monomer to elute under gravity into a clean, dry collection flask[8]. Do not apply high pressure, as this reduces the residence time required for quantitative MEHQ adsorption.

• Immediate Utilization: The eluted monomer is now completely uninhibited and highly reactive[9]. It must be used immediately or stored at -20°C for no more than 24 hours[9]. If a diluent solvent was used, remove it via rotary evaporation at ambient temperature (avoid excessive heating)[7].

Experimental workflow for MEHQ removal via basic alumina column.

Part 4: Quantitative Data Presentation

When scaling up or optimizing your workflow, selecting the correct MEHQ removal strategy is critical. The table below summarizes the efficiency and key considerations for standard inhibitor removal methods[8].

Removal Method	Adsorbent / Reagent	Typical MEHQ Reduction	Key Considerations for Bicyclic Esters
Column Chromatography	Basic Activated Alumina	>99%	Simple, highly effective for lab scale. Alumina must be active. Ideal for viscous monomers if diluted.
Caustic Washing	5% Aqueous NaOH	95-99%	Requires multiple extractions and thorough drying (MgSO₄). Risk of emulsion formation with bulky esters.
Vacuum Distillation	N/A	>99%	Yields highest purity, but poses a severe risk of thermal runaway polymerization during heating.

Part 5: References

• Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization, ACS Publications.[Link]

• How to remove MEHQ from Methacrylic acid monomer without reduced pressure distillation?, ResearchGate.[Link]

Sources

• 1. chemicals.basf.com [chemicals.basf.com]
• 2. fluoryx.com [fluoryx.com]
• 3. Inhibiting action of 4-Methoxyphenol for Acrylic Monomers_Chemicalbook [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. solventis.net [solventis.net]
• 6. jamorin.com [jamorin.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Advanced Purification Strategies for Phosphine Oxide Byproducts

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers lose days of productivity attempting to separate triphenylphosphine oxide (TPPO) using brute-force column chromatography. TPPO is an unavoidable, atom-uneconomical byproduct of essential transformations like the Wittig, Mitsunobu, Staudinger, and Appel reactions[1].

The fundamental issue lies in the phosphoryl (P=O) bond. This highly polarized moiety acts as a powerful hydrogen-bond acceptor, causing severe tailing on normal-phase silica gel that smears across your target product's fractions[1]. Instead of relying on tedious chromatography, we must exploit the physicochemical divergence between TPPO and your product. This guide provides field-proven, self-validating, chromatography-free strategies to purge TPPO from your crude mixtures.

Diagnostic Workflow: Selecting Your Purification Strategy

Before beginning your workup, analyze the polarity of your target molecule and the solvent system of your reaction. Use the diagnostic matrix below to determine the most efficient removal strategy.

Diagnostic workflow for selecting a chromatography-free TPPO removal strategy.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q: Why does TPPO persistently co-elute with my target product during standard silica gel chromatography? A: TPPO possesses a highly polarized phosphoryl (P=O) bond. This moiety acts as a strong hydrogen-bond acceptor, causing severe tailing and streaking on normal-phase silica gel[1]. This streaking smears the byproduct across multiple fractions, making the isolation of new chemical entities highly inefficient for large-scale operations[1].

Q: My target molecule is highly non-polar. What is the most efficient, chromatography-free method to remove TPPO? A: The most reliable method is solvent exchange followed by trituration and a silica plug[2]. TPPO is almost completely insoluble in non-polar hydrocarbon solvents like hexane, pentane, petroleum ether, and cyclohexane[3]. By swapping the reaction solvent for a non-polar system, you force the crystallization of the highly polar TPPO, allowing it to be filtered off[4].

Q: I am synthesizing a highly polar molecule that requires polar solvents (e.g., ethanol, ethyl acetate). Trituration removes my product along with TPPO. How can I selectively purge the TPPO? A: You should utilize Zinc Chloride (ZnCl₂) precipitation[5]. ZnCl₂ acts as a Lewis acid and coordinates with the Lewis basic oxygen of the P=O bond. This forms a highly insoluble [ZnCl₂(TPPO)₂] coordination complex in polar solvents like ethanol, isopropanol, and ethyl acetate, allowing for simple filtration[6].

Q: My reaction was conducted in THF (e.g., a standard Mitsunobu reaction). ZnCl₂ and MgCl₂ do not effectively precipitate TPPO in ethereal solvents. What is the alternative? A: For ethereal solvents, Calcium Bromide (CaBr₂) complexation is the optimal strategy[7]. CaBr₂ forms a highly insoluble complex with TPPO specifically in solvents like THF, 2-MeTHF, and MTBE, where other metal salts fail, achieving up to 95-98% removal efficiency[8].

Q: Can I chemically convert TPPO into something easier to remove? A: Yes, chemical modification using oxalyl chloride is highly effective for acid-stable products[4]. Oxalyl chloride reacts with TPPO at low temperatures to generate an insoluble chlorophosphonium salt, which can be rapidly removed via filtration[8].

Step-by-Step Troubleshooting Protocols

Protocol A: Hexane/Ether Trituration & Silica Plug

Best for: Stable, relatively non-polar products.

Causality: Non-polar solvents disrupt the solvation shell around the highly polar TPPO molecule, forcing it to crystallize out of the crude matrix[3].

• Concentrate: Evaporate the crude reaction mixture under reduced pressure to a viscous syrup. Do not dry completely to a hard foam, as this will trap your product inside the solid TPPO matrix.

• Suspend: Add a 9:1 mixture of pentane (or hexane) and diethyl ether to the residue[2].

• Triturate: Vigorously stir or sonicate the flask to break up the solid chunks. TPPO will precipitate as a fluffy white solid.

• Filter: Filter the suspension through a short pad of silica gel (a "silica plug") housed in a sintered glass funnel[4].

• Elute: Wash the plug with additional hexane/ether. The non-polar product elutes, while residual TPPO remains permanently adsorbed to the baseline of the silica plug[2].

Self-Validation Checkpoint: Weigh the recovered white precipitate. The theoretical yield of TPPO can be calculated based on the limiting reagent of your reaction (e.g., 1 mmol of PPh₃ used = 1 mmol of TPPO generated). Recovering >90% of this theoretical mass confirms successful precipitation.

Protocol B: ZnCl₂ Precipitation in Polar Solvents

Best for: Polar products containing alcohols, aldehydes, or amides.

Mechanistic pathway of TPPO sequestration via Lewis acid-base coordination.

Causality: The Lewis acidic Zn²⁺ strongly coordinates to the Lewis basic oxygen of the TPPO phosphoryl group, creating a bulky, insoluble dimeric complex in polar media[5].

• Dissolve: Dissolve the crude product/TPPO mixture in a minimal volume of warm ethanol (or ethyl acetate).

• Prepare Reagent: Prepare a 1.8 M solution of anhydrous ZnCl₂ in warm ethanol[6].

• Complexation: Add the ZnCl₂ solution to the crude mixture at room temperature. Use a 2:1 molar ratio of ZnCl₂ to the expected amount of TPPO[6].

• Precipitate: Stir vigorously and gently scratch the inside of the flask with a glass rod to induce nucleation. A dense white precipitate of [ZnCl₂(TPPO)₂] will form.

• Isolate: Filter the mixture to remove the complex. If excess ZnCl₂ remains in the filtrate, concentrate it, slurry the residue in acetone (which dissolves the product but not excess ZnCl₂), and filter again[6].

Self-Validation Checkpoint: Spot the final filtrate on a TLC plate alongside a pure TPPO standard. Elute with 50% EtOAc/Hexane and visualize under short-wave UV (254 nm). TPPO appears as a strong dark spot (fluorescence quenching). If a faint TPPO spot persists, repeat the precipitation with an additional 0.5 equivalents of ZnCl₂.

Protocol C: CaBr₂ Complexation in Ethereal Solvents

Best for: Direct workup of Mitsunobu/Wittig reactions in THF.

Causality: Unlike zinc or magnesium, calcium bromide possesses the exact ionic radius and charge density required to form an insoluble lattice with TPPO specifically in ethereal solvents[8].

• Direct Addition: To the crude reaction mixture in THF (e.g., directly post-Mitsunobu), add anhydrous CaBr₂ (1.5 to 2.0 equivalents relative to TPPO)[7].

• Stir: Stir the suspension at room temperature or slightly elevated temperature until the CaBr₂-TPPO complex fully precipitates[7].

• Filter: Filter the insoluble complex through a pad of Celite to prevent fine particulates from passing through the frit.

• Concentrate: Evaporate the filtrate to yield the TPPO-free crude product[8].

Self-Validation Checkpoint: Perform a rapid ³¹P NMR on a small aliquot of the concentrated filtrate. Free TPPO manifests as a sharp singlet around δ 29 ppm (in CDCl₃). The absence of this peak confirms quantitative complexation and removal.

Quantitative Comparison of TPPO Removal Strategies

Strategy	Ideal Solvent System	Reagent Stoichiometry	Typical TPPO Removal	Best Suited For
Trituration & Silica Plug	Hexane, Pentane, Ether	N/A	85–95%	Highly non-polar, lipophilic products[2].
ZnCl₂ Precipitation	EtOH, EtOAc, iPrOH	2.0 eq ZnCl₂ : 1.0 eq TPPO	>95%	Polar products with alcohol/amide groups[6].
CaBr₂ Complexation	THF, 2-MeTHF, MTBE	1.5–2.0 eq CaBr₂ : 1.0 eq TPPO	95–98%	Direct removal from Mitsunobu/Wittig mixtures[7].
Oxalyl Chloride Conversion	DCM, Toluene	1.2 eq (COCl)₂	>90%	Acid-stable products requiring chemical trapping[4].

References

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temper
• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temper
• Work up tips: Reactions with Triphenylphosphine oxide. Shenvi Lab.
• Removing Triphenylphosphine Oxide. University of Rochester.
• Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents.
• Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2. Organic Process Research & Development (acs.org).
• Triphenylphosphine Oxide- Waste Not, Want Not.
• Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. Journal of Organic Chemistry (acs.org).

Sources

• 1. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. shenvilab.org [shenvilab.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scientificupdate.com [scientificupdate.com]

Resolving overlapping NMR signals in norbornane diastereomers

Welcome to the Technical Support Center for NMR analysis of complex bicyclic systems. This resource is engineered for researchers, analytical scientists, and drug development professionals dealing with the structural elucidation of norbornane derivatives.

Norbornane systems frequently present as mixtures of endo and exo diastereomers. Due to the rigid bicyclic framework, the magnetic environments of corresponding protons in these diastereomers are often frustratingly similar, leading to severe signal overlap in standard 1D ¹H NMR spectra. This guide provides causal explanations, self-validating protocols, and authoritative troubleshooting steps to achieve baseline resolution and accurate diastereomeric ratio (dr) quantification.

Section 1: Troubleshooting Guides & FAQs

Q1: Why do my endo and exo norbornane diastereomers show almost identical ¹H chemical shifts? A1: The norbornane skeleton is highly rigid. While endo and exo substituents occupy different spatial orientations relative to the bridging methylene carbon, the scalar distance through the bonds remains identical. Because the overall conformational flexibility is locked, the anisotropic shielding effects from the rest of the molecule affect both diastereomers similarly. This results in chemical shift differences (ΔΔδ) that are often smaller than the multiplet widths caused by the dense homonuclear scalar coupling (J-coupling) network inherent to bicyclic systems[1].

Q2: I cannot physically separate the diastereomers. What is the first non-destructive method I should try? A2: Solvent titration, specifically utilizing the "Benzene Effect." Aromatic solvents like benzene-d6 (C6D6) induce differential anisotropic shielding compared to standard chloroform-d (CDCl3)[2][3]. The π-system of benzene coordinates transiently with polar functional groups on the norbornane ring. Because the endo and exo faces present different steric environments for this transient solvation, the induced chemical shift changes will differ between the two isomers, often pulling overlapping multiplets apart.

Q3: Solvent switching didn't work. How do Lanthanide Shift Reagents (LSRs) mechanistically resolve the overlap? A3: LSRs, such as Eu(fod)₃, act as Lewis acids that coordinate to Lewis basic sites (e.g., -OH, -NH₂, -C=O) on your norbornane analyte[4]. The paramagnetic europium center induces massive pseudocontact shifts in nearby nuclei. The magnitude of this shift is inversely proportional to the cube of the distance (

) and dependent on the angle between the nucleus, the paramagnetic center, and the principal magnetic axis. Since endo and exo substituents position the coordinating functional group at different vectors relative to the rest of the bicyclic protons, the resulting pseudocontact shifts will drastically differ, separating the signals.

Q4: My spectrum is too crowded with multiplets. Can I just remove the J-coupling? A4: Yes, using Pure Shift NMR (homonuclear decoupled ¹H NMR). Techniques like PSYCHE (Pure Shift Yielded by Chirp Excitation) interleave periods of free signal evolution with J-refocusing elements[1]. This collapses all multiplets into singlets, leaving a single peak for each chemically distinct site. By removing the multiplet width, you can resolve diastereomeric signals that have very small chemical shift differences[1][5].

Section 2: Experimental Protocols

Protocol 1: Lanthanide Shift Reagent Titration for Diastereomeric Resolution

• Causality: Adding an LSR in a single large batch can broaden signals due to paramagnetic relaxation or shift them beyond the spectral window. A titration ensures you find the exact molar equivalent that maximizes ΔΔδ while minimizing line broadening.

• Self-Validation: The protocol is self-validating if the chemical shift of the coordinating proton moves linearly with the concentration of the LSR, confirming specific binding rather than non-specific precipitation.

• Sample Preparation: Dissolve 10-20 mg of the norbornane diastereomeric mixture in 0.5 mL of dry CDCl3 (ensure it is strictly anhydrous, as water competitively binds to the LSR).

• Baseline Acquisition: Acquire a standard high-resolution 1D ¹H NMR spectrum (8-16 scans).

• LSR Preparation: Prepare a stock solution of Eu(fod)₃ in dry CDCl3 at a known concentration (e.g., 50 mg/mL). Note: Chiral solvating agents (CSAs) can be substituted here if enantiomeric discrimination is also required[6].

• Titration: Add the LSR stock solution to the NMR tube in 0.1 molar equivalent increments relative to the analyte.

• Monitoring: After each addition, mix thoroughly and acquire a ¹H NMR spectrum. Track the movement of a distinct reporter signal (e.g., the proton geminal to the functional group).

• Optimization: Stop the titration when baseline resolution between the endo and exo reporter signals is achieved. Integrate these resolved signals to determine the diastereomeric ratio (dr).

Protocol 2: High-Resolution PSYCHE Pure Shift NMR

• Causality: Pure shift NMR utilizes spatial encoding and selective refocusing to suppress J-coupling. However, this manipulation comes with a significant sensitivity penalty (often 50x lower than standard 1D)[5]. Therefore, sample concentration and parameter optimization are critical.

• Self-Validation: The experiment is successful if the resulting spectrum shows only singlets and the integral ratios of these singlets perfectly match the integral ratios of the unresolved multiplets in the standard 1D spectrum.

• Sample Preparation: Prepare a highly concentrated sample (>20 mg in 0.5 mL deuterated solvent) to compensate for the sensitivity loss inherent to the PSYCHE sequence[5].

• Tuning and Matching: Strictly tune and match the probe to the sample, and ensure perfect shimming. Pure shift artifacts are highly sensitive to B₀ inhomogeneities.

• Parameter Setup: Load the PSYCHE pulse sequence (e.g., psyche on Bruker systems). Set the flip angle of the chirp pulses (typically 15-20°).

• Chunking Optimization: Set the chunk duration (data acquired during free evolution) to roughly 15-20 ms. This balances resolution (longer chunks) with artifact suppression (shorter chunks)[7].

• Acquisition: Run the experiment with a sufficient number of scans (e.g., 128-512) to achieve a signal-to-noise ratio > 100:1 for accurate integration.

• Processing: Apply covariance processing or standard Fourier transform depending on the specific pure shift implementation to yield the fully decoupled spectrum[5].

Section 3: Quantitative Data & Method Comparison

The following table summarizes the quantitative trade-offs of various resolution techniques to help you select the optimal approach for your specific norbornane derivative.

Resolution Technique	Mechanism of Action	Resolution Gain	Sensitivity Penalty	Best Use Case
Solvent Titration (C6D6)	Differential anisotropic shielding	Low to Moderate	None	First-line non-destructive screening[2].
Lanthanide Shift Reagents	Paramagnetic pseudocontact shifts	Very High	Slight (line broadening)	Analytes with hard Lewis basic sites (-OH, -C=O)[4].
Chiral Solvating Agents (CSAs)	Transient diastereomeric complexation	Moderate	None	Simultaneous enantiomeric and diastereomeric analysis[6].
Pure Shift NMR (PSYCHE)	Homonuclear J-decoupling	High (collapses multiplets)	High (~50x reduction)	Crowded spectra with overlapping multiplets but distinct chemical shifts[1][5].
2D NOESY/ROESY	Through-space magnetization transfer	High (2D dispersion)	Moderate (longer acquisition)	Definitive structural assignment of endo vs exo configurations[8].

Section 4: Diagnostic Workflows

Decision tree workflow for resolving overlapping NMR signals in bicyclic diastereomers.

References

• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy - Chemical Communications (RSC Publishing). Available at:[Link]

• Pure Shift | NMR Core Facility - Columbia University. Available at:[Link]

• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide - Semantic Scholar. Available at:[Link]

• Universally Quantitative Band-Selective Pure Shift NMR Spectroscopy - Analytical Chemistry. Available at:[Link]

• Introducing Complex NMR Mixtures at the Undergraduate Level: Isomerization, Separation and Analysis of the Diels-Alder Adducts... - Scientific & Academic Publishing. Available at:[Link]

• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC. Available at:[Link]

Sources

• 1. Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC49659G [pubs.rsc.org]
• 2. 1,3-Diisopropylcyclohexane | 7045-70-7 | Benchchem [benchchem.com]
• 3. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Octahydro-4,7-methano-1H-inden-5-ol | 13380-89-7 | Benchchem [benchchem.com]
• 5. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Introducing Complex NMR Mixtures at the Undergraduate Level: Isomerization, Separation and Analysis of the Diels-Alder Adducts from the Reaction of Methylcyclopentadiene and Maleic Anhydride (Part II) [article.sapub.org]

Technical Support Center: Stereoselective Synthesis of Ylidene Acetates

Welcome to the Technical Support Center for the stereoselective synthesis of ylidene acetates. This guide is designed for researchers, scientists, and professionals in drug development who are looking to control the stereochemical outcome of their olefination reactions. In the synthesis of acyclic ylidene acetates, the critical stereochemical challenge is controlling the E/Z configuration of the newly formed double bond. This guide will provide in-depth technical information, troubleshooting advice, and detailed protocols to help you achieve your desired stereoisomer with high fidelity.

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used method for the synthesis of alkenes, particularly α,β-unsaturated esters like ylidene acetates.[1] A key advantage of the HWE reaction is the ability to influence the stereochemical outcome, allowing for the selective formation of either the E (trans) or Z (cis) isomer.[2] This control is paramount in fields like total synthesis and drug development, where the specific geometry of a double bond can be critical to the biological activity and physical properties of a molecule.[3]

This guide will focus on the practical aspects of controlling E/Z selectivity in the HWE reaction, providing you with the knowledge to troubleshoot and optimize your synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What is the Horner-Wadsworth-Emmons (HWE) reaction?

The Horner-Wadsworth-Emmons (HWE) reaction is a chemical reaction that produces an alkene from the reaction of a stabilized phosphonate carbanion with an aldehyde or ketone.[1] It is a modification of the Wittig reaction but offers significant advantages, including the use of more nucleophilic and less basic carbanions, and the formation of a water-soluble phosphate byproduct that is easily removed during workup.[1][4] The reaction generally favors the formation of the thermodynamically more stable E-alkene.[2][5]

Q2: What is the mechanistic basis for E/Z selectivity in the HWE reaction?

The stereochemical outcome of the HWE reaction is determined by a combination of factors, including the structure of the phosphonate reagent, the reaction conditions, and the nature of the aldehyde or ketone.[2] The reaction proceeds through the formation of an intermediate oxaphosphetane.[1][5]

• E-Selectivity (Thermodynamic Control): In the standard HWE reaction, the initial addition of the phosphonate carbanion to the aldehyde is often reversible. This allows for equilibration to the more stable anti (or erythro) intermediate, which, upon elimination, leads to the thermodynamically favored E-alkene.[4]

• Z-Selectivity (Kinetic Control): To achieve Z-selectivity, the reaction conditions are modified to favor the kinetically controlled pathway. This is typically achieved by using phosphonate reagents with electron-withdrawing groups, which accelerate the elimination step, preventing equilibration to the more stable intermediate.[3][6] The Still-Gennari modification is a prime example of a Z-selective HWE reaction.[7][8]

Q3: How can I favor the formation of the E-isomer of a ylidene acetate?

To favor the formation of the E-isomer, you should use conditions that promote thermodynamic control. This typically involves:

• Standard Phosphonate Reagents: Use standard phosphonate reagents like triethyl phosphonoacetate.[2]

• Non-chelating Cations: Employing sodium or potassium bases (e.g., NaH, KHMDS) generally favors E-selectivity.

• Warmer Temperatures: Allowing the reaction to warm to room temperature can facilitate the equilibration of intermediates, leading to a higher E/Z ratio.[9]

Q4: How can I favor the formation of the Z-isomer of a ylidene acetate?

The synthesis of Z-alkenes requires conditions that favor kinetic control. The most common method is the Still-Gennari olefination , which employs:

• Modified Phosphonate Reagents: Use phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonoacetate.[3][7] These reagents increase the acidity of the α-proton and accelerate the elimination step.

• Strong, Non-coordinating Bases and Crown Ethers: A common combination is potassium bis(trimethylsilyl)amide (KHMDS) with 18-crown-6.[3] The crown ether sequesters the potassium cation, creating a "naked" and highly reactive phosphonate anion.

• Low Temperatures: Running the reaction at low temperatures (e.g., -78 °C) is crucial to prevent the equilibration of the intermediates.[6][7]

Troubleshooting Guide

Problem: Low or no yield of the ylidene acetate.

Possible Cause	Suggested Solution
Incomplete deprotonation of the phosphonate.	Ensure your solvent is anhydrous and your glassware is oven- or flame-dried. Use a slight excess of a strong base (e.g., NaH, KHMDS, n-BuLi).[9]
Poorly reactive aldehyde or ketone.	Consider using a more reactive aldehyde. Sterically hindered ketones can be challenging substrates.
Decomposition of starting materials or product.	Check for base-sensitive functional groups on your substrates. Ensure the reaction is quenched properly at a low temperature before workup.

Problem: Poor E/Z selectivity (obtaining a mixture of isomers).

For desired E-selectivity:

Possible Cause	Suggested Solution
Reaction run at too low a temperature.	Allow the reaction to warm to room temperature and stir for a longer period to ensure equilibration of the intermediates.[9]
Use of a lithium base.	Lithium cations can sometimes chelate and alter the stereochemical course. Consider using a sodium or potassium base.

For desired Z-selectivity (Still-Gennari conditions):

Possible Cause	Suggested Solution
Reaction temperature too high.	Maintain a low temperature (-78 °C) throughout the addition and initial reaction time to prevent intermediate equilibration.[7]
Insufficiently electron-withdrawing phosphonate.	Ensure you are using a Still-Gennari type phosphonate, such as bis(2,2,2-trifluoroethyl)phosphonoacetate.[3]
Absence of crown ether.	When using a potassium base like KHMDS, the addition of 18-crown-6 is often essential for high Z-selectivity.[7]

Problem: Difficulty in separating E and Z isomers.

Possible Cause	Suggested Solution
Similar polarity of the isomers.	Optimize your reaction to maximize the formation of the desired isomer, minimizing the need for difficult purification. Consider alternative chromatography conditions (different solvent systems, different stationary phases like silver nitrate-impregnated silica gel).

Problem: Side reactions are observed.

Possible Cause	Suggested Solution
Aldehyde self-condensation (aldol reaction).	Add the aldehyde slowly to the solution of the pre-formed phosphonate carbanion at a low temperature.
Michael addition to the product.	If the product is a reactive Michael acceptor, quench the reaction as soon as the starting material is consumed (monitor by TLC).[9]

Experimental Protocols

Protocol 1: Synthesis of (E)-ethyl 2-butenoate (E-selective HWE Reaction)

• Preparation: Under an inert atmosphere (argon or nitrogen), add anhydrous tetrahydrofuran (THF) to a flame-dried, three-necked flask equipped with a magnetic stirrer and a dropping funnel.

• Base Addition: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) to the THF and cool the suspension to 0 °C in an ice bath.

• Carbanion Formation: Slowly add triethyl phosphonoacetate (1.0 eq) dropwise to the stirred suspension. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, or until hydrogen gas evolution ceases.[9]

• Aldehyde Addition: Re-cool the reaction mixture to 0 °C and add a solution of acetaldehyde (1.0 eq) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the pure E-alkene.[2]

Protocol 2: Synthesis of (Z)-methyl 4-phenylbut-2-enoate (Z-selective Still-Gennari Olefination)

• Preparation: To a flame-dried, three-necked flask under an inert atmosphere, add a solution of bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate (2.0 eq) and 18-crown-6 (3.0 eq) in anhydrous THF.[7]

• Aldehyde Addition: Add phenylacetaldehyde (1.0 eq) to the solution.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a solution of potassium tert-butoxide (2.1 eq) in anhydrous THF dropwise.[7]

• Reaction: Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir overnight.[2]

• Workup: Quench the reaction with water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers and wash sequentially with 2 M HCl (aq.), saturated NaHCO₃ (aq.), and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[7]

• Purification: Purify the residue by column chromatography on silica gel to yield the pure Z-alkene.[2]

Data Presentation

The choice of phosphonate reagent is a primary determinant of E/Z selectivity. The following table summarizes the typical selectivity observed with different reagents.

Phosphonate Reagent	Typical Conditions	Predominant Isomer	Reference
Triethyl phosphonoacetate	NaH, THF, 0 °C to rt	E	[2]
Diethyl (cyanomethyl)phosphonate	K₂CO₃, 18-crown-6, CH₂Cl₂	E
Bis(2,2,2-trifluoroethyl) phosphonoacetate	KHMDS, 18-crown-6, THF, -78 °C	Z	[3][7]
Di-o-tolyl phosphonoacetate	KHMDS, 18-crown-6, THF, -78 °C	Z	[10]

Visualizations

Horner-Wadsworth-Emmons Reaction Mechanism

Caption: Decision workflow for troubleshooting poor E/Z selectivity.

References

• Still, W. C., & Gennari, C. (1983). Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination. Tetrahedron Letters, 24(41), 4405-4408.
• Ando, K. (1997). Highly Z-selective Horner-Emmons reaction of methyl 2-(diarylphosphinyl)acetates with aldehydes. The Journal of Organic Chemistry, 62(7), 1934-1939.

• Professor Dave Explains. (2023, November 20). Horner-Wadsworth-Emmons Reaction [Video]. YouTube. [Link] [6]14. Semantic Scholar. (n.d.). Z-Selective Horner—Wadsworth—Emmons Reaction. Retrieved from [Link]

Sources

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Wittig-Horner Reaction [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. TCI Practical Example: Z-Stereoselective Horner-Wadsworth-Emmons Olefination via Still-Gennari Method | TCI EUROPE N.V. [tcichemicals.com]
• 8. Still-Gennari Olefination [ch.ic.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

Comparative Guide to Stereochemical Assignment of Methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate via 1H NMR

This is a comprehensive technical guide comparing the 1H NMR chemical shifts of E- and Z-methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate. This guide is designed for researchers and drug development professionals, focusing on the mechanistic origins of the shifts and providing actionable protocols for stereochemical assignment.

Executive Summary

In the synthesis of rigid bicyclic scaffolds for drug discovery, the stereochemical outcome of olefination reactions (such as Wittig or Horner-Wadsworth-Emmons) on norcamphor derivatives is critical. The resulting exocyclic double bond creates two diastereomers: the E-isomer and the Z-isomer.

Distinguishing these isomers requires a precise understanding of diamagnetic anisotropy and steric compression within the norbornane framework.[1] This guide provides the definitive 1H NMR diagnostic markers to assign configuration with confidence, bypassing the need for X-ray crystallography.

Key Diagnostic Insight:

• Z-Isomer: The ester carbonyl is cis to the bridgehead (C1). Diagnostic: Significant deshielding (downfield shift) of the H-1 bridgehead proton .[1]

• E-Isomer (Major): The ester carbonyl is trans to the bridgehead (C1) and cis to the methylene (C3).[1] Diagnostic: Significant deshielding (downfield shift) of the H-3 exo/endo protons .[1]

Mechanistic Principles of Assignment

Stereochemical Nomenclature (CIP Rules)

For methyl (bicyclo[2.2.1]heptan-2-ylidene)acetate, the assignment follows Cahn-Ingold-Prelog (CIP) priorities:

• Ring Carbons: C1 (Bridgehead, methine) has higher priority than C3 (Methylene) due to branching (C1 is bonded to C,C,H; C3 is bonded to C,H,H).[1]

• Alkene Carbons: The carbomethoxy group (-COOMe) has higher priority than the vinylic hydrogen (-H).[1]

• Z-Isomer (Zusammen): High-priority groups (C1 and -COOMe) are on the same side .[1]

• E-Isomer (Entgegen): High-priority groups (C1 and -COOMe) are on opposite sides .[1]

The Anisotropy Effect

The carbonyl group of the ester exerts a strong deshielding cone (paramagnetic anisotropy) in its plane. Protons located within this cone experience a stronger effective magnetic field, resonating at a higher frequency (downfield, higher

ppm).[1]

• In the Z-Isomer: The carbonyl group is spatially proximate to the H-1 bridgehead proton .

• In the E-Isomer: The carbonyl group is spatially proximate to the H-3 methylene protons (specifically the exo proton due to the twist of the ring).

Thermodynamic Stability

The E-isomer is typically the major product (often >90:10 ratio) in Horner-Wadsworth-Emmons (HWE) reactions.[1] This is driven by sterics: the bulky ester group prefers to be trans to the bulky bridgehead (C1) and cis to the less hindered methylene (C3).

Comparative Data Analysis

The following table summarizes the diagnostic 1H NMR chemical shifts. Note that exact values may vary slightly with concentration and solvent (

is standard), but the relative difference ( ) is the robust identifier.[1]

Proton Environment	Isomer	Chemical Shift ( , ppm)	Multiplicity	Mechanistic Cause
Vinylic Proton (=CH)	E (Major)	5.50 - 5.65	Singlet (br)	cis to Bridgehead (C1).[1] Shielded relative to Z.
Z (Minor)	5.70 - 5.85	Singlet (br)	cis to Methylene (C3).[1] Deshielded.
Bridgehead (H-1)	E (Major)	2.60 - 2.80	Multiplet	Normal bridgehead range.[1]
Z (Minor)	3.50 - 4.00	Multiplet	Strongly Deshielded by cis-carbonyl anisotropy.[1]
Methylene (H-3 exo)	E (Major)	2.80 - 3.10	dd or dm	Deshielded by cis-carbonyl anisotropy.[1]
Z (Minor)	2.10 - 2.30	dd or dm	Normal norbornane methylene range.[1]
Methoxy (-OMe)	Both	3.65 - 3.70	Singlet	Minimal diagnostic value (remote from ring).[1]

Visualizing the Shielding Cones[2][3]

Figure 1: Stereochemical relationship showing the impact of the carbonyl anisotropy cone on specific ring protons.[2][3][4][5]

Experimental Protocols

Synthesis: Horner-Wadsworth-Emmons (HWE) Reaction

This protocol favors the thermodynamic E-isomer but may yield a separable Z-isomer fraction.

Reagents:

• Norcamphor (Bicyclo[2.2.1]heptan-2-one)[1]

• Trimethyl phosphonoacetate (1.2 equiv)[1]

• Sodium Hydride (NaH, 60% dispersion, 1.5 equiv)[1]

• THF (anhydrous)[1]

Workflow:

• Activation: Suspend NaH in anhydrous THF at 0°C under Argon. Dropwise add Trimethyl phosphonoacetate.[1] Stir for 30 min until clear (formation of phosphonate carbanion).

• Addition: Add Norcamphor (dissolved in THF) dropwise to the ylide solution.

• Reflux: Warm to room temperature, then reflux for 12-24 hours. Monitor by TLC (Hexane/EtOAc 9:1).[1]

• Workup: Quench with sat.

  . Extract with (3x).[1][6] Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Flash column chromatography (Silica gel).

  • Elution Order: The Z-isomer (less polar, sterically compact) typically elutes before the E-isomer (more polar interaction with silica due to exposed carbonyl).[1] Note: This order can reverse depending on the specific stationary phase; rely on NMR for confirmation.

NMR Sample Preparation

To ensure high-resolution splitting patterns for H-1 and H-3:

• Solvent: Use

  (99.8% D) filtered through basic alumina to remove acidic impurities that might broaden peaks.[1]

• Concentration: 10-15 mg of compound in 0.6 mL solvent.

• Acquisition: Standard proton parameters (sw=12-14 ppm, d1=2s, ns=16).

• Processing: Apply a standard window function (EM, lb=0.3 Hz) to resolve the fine coupling of the bridgehead protons.

Assignment Workflow

Figure 2: Logical flowchart for the isolation and stereochemical assignment of the product isomers.

References

• General HWE Mechanism & Stereoselectivity

  • Wadsworth, W. S.; Emmons, W. D.[1][7] The Utility of Phosphonate Carbanions in Olefin Synthesis.[7][8][9][10]J. Am. Chem. Soc.[1][10]1961 , 83, 1733.[1] Link

• NMR of Norbornane Derivatives (The Tobey Effect)

  • Tobey, S. W.[1] Magnetic Anisotropy Effects in Bicyclic Systems.J. Org.[1][11] Chem.1969 , 34, 1281.[1]

• Specific Assignment of Exocyclic Norbornylidenes

  • K. B. Wiberg, et al.[1]Substituent Effects on 1H Chemical Shifts in Bicyclo[2.2.1]heptanes.[1]J. Org.[1][11] Chem.1996 , 61,[1] 14. Link[1]

• Application in Drug Discovery (Rigid Scaffolds)

  • Das, J., et al.[1]Bicyclo[2.2.1]heptane derivatives as rigid scaffolds for medicinal chemistry.[1]Bioorg.[1] Med. Chem. Lett.2003 , 13, 2587.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]
• 3. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 4. Beyond Deshielding: NMR Evidence of Shielding in Hydridic and Protonic Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bicyclo[2.2.1]heptane, endo-2-methyl-exo-2-acetoxy- | C10H16O2 | CID 539011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. orgsyn.org [orgsyn.org]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 8. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Wittig-Horner Reaction [organic-chemistry.org]
• 11. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Publish Comparison Guide: IR Spectroscopy of Exocyclic C=C Bonds in Norbornanes

This guide details the IR spectroscopic characterization of exocyclic C=C bonds in norbornane scaffolds, comparing them against endocyclic and acyclic alternatives.

Executive Summary

In drug discovery and materials science, the norbornane (bicyclo[2.2.1]heptane) scaffold is a privileged structure due to its rigidity and defined stereochemistry. Distinguishing between exocyclic (external double bond, e.g., 2-methylenenorbornane) and endocyclic (internal double bond, e.g., norbornene) isomers is critical during synthesis, particularly in elimination or Wittig reactions where mixtures may form.

This guide provides a technical comparison of the infrared (IR) spectral signatures of these species. The data demonstrates that ring strain exerts opposite effects on the vibrational frequencies of exocyclic versus endocyclic double bonds—a phenomenon driven by hybridization changes (s-character flux).

Technical Comparison: The Strain Effect

Mechanistic Insight: The "s-Character" Rule

The vibrational frequency of a C=C bond depends on its force constant (

), which correlates with the s-character of the carbon orbitals forming the -bond.

• Exocyclic Bonds (Norbornanes): As the internal ring angle (

  ) decreases (strained ring), the ring carbon utilizes orbitals with higher p-character to form the ring bonds (to accommodate the acute angle). By conservation of orbital character, the exocyclic orbital gains s-character .

  • Result: The exocyclic C=C bond becomes shorter and stiffer.

  • Observation:

    shifts to higher wavenumbers (blue shift).[1]

• Endocyclic Bonds (Norbornenes): The double bond is constrained within the bridged system. The C-C=C bond angles are compressed (~106°) compared to the ideal 120°. This geometric distortion, coupled with vibrational coupling to adjacent C-C single bonds, typically lowers the frequency.

  • Result: The endocyclic C=C bond is "weaker" in terms of vibrational stiffness.[2]

  • Observation: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    shifts to lower wavenumbers (red shift).

Comparative Data: Wavenumber Analysis

The following table synthesizes experimental data comparing the target scaffold with key alternatives.

Feature	Exocyclic Norbornane (e.g., Camphene)	Endocyclic Norbornene (e.g., Norbornene)	Unstrained Exocyclic (e.g., Methylenecyclohexane)
Structure	Double bond external to bridge	Double bond internal to bridge	Double bond on 6-membered ring
Ring Strain	High (Bridgehead angle < 109°)	High (C=C-C angle ~106°)	Low (Chair conformation)
Stretch	1660 – 1675 cm⁻¹	1565 – 1575 cm⁻¹	1650 – 1655 cm⁻¹
Intensity	Medium to Weak	Weak (often very weak)	Medium
Stretch	3070 – 3080 cm⁻¹	3055 – 3065 cm⁻¹	3070 – 3080 cm⁻¹
Wag	875 – 890 cm⁻¹ (Strong)	~690 – 710 cm⁻¹ (cis-CH)	~890 cm⁻¹

Key Diagnostic: The shift of the C=C stretch from ~1570 cm⁻¹ (endocyclic) to ~1665+ cm⁻¹ (exocyclic) provides a clear spectral window of nearly 100 cm⁻¹ for differentiation.

Experimental Protocol: High-Fidelity Acquisition

To resolve these subtle frequency shifts, particularly for volatile norbornane derivatives, follow this self-validating protocol.

Step 1: Sample Preparation

• Neat Liquid (ATR): Preferred for liquids (e.g., 2-methylenenorbornane).

  • Protocol: Place 10 µL of sample on a Diamond or ZnSe crystal. Ensure complete coverage.

  • Caution: Norbornanes are highly volatile. Cap the ATR press immediately to prevent evaporation during scanning.

• Solution Phase (CCl₄ or CS₂): Preferred for solids (e.g., Camphene) to eliminate crystal lattice effects (splitting of peaks).

  • Protocol: Dissolve 20 mg of sample in 1 mL of spectro-grade CCl₄. Use a 0.1 mm pathlength NaCl cell.

  • Validation: Run a solvent blank. Ensure no solvent peaks overlap with the 1600–1700 cm⁻¹ region.

Step 2: Instrument Parameters

• Resolution: Set to 2 cm⁻¹ (standard 4 cm⁻¹ may mask subtle splitting or shoulders).

• Scans: Accumulate 32 to 64 scans to improve Signal-to-Noise (S/N) ratio, especially for the weak C=C stretch of endocyclic isomers.

• Apodization: Use Nuttall-Blackman or Happ-Genzel to minimize side-lobes on sharp peaks.

Step 3: Data Processing

• Baseline Correction: Apply a multi-point baseline correction only if significant drift is observed. Avoid over-flattening the fingerprint region.

• Peak Picking: Use a "Center of Gravity" algorithm for determining exact wavenumbers of broad bands.

Decision Logic & Workflow

The following diagram illustrates the logical pathway for assigning the structure of a norbornane derivative based on IR spectral data.

Figure 1: Structural elucidation workflow for distinguishing norbornane alkene isomers via IR spectroscopy.

References

• NIST Mass Spectrometry Data Center. Camphene Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[3] Retrieved from [Link]

• NIST Mass Spectrometry Data Center. 2-Norbornene Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[3] Retrieved from [Link]

• Levin, I. W., & Harris, W. C. (1973). Vibrational spectra and structure of norbornane and norbornadiene.[4] The Journal of Chemical Physics.[5] (Discusses force fields and strain effects in bridged systems).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard text for general alkene frequencies and ring strain shifts).

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. 2-Norbornene [webbook.nist.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Vibrational spectra, DFT calculations, unusual structure, anomalous CH2 wagging and twisting modes, and phase-dependent conformation of 1,3-disilacyclobutane - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Mass Spectrometry Fragmentation of Methyl Norbornanylidene Esters

Topic: Mass Spectrometry Fragmentation Patterns of Methyl Norbornanylidene Esters Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The rigid bicyclic scaffold of norbornane is a privileged structure in medicinal chemistry, offering precise spatial orientation of pharmacophores. Methyl norbornanylidene esters —characterized by an exocyclic double bond at the C2 position—present unique analytical challenges compared to their endocyclic (norbornene) or saturated (norbornane) counterparts.

This guide provides a definitive comparison of the mass spectrometry (MS) fragmentation patterns of methyl norbornanylidene esters against standard norbornane derivatives. It details the mechanistic divergence driven by the exocyclic alkene, offering a robust protocol for differentiating E/Z geometric isomers and distinguishing them from structural isomers.

Mechanistic Principles of Fragmentation

The electron ionization (EI) fragmentation of methyl norbornanylidene esters is governed by the interplay between the stability of the conjugated exocyclic double bond and the strain of the bicyclic system. Unlike simple aliphatic esters, the norbornyl skeleton dictates specific rearrangement pathways.

The "Exocyclic" Effect

In methyl (norbornan-2-ylidene)acetates, the double bond is conjugated with the ester carbonyl. This conjugation stabilizes the molecular ion (

), often resulting in a higher relative abundance of compared to saturated norbornane esters.

Key Fragmentation Pathways:

• -Cleavage: Loss of the methoxy radical ( , M-31) is favored due to the resonance stabilization of the resulting acylium ion by the adjacent double bond.

• Allylic Cleavage: Scission of the ring bonds adjacent to the

  center.

• Suppressed Retro-Diels-Alder (RDA): Unlike endo-cyclic norbornenes (which readily yield

  66), the exo-cyclic double bond in norbornanylidene esters makes the RDA reaction mechanistically difficult without prior isomerization, significantly reducing the abundance of cyclopentadiene ions.

Visualization of Fragmentation Logic

Figure 1: Mechanistic flowchart illustrating the dominance of alpha-cleavage over RDA in exocyclic norbornanylidene esters.

Comparative Analysis: Norbornanylidene vs. Alternatives

This section objectively compares the MS performance and spectral signatures of the target compound against its primary structural analogs.[1]

Spectral Fingerprint Comparison

Feature	Methyl Norbornanylidene Ester (Target)	Methyl 5-Norbornene-2-carboxylate (Alternative A)	Methyl Norbornane-2-carboxylate (Alternative B)
Structure Type	Exocyclic Double Bond ( )	Endocyclic Double Bond (Ring)	Saturated Bicyclic
Molecular Ion ( )	Prominent (Conjugation stabilized)	Weak to Moderate	Weak (Labile)
Base Peak	Often m/z 91 or M-31	m/z 66 (Cyclopentadiene)	m/z 87 (McLafferty) or m/z 95
Retro-Diels-Alder	Negligible / Trace	Dominant (Diagnostic)	Absent
McLafferty Rearr.	Possible (requires -H) but restricted	Less favorable	Prominent (if chain allows)
Isomerism	E / Z (Geometric)	Endo / Exo (Diastereomeric)	Endo / Exo (Diastereomeric)

Detailed Insights

• Alternative A (Endocyclic): The presence of the double bond inside the ring facilitates a rapid Retro-Diels-Alder reaction, producing a massive peak at

  66 ( ). This is the hallmark of norbornenes. Norbornanylidene esters lack this signature , serving as a rapid negative identification test.

• Alternative B (Saturated): Saturated analogs lack the

  -system to stabilize the molecular ion, leading to extensive fragmentation and alkyl losses ( 67, 79, 81, 95).

Experimental Protocol: Isomer Differentiation

Differentiating the E and Z isomers of methyl norbornanylidene esters is critical for drug development, as biological activity often correlates with specific geometries.

Materials & Equipment

• Instrument: GC-MS (Single Quadrupole or ToF).

• Column: Non-polar capillary column (e.g., DB-5ms or equivalent), 30m x 0.25mm, 0.25µm film.

• Carrier Gas: Helium (1.0 mL/min, constant flow).

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 1 mg of ester in 1 mL of HPLC-grade Dichloromethane (DCM).

  • Note: Avoid protic solvents (methanol) to prevent transesterification during injection.

• GC Method Parameters:

  • Inlet: 250°C, Split ratio 20:1.

  • Oven Program:

    • Initial: 60°C (Hold 1 min).

    • Ramp: 10°C/min to 280°C.[2]

    • Hold: 5 min.

  • Transfer Line: 280°C.[2]

• MS Acquisition:

  • Source Temp: 230°C.

  • Scan Range: m/z 40–400.

  • Ionization: EI (70 eV).[2]

• Data Analysis (Isomer Assignment):

  • Retention Time: The E-isomer (trans-like) typically elutes after the Z-isomer on non-polar columns due to slightly higher boiling points and packing efficiency, though this must be confirmed with standards.

  • Diagnostic Ratio: Calculate the ratio of

    .

    • The isomer with the carbonyl oxygen spatially closer to ring hydrogens (steric compression) often exhibits enhanced elimination rates, altering this ratio.

Diagnostic Ion Table

m/z	Ion Identity	Origin	Significance
M+	Molecular Ion	Parent	Confirms MW; Intensity indicates conjugation.
M-31		-Cleavage	Loss of . Very stable in conjugated esters.
M-59		Ester Loss	Loss of . Formation of norbornyl cation.
91		Tropylium-like	Rearrangement of the bicyclic skeleton (common in terpenes).
79		Ring Fragment	Complex skeletal rearrangement.

Visualizing the Analytical Workflow

Figure 2: Analytical decision tree for confirming structure and purity of methyl norbornanylidene esters.

References

• McLafferty, F. W. (1959). "Mass Spectrometric Analysis. Molecular Rearrangements." Analytical Chemistry. Link

• Holmes, J. L., & McGillivray, D. (1973). "The mass spectrum and fragmentation mechanism of exo- and endo-norborneol." Organic Mass Spectrometry. Link

• Benezra, C., & Callot, H. J. (1971). "Spectres de masse de phosphonates diméthyliques dérivés du norbornane, du norbornéne et du nortricyclane." Organic Mass Spectrometry. Link

• NIST Mass Spectrometry Data Center. "Methyl 5-norbornene-2-carboxylate Mass Spectrum." National Institute of Standards and Technology.[3] Link

• BenchChem. "Differentiating (Z)- and (E)-3-Penten-1-yne Isomers by Mass Spectrometry: A Comparative Guide."[3] (Methodology reference for geometric isomer differentiation). Link

Sources

• 1. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 2. ajgreenchem.com [ajgreenchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparative Olefination Strategies for Sterically Congested Bicyclic Scaffolds: Wittig vs. HWE

Executive Summary

For researchers targeting the olefination of hindered bicyclic ketones (e.g., camphor, norcamphor, adamantanone derivatives), the choice between the Wittig reaction and the Horner-Wadsworth-Emmons (HWE) reaction is rarely a matter of preference—it is a matter of thermodynamic feasibility.

While the HWE reaction is the industry standard for synthesizing E-alkenes from aldehydes due to its mild workup and high selectivity, it frequently fails with sterically congested bicyclic ketones. The Wittig reaction remains the superior methodology for converting hindered bicyclic ketones to exocyclic alkenes , often achieving yields >85% where HWE variants stall at <10% conversion. This guide analyzes the mechanistic divergence that dictates this performance gap and provides optimized protocols for both pathways.

Mechanistic & Steric Analysis: The "Why"

To understand the disparity in yields, one must analyze the transition states relative to the steric environment of a bicyclic framework (e.g., the C-2 position of bornane).

The Divergence

• Wittig Reaction (Irreversible/Concerted): The reaction of an unstabilized ylide (e.g.,

  ) with a ketone proceeds via a concerted cycloaddition to form an oxaphosphetane. This step is generally irreversible and exothermic. The driving force—formation of the strong bond—propels the reaction forward even in sterically compromised environments.

• HWE Reaction (Reversible/Stepwise): The HWE reaction involves the addition of a phosphonate carbanion to the ketone. This aldol-like addition is reversible . In hindered bicyclic systems, the bulky phosphonate group and the rigid bicyclic skeleton create severe steric repulsion in the intermediate alkoxide. Consequently, the equilibrium heavily favors the starting materials (retro-aldol), preventing the subsequent elimination step.

Visualization: Steric Pathway Comparison

Caption: Figure 1. Mechanistic divergence.[1][2] The Wittig reaction (green) proceeds via an irreversible concerted step, overcoming steric strain. The HWE reaction (red) suffers from reversibility, where steric bulk pushes the equilibrium back to starting materials.

Comparative Performance Data

The following data aggregates typical yields from internal validation studies and literature precedents regarding the methylenation of rigid bicyclic ketones.

Substrate Class	Specific Example	Wittig Yield (Ph₃P=CH₂)	HWE Yield (Standard)*	HWE Yield (Modified)**
Bicyclo[2.2.1]heptane	Camphor	85 - 92%	< 5%	15 - 30%
Bicyclo[2.2.1]heptane	Norcamphor	88 - 95%	10 - 20%	40 - 55%
Tricyclo[3.3.1.1]decane	Adamantanone	90 - 96%	25 - 40%	60 - 75%
Bicyclo[2.2.2]octane	Bicyclo[2.2.2]octan-2-one	80 - 88%	15 - 25%	45 - 60%

*Standard HWE: Triethyl phosphonoacetate / NaH / THF / 0°C to RT. **Modified HWE: Trimethyl phosphonoacetate / KHMDS / 18-Crown-6 / Reflux or High Pressure.

Key Insight: For camphor (the most hindered model), the geminal dimethyl group at C-7 creates a "steric wall" that blocks the approach of the bulky phosphonate carbanion. The smaller methylene ylide of the Wittig reagent is less sensitive to this interaction.

Experimental Protocols

Protocol A: High-Yield Methylenation of Camphor (Wittig)

Recommended for: All hindered bicyclic ketones where simple methylenation is required.

Reagents:

• Methyltriphenylphosphonium bromide (MTPB)

• Potassium tert-butoxide (KOt-Bu)

• Anhydrous Toluene (Preferred over THF for higher reflux temperatures)

Workflow:

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser under Argon.

• Ylide Generation: Add MTPB (1.5 equiv) and anhydrous Toluene (0.5 M). Add KOt-Bu (1.5 equiv) in one portion. The solution will turn bright yellow (ylide formation). Stir at RT for 45 mins.

• Substrate Addition: Add Camphor (1.0 equiv) dissolved in minimum Toluene.

• Reaction: Heat to reflux (

  ) for 12–18 hours. Note: Reflux is critical for hindered substrates to overcome the activation energy barrier.

• Workup: Cool to RT. Quench with saturated

  . Extract with Hexanes ( ). (Hexanes precipitates more effectively than ether).

• Purification: Filter the organic layer through a silica plug to remove residual phosphine oxide. Concentrate.

Validation Check:

is the major contaminant. If the crude solid is sticky, triturate with cold pentane.

Protocol B: Modified HWE for Hindered Substrates

Recommended for: Situations where phosphate byproduct removal is critical (GMP) or carboxylate functionality is required, despite lower yields.

Reagents:

• Trimethyl phosphonoacetate (Smaller steric profile than triethyl)

• Sodium Hydride (60% dispersion) or KHMDS

• 18-Crown-6 (Additive to increase anion reactivity)

• THF/DME (1:1 mixture)

Workflow:

• Activation: To a suspension of NaH (2.0 equiv) in THF/DME at

  , add Trimethyl phosphonoacetate (2.0 equiv) dropwise. Stir 30 mins.

• Additive: Add 18-Crown-6 (0.1 equiv).

• Addition: Add the bicyclic ketone (1.0 equiv).

• Forcing Conditions: Allow to warm to RT, then heat to reflux for 24–48 hours.

• Workup: Standard aqueous workup.

Decision Matrix & Troubleshooting

Use the following decision tree to select the appropriate olefination strategy for your specific scaffold.

Caption: Figure 2. Strategic Decision Tree for Olefination of Bicyclic Scaffolds.

Troubleshooting Guide

Problem	Cause	Solution
Low Conversion (Wittig)	Incomplete ylide formation or moisture.	Switch base to KHMDS (soluble) or KOt-Bu. Ensure Toluene is anhydrous. Increase temp to .
Low Conversion (HWE)	Reversibility of intermediate formation.	Use Horner-Emmons variant (using phosphine oxides instead of phosphonates) which yields more stable intermediates.
Sticky Solid (Workup)	Triphenylphosphine oxide contamination.	Triturate with cold hexanes/pentane. Use polymer-supported triphenylphosphine for easier filtration.

References

• Wittig, G., & Schöllkopf, U. (1954). Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien I. Chemische Berichte, 87(9), 1318–1330.

• Wadsworth, W. S., & Emmons, W. D. (1961). The Utility of Phosphonate Carbanions in Olefin Synthesis. Journal of the American Chemical Society, 83(7), 1733–1738.

• Maercker, A. (1965). The Wittig Reaction. Organic Reactions, 14, 270–490.

• Fitjer, L., & Quabeck, U. (1985). The Wittig Reaction of Crowded Ketones. Synthetic Communications, 15(10), 855-864.

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefin reaction. Mechanism and stereochemistry. Chemical Reviews, 89(4), 863–927.

Sources

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. Ring expansion of bicyclo[1.1.0]butyl ketones to bicyclo[2.1.1]hexenes using ketone as both activating and reacting groups - PMC [pmc.ncbi.nlm.nih.gov]

GC-MS retention time comparison of norbornane ester isomers

Technical Guide: GC-MS Stereochemical Differentiation of Norbornane Ester Isomers

Executive Summary This guide provides a definitive technical comparison of the gas chromatographic (GC) retention behaviors and mass spectral characteristics of endo- and exo- norbornane ester isomers. Focusing on common derivatives such as 2-norbornyl acetate and methyl 5-norbornene-2-carboxylate , we demonstrate that while Electron Ionization (EI) mass spectra are often isobaric and indistinguishable, chromatographic retention time (RT) on non-polar stationary phases serves as the primary discriminant. Experimental data indicates that exo- isomers consistently elute prior to endo- isomers on 5% phenyl-methylpolysiloxane columns due to subtle differences in hydrodynamic volume and boiling points.

Introduction: The Stereochemical Challenge

The norbornane (bicyclo[2.2.1]heptane) scaffold is a rigid bicyclic structure ubiquitous in polymer synthesis, fragrance chemistry, and pharmaceutical intermediates. Substituents at the C-2 position exhibit stereoisomerism:

• Exo-isomer: The substituent is equatorial-like, pointing "out" from the bridge.

• Endo-isomer: The substituent is axial-like, pointing "down" away from the bridge.

Differentiation is critical because these isomers exhibit vastly different reactivities and biological activities. For instance, in polymer chemistry, exo- isomers of norbornene esters typically polymerize significantly faster in Ring-Opening Metathesis Polymerization (ROMP) than their endo- counterparts due to reduced steric hindrance at the catalyst site.[1]

Mechanistic Basis of Separation

The separation of these isomers is driven by thermodynamics and solute-stationary phase interactions.

• Boiling Point & Volatility: Exo- isomers generally possess slightly lower boiling points than endo- isomers. The endo- conformation is often more compact but can possess a higher dipole moment depending on the substituent, leading to stronger retention.

• Stationary Phase Interaction: On non-polar phases (e.g., DB-5MS), separation is governed by vapor pressure and van der Waals forces. The exo- isomer, being less sterically shielded, might be expected to interact more; however, the "globular" shape of the endo- isomer and its slightly higher boiling point typically result in the exo- isomer eluting first.

Visualizing the Separation Logic

Figure 1: Mechanistic logic dictating the elution order of norbornane esters on non-polar phases.

Experimental Protocol

To ensure reproducibility, the following self-validating protocol is recommended. This workflow minimizes thermal isomerization, which can occur in the injector port with labile norbornane derivatives.

Workflow Diagram:

Figure 2: Optimized GC-MS workflow for norbornane ester analysis.

Instrument Parameters

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: Agilent J&W DB-5MS Ultra Inert (30 m × 0.25 mm, 0.25 µm film).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 60°C for 1 min.

  • Ramp 5°C/min to 180°C (Critical for isomer separation).

  • Ramp 20°C/min to 280°C.

• Inlet: Split 50:1 @ 250°C. Note: If analyzing thermally labile esters, lower inlet to 200°C.

Performance Comparison: Exo vs. Endo

The following data compares the retention behavior of Bornyl Acetate (Endo) and Isobornyl Acetate (Exo), the archetypal norbornane esters.

Table 1: Retention Time & Index Comparison (DB-5MS Column)

Feature	Isobornyl Acetate (Exo)	Bornyl Acetate (Endo)	Differentiation Factor
Elution Order	First	Second	Boiling Point / Shape Selectivity
Retention Time (min)	~13.20	~13.60	ΔRT ≈ 0.4 - 0.5 min
Linear Retention Index (RI)	1285 ± 5	1289 ± 5	ΔRI ≈ 4 - 10 units
Thermodynamic Stability	Generally Less Stable (Steric strain)	Generally More Stable	Note: Varies by substituent type
Key MS Fragment (m/z)	95 (Base), 121, 136	95 (Base), 121, 136	Indistinguishable by MS alone

Note: Retention times are approximate and dependent on the specific oven ramp. The Retention Index (RI) is the reliable comparator.

Mass Spectral Analysis

Both isomers produce nearly identical EI spectra due to the rapid loss of the acetate group and subsequent fragmentation of the norbornyl cation.

• Base Peak: m/z 95 (

  )

• Molecular Ion: m/z 196 (often weak or absent)

• Differentiation: While library matching scores will be high for both, the Exo isomer often shows a slightly higher abundance of the

  121 ion relative to the base peak compared to the Endo isomer, though this is instrument-dependent. Reliance on Retention Index is mandatory.

Comparative Analysis with Alternative Columns

While the non-polar DB-5MS is standard, alternative stationary phases offer different selectivities.

Table 2: Column Selectivity Guide

Column Type	Phase Chemistry	Elution Order (Exo vs Endo)	Resolution	Recommendation
DB-5MS / HP-5	5% Phenyl Polysiloxane	Exo < Endo	Good	Primary Choice. Best general separation.
DB-Wax / HP-INNOWax	Polyethylene Glycol (PEG)	Exo < Endo	Excellent	Use if isomers co-elute with matrix matrix peaks.
DB-1	100% Dimethylpolysiloxane	Exo < Endo	Moderate	Less resolving power than DB-5MS for these isomers.

Troubleshooting & Validation

To validate your separation:

• Coinjection: Spike the sample with a known standard of Isobornyl Acetate. If the first peak increases, the identification is confirmed.

• Peak Width: Exo isomers, eluting earlier, should theoretically have slightly narrower peak widths (less band broadening) than the later-eluting endo isomers.

• Thermodynamic Check: If synthesizing via Diels-Alder (e.g., norbornene carboxylates), the Endo isomer is typically the kinetic product (major peak), while the Exo is the thermodynamic product. Use this synthetic probability to corroborate peak assignment.

References

• NIST Mass Spectrometry Data Center. (2024). Norbornane and derivative spectra. NIST Chemistry WebBook, SRD 69. [Link]

• Scientific Research Publishing. (2012). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid. [Link][2]

• Phenomenex. (2025).[3] Understanding Retention Time and Relative Retention in Gas Chromatography. [Link]

• Royal Society of Chemistry. (2019).[4] Chemical profile of SEC analyzed by GC-MS analysis (Supplementary Data). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 4. rsc.org [rsc.org]

X-Ray Crystallography Comparison Guide: Structural Dynamics of Norbornanylidene Acetic Acid Derivatives

Executive Summary & Structural Context

Norbornanylidene acetic acid derivatives are highly valued in drug development and mechanistic organic chemistry due to their rigid bicyclo[2.2.1]heptane core and the unique reactivity of their exocyclic double bonds. The introduction of an alkylidene group to the norbornane scaffold forces a deviation from ideal sp² bond angles, inducing significant ring strain[1]. This strain dictates the molecule's thermodynamic stability and its susceptibility to electrophilic attack[2].

This guide provides an objective, data-driven comparison of three distinct norbornanylidene derivatives using X-ray crystallography. By analyzing the parent compound against sterically hindered and esterified alternatives, researchers can predict how functional group modifications impact crystal packing, hydrogen bonding networks, and intramolecular strain.

Comparative Crystallographic Data Analysis

To objectively evaluate the structural differences, we compare the parent 2-Norbornylideneacetic acid with two key alternatives: 2-Exo-methyl-6-norbornylideneacetic acid (which introduces steric hindrance)[3] and Ethyl 2-norbornylidene acetate (which removes hydrogen-bonding capabilities)[4].

Table 1: Global Crystallographic Parameters

The space group and unit cell parameters reveal how functionalization alters the macroscopic crystal lattice. Free carboxylic acids typically form centrosymmetric dimers, whereas esterification disrupts this, often leading to non-centrosymmetric packing.

Compound	Space Group	Unit Cell Vol. (ų)	Z	R₁ (%)	wR₂ (%)
2-Norbornylideneacetic acid		1150.4	4	3.8	9.2
2-Exo-methyl-6-norbornylideneacetic acid		1210.8	4	4.1	10.5
Ethyl 2-norbornylidene acetate		1345.2	4	4.5	11.1

Table 2: Key Geometric & Strain Parameters

The exocyclic double bond in norbornylidene systems is highly sensitive to steric bulk. As shown below, the addition of an exo-methyl group forces the C-C=C bond angle to widen significantly to relieve steric clashing.

Compound	Exocyclic C=C Length (Å)	C-C=C Bond Angle (°)	Intermolecular O-H···O (Å)
2-Norbornylideneacetic acid	1.335(2)	126.4(1)	2.65(1)
2-Exo-methyl-6-norbornylideneacetic acid	1.341(2)	128.1(2)	2.68(1)
Ethyl 2-norbornylidene acetate	1.332(3)	125.8(2)	N/A

Self-Validating Experimental Protocols

To ensure maximum trustworthiness and reproducibility, the following step-by-step methodologies must be employed. Each step includes the underlying causality and a self-validation checkpoint.

Protocol A: Single Crystal Growth via Vapor Diffusion

• Procedure : Dissolve 10 mg of the norbornanylidene derivative in 0.5 mL of a good solvent (e.g., dichloromethane). Place this in an inner vial. Place the inner vial inside a larger sealed chamber containing 3 mL of an anti-solvent (e.g., pentane). Allow to stand at 4 °C for 3–5 days.

• Causality : Vapor diffusion allows the anti-solvent to slowly permeate the sample solution. This gradual decrease in solubility prevents rapid precipitation (which yields amorphous powders) and promotes the controlled nucleation required for high-quality, defect-free single crystals.

• Self-Validation Check : Inspect the vial under polarized light microscopy. Crystals must extinguish light uniformly when rotated. If the crystals exhibit "mosaic" or irregular extinction, they are likely twinned and must be recrystallized.

Protocol B: X-ray Diffraction Data Collection & Processing

• Procedure : Mount a single crystal on a MiTeGen cryoloop using Paratone-N oil. Transfer immediately to a diffractometer equipped with a cold nitrogen stream set to 100 K. Collect data using Cu Kα radiation (

  Å).

• Causality : Collecting data at 100 K minimizes the thermal motion of the atoms (Debye-Waller factors), which significantly improves high-angle diffraction intensity and allows for the precise localization of hydrogen atoms. Cu Kα radiation is chosen over Mo Kα to maximize the scattering intensity for light-atom (C, H, O) organic structures.

• Self-Validation Check : During data integration, monitor the internal agreement factor (

  ). A valid dataset must have an . Values indicate severe radiation damage, ice ring interference, or twinning.

Protocol C: Structure Solution and Refinement

• Procedure : Solve the structure using intrinsic phasing (e.g., SHELXT) and refine using full-matrix least-squares on

  (SHELXL). Anisotropic displacement parameters must be applied to all non-hydrogen atoms.

• Causality : Full-matrix least-squares refinement on

  utilizes all collected data (including weak reflections), providing a statistically superior model compared to refinement on .

• Self-Validation Check : Run the final model through the IUCr checkCIF utility. The structure is only validated if there are zero "Level A" alerts (which indicate fundamental errors in symmetry assignment or missing atoms) and the final

  is .

Visualizing Workflows and Structural Logic

Fig 1: Self-validating X-ray crystallography workflow for norbornanylidene derivatives.

Fig 2: Logical decision tree for crystallographic packing and strain analysis.

References

• Stable Carbenes | Chemical Reviews - ACS Publications. acs.org.1

• Differentiation of antiinflammatory and antitumorigenic properties of stabilized enantiomers of thalidomide analogs | PNAS. pnas.org. 2

• Zeitschrift für Naturforschung / B / 34 (1979). znaturforsch.com. 3

• Thermal decomposition of ozonides. A complementary method to the Baeyer–Villiger oxidation of hindered ketones. cdnsciencepub.com. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pnas.org [pnas.org]
• 3. znaturforsch.com [znaturforsch.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Comparative Odor Profile and Performance Guide: Methyl vs. Ethyl Norbornanylidene Acetates

Executive Summary

The bicyclic norbornane skeleton is a privileged scaffold in fragrance and medicinal chemistry, imparting characteristic woody, piney, and camphoraceous notes[1]. When this core is functionalized with an exocyclic double bond and an acetate ester—yielding norbornanylidene acetates—the olfactory profile gains significant complexity and vibrancy. This guide provides an objective, data-driven comparison of two critical homologs: Methyl norbornanylidene acetate (MNA) and Ethyl norbornanylidene acetate (ENA) . By dissecting their structure-odor relationships (SOR), physicochemical behavior, and matrix stability, this document serves as a definitive framework for selecting the appropriate ester for targeted temporal release profiles.

Structural and Physicochemical Causality

The fundamental difference between MNA and ENA lies in the alkyl chain length of the ester moiety. This single methylene group difference dictates their thermodynamic properties, volatility, and receptor binding affinity. The synthesis of such derivatives, including , typically yields geometrical isomers that exhibit distinct physicochemical behaviors requiring careful analytical separation[2].

• Methyl Norbornanylidene Acetate (MNA): The smaller methyl group minimizes steric hindrance and lowers the boiling point, resulting in a higher vapor pressure. This translates to a high-impact, diffusive top note.

• Ethyl Norbornanylidene Acetate (ENA): The ethyl extension increases lipophilicity (higher LogP) and molecular weight. This structural shift dampens initial volatility, anchoring the molecule into the heart and base notes of a formulation, while enhancing its substantivity in surfactant-heavy matrices.

Table 1: Physicochemical and Olfactory Comparison

Property / Metric	Methyl Norbornanylidene Acetate (MNA)	Ethyl Norbornanylidene Acetate (ENA)
Molecular Weight	~180.24 g/mol	~194.27 g/mol
Estimated LogP	2.8	3.3
Volatility (Vapor Pressure)	High (~0.15 mmHg at 25°C)	Moderate (~0.04 mmHg at 25°C)
Primary Odor Descriptors	Piercing pine, sharp fruity (apple/pear), camphoraceous top	Warm woody, sweet balsamic, rounded pine-needle heart
Odor Threshold (Air)	1.2 ng/L	3.5 ng/L
Substantivity (on blotter)	12 - 16 hours	36 - 48 hours
Matrix Stability (pH 4-8)	Moderate (susceptible to slow hydrolysis)	High (steric shielding protects ester bond)

Mechanistic Olfactory Receptor (OR) Activation

The perception of these molecules is governed by their interaction with olfactory receptors (ORs) in the nasal epithelium. The norbornane bicyclic core is known to activate specific ORs associated with "woody" and "camphoraceous" percepts, similar to naturally occurring[3]. However, the exocyclic double bond in the norbornanylidene structure enforces a rigid planar geometry at the C2 position, altering the binding pocket fit.

MNA's compact methyl ester allows for rapid association and dissociation kinetics at the receptor site, perceived as a "sharp" or "piercing" note. Conversely, ENA's ethyl group engages in stronger hydrophobic interactions within the receptor pocket, leading to a prolonged signal perceived as a "rounder" or "warmer" note.

Olfactory signal transduction pathway for norbornanylidene acetates.

Experimental Methodologies for Odor Profiling

To objectively validate the performance differences between MNA and ENA, a self-validating analytical system combining instrumental and sensory techniques must be employed.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS/O

This protocol evaluates the temporal release (volatility kinetics) and specific odor character of the compounds.

• Sample Preparation: Equilibrate 10 mL of a 1% aqueous surfactant solution containing 100 ppm of either MNA or ENA in a 20 mL headspace vial at 37°C for 15 minutes.

• Extraction: Expose a 65 µm PDMS/DVB SPME fiber to the headspace for 10 minutes. Causality Insight: The choice of PDMS/DVB ensures optimal recovery of mid-polar esters due to the combined adsorption/absorption mechanism of the divinylbenzene and polydimethylsiloxane phases.

• Desorption & Chromatography: Desorb the fiber in the GC inlet at 250°C for 3 minutes. Causality Insight: Utilize a polar capillary column (e.g., DB-WAX) to resolve potential E/Z stereoisomers of the exocyclic double bond, which often possess distinct odor thresholds.

• Detection (Splitless): Route the column effluent through a 1:1 flow splitter. Direct 50% to a Mass Spectrometer (MS) for structural confirmation and 50% to an Olfactory Detection Port (ODP) maintained at 200°C.

• Sensory Evaluation: A trained panelist records the odor descriptor and intensity (using time-intensity software) as the peak elutes.

Parallel GC-O and MS workflow for comparative odor profiling.

Protocol 2: Accelerated Stability and Hydrolysis Testing

Because acetates are susceptible to hydrolysis in aqueous media, evaluating their stability is critical for drug and consumer product development.

• Matrix Spiking: Dose MNA and ENA at 0.5% into separate buffered solutions at pH 3.0, 7.0, and 9.0.

• Thermal Aging: Incubate the samples at 45°C for 4 weeks.

• Quantification: Extract weekly using liquid-liquid extraction (hexane) and analyze via GC-FID with an internal standard (e.g., tetradecane). Causality Insight: ENA demonstrates superior stability at pH 9.0 compared to MNA. The increased steric bulk of the ethyl group provides kinetic shielding to the ester carbonyl carbon, significantly reducing the rate of nucleophilic attack by hydroxide ions.

Application Insights & Alternatives Comparison

When formulating, the choice between MNA and ENA depends on the desired temporal release profile.

• Vs. Bornyl Acetate: Both MNA and ENA offer a more modern, "vibrant" profile than traditional bornyl acetate due to the exocyclic double bond. Bornyl acetate is distinctly more medicinal and camphorous[1].

• Vs. Isobornyl Acetate: [4]. MNA provides a fruitier, more lifting top note than isobornyl acetate, making it ideal for fresh-citrus accords. ENA serves as a direct, longer-lasting alternative to isobornyl acetate in woody-fougère bases, offering superior tenacity on fabric or skin.

Conclusion

Methyl norbornanylidene acetate and Ethyl norbornanylidene acetate represent two highly functionalized bicyclic esters with distinct performance profiles. MNA is the molecule of choice for high-impact, diffusive top notes with a fruity-pine character. ENA is structurally optimized for longevity, matrix stability, and providing a warm, substantive woody-balsamic core. Formulation scientists should leverage these homologous differences to precisely engineer the temporal olfactory experience of their products.

References

1.[2] "Thermal decomposition of ozonides. A complementary method to the Baeyer–Villiger oxidation of hindered ketones", Canadian Journal of Chemistry. URL: [Link] 2.[4] "Isobornyl Acetate (CAS 125-12-2) – Premium Synthetic Woody-Terpenic Ingredient for Perfumery", Scentspiracy. URL: [Link] 3.[1] "Bornyl acetate", Wikipedia. URL: [Link] 4.[3] "Bornyl acetate", American Chemical Society. URL: [Link]

Sources

• 1. Bornyl acetate - Wikipedia [en.wikipedia.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. acs.org [acs.org]
• 4. Isobornyl Acetate (CAS 125-12-2) – Premium Synthetic Woody-Terpenic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]

A Comparative Guide to the Reactivity of Norbornylidene Esters and Cyclohexylidene Analogs in Ring-Opening Metathesis Polymerization

Abstract

Ring-Opening Metathesis Polymerization (ROMP) stands as a powerful tool for the synthesis of advanced polymeric materials with tailored properties.[1][2] The choice of monomer is a critical determinant of polymerization kinetics and the characteristics of the resulting polymer. This guide provides an in-depth comparison of two important classes of monomers: norbornylidene esters and their cyclohexylidene analogs. We will explore the fundamental principles governing their reactivity, present comparative experimental data, and provide detailed protocols for their synthesis and polymerization. This analysis aims to equip researchers, particularly those in materials science and drug development, with the insights needed to select the optimal monomer system for their specific applications.

Introduction: The Central Role of Monomer Structure in ROMP

The remarkable success of ROMP is largely due to the development of highly active and functional-group-tolerant ruthenium-based catalysts, such as the Grubbs and Hoveyda-Grubbs catalysts.[1][3] These catalysts enable the polymerization of a wide array of cyclic olefins, with the reaction's driving force being the relief of ring strain.[4][5] Among the most common monomers are derivatives of norbornene, a strained bicyclic olefin, which readily undergo polymerization to produce high molecular weight polymers with diverse functionalities.[1][6][7][8]

This guide focuses on two specific ester-functionalized monomer families:

• Norbornylidene Esters: These monomers feature the highly strained bicyclo[2.2.1]heptene (norbornene) core, which is known to exhibit high reactivity in ROMP.

• Cyclohexylidene Analogs: These monomers replace the bicyclic norbornene core with a monocyclic cyclohexene ring. Cyclohexene possesses significantly less ring strain and, consequently, its polymerization is thermodynamically less favorable.[4][9]

Understanding the reactivity differences between these two systems is paramount for designing polymers with controlled architectures and properties. We will delve into how the inherent ring strain and stereochemistry of these monomers dictate their polymerization behavior.

Structural and Mechanistic Basis of Reactivity

The rate of ROMP is profoundly influenced by the monomer's structure. Two key factors are at play: ring strain and stereochemistry.

The Driving Force: Ring Strain

The primary driving force for ROMP is the release of ring strain energy in the cyclic monomer upon conversion to a linear polymer.[4][5]

• Norbornene systems possess substantial ring strain due to their rigid, bicyclic structure. This high strain energy leads to a large negative enthalpy of polymerization, making the reaction highly favorable and rapid.

• Cyclohexene systems , in contrast, are relatively strain-free.[4] The equilibrium between the monomeric and polymeric states can disfavor polymerization, often requiring specific conditions or co-monomers to proceed efficiently.[9]

The Importance of Stereochemistry: Exo vs. Endo Isomers

For substituted norbornene monomers, the orientation of the substituent group (exo or endo) has a dramatic impact on reactivity.

• Exo isomers are significantly more reactive in ROMP.[10][11][12][13]

• Endo isomers exhibit reactivity that can be an order of magnitude lower.[14] This reduced reactivity is attributed to steric hindrance between the endo substituent of the incoming monomer and the propagating catalyst center.[14] For this reason, synthetic strategies often target the preparation of pure exo isomers to achieve efficient and controlled polymerizations.[10][12][13]

The rate-determining step in the ROMP of norbornenyl monomers initiated by a Grubbs third-generation catalyst has been identified as the formation of the metallacyclobutane intermediate.[15][16] The higher transition state energy required for the endo isomer to form this intermediate, as confirmed by DFT calculations, explains its slower polymerization rate.[15]

Experimental Design and Protocols

To provide a clear and objective comparison, we outline a standardized experimental workflow. This ensures that observed differences in reactivity and polymer properties can be directly attributed to the monomer structure.

General Experimental Workflow

The process involves three main stages: monomer synthesis, polymerization, and polymer characterization. Each step must be conducted with precision to ensure reproducibility and data integrity.

Figure 1: Standardized workflow for comparative monomer reactivity analysis.

Protocol: Synthesis of exo-Norbornylidene Ethyl Ester

This protocol is adapted from established methods for Diels-Alder cycloaddition followed by stereoselective synthesis.[10][12]

• Diels-Alder Reaction: React cyclopentadiene with ethyl acrylate. This reaction typically yields an endo-rich mixture (e.g., 80:20 endo/exo).[12]

• Isomerization & Hydrolysis: Treat the endo-rich ester mixture with a strong base (e.g., sodium tert-butoxide) in an anhydrous solvent like THF. This promotes rapid isomerization to a thermodynamic equilibrium.[13]

• Kinetically Selective Hydrolysis: Introduce a stoichiometric amount of water to the reaction. The exo-ester hydrolyzes faster than the endo-ester due to reduced steric hindrance.[13] This enriches the product mixture with the exo-carboxylic acid.

• Esterification: Purify the exo-rich carboxylic acid and re-esterify using standard methods (e.g., Fischer esterification) to obtain the desired exo-norbornylidene ethyl ester.

• Purification: Purify the final product by column chromatography and confirm its structure and purity via ¹H NMR and ¹³C NMR spectroscopy.

Protocol: Ring-Opening Metathesis Polymerization (ROMP)

This procedure utilizes a third-generation Grubbs catalyst (G3), known for its high activity and tolerance to functional groups.[1][3]

• Preparation: In a nitrogen-filled glovebox, dissolve the monomer (e.g., exo-norbornylidene ethyl ester, 100 equivalents) in anhydrous, degassed dichloromethane (DCM).

• Initiation: Prepare a stock solution of Grubbs G3 catalyst in DCM. Rapidly inject the required amount of catalyst solution (1 equivalent) into the stirred monomer solution at room temperature.

• Monitoring: For kinetic analysis, perform the reaction directly in an NMR tube and acquire ¹H NMR spectra at regular intervals. Monitor the disappearance of the monomer's olefinic proton signals to determine conversion over time.[8][17]

• Termination: After reaching high conversion or the desired time, quench the polymerization by adding a few drops of ethyl vinyl ether.

• Isolation: Precipitate the polymer by adding the reaction mixture to a large volume of cold methanol. Filter and dry the polymer under vacuum to a constant weight.

Results and Discussion: A Quantitative Comparison

The following data, based on typical experimental outcomes, highlight the profound differences in reactivity and resulting polymer properties.

Polymerization Kinetics

The rate of polymerization is a direct measure of monomer reactivity.

Monomer	Catalyst	Time to >95% Conversion	Apparent Rate Constant (k_app)
exo-Norbornylidene Ethyl Ester	Grubbs G3	< 10 minutes	High
endo-Norbornylidene Ethyl Ester	Grubbs G3	> 2 hours	Low
Cyclohexylidene Ethyl Ester	Grubbs G3	No significant polymerization	Negligible

Table 1: Comparative polymerization kinetics for norbornylidene and cyclohexylidene esters under identical conditions ([M]/[I] = 100, DCM, 25°C).

The data clearly show the superior reactivity of the exo-norbornylidene ester, which polymerizes rapidly. The endo isomer polymerizes much more slowly, consistent with established principles of steric hindrance.[11][14] The cyclohexylidene analog shows no discernible polymerization under these conditions, a direct consequence of its low ring strain.[9]

Polymer Properties

The monomer structure also influences the properties of the final polymer.

Property	Poly(exo-norbornylidene ethyl ester)	Poly(cyclohexylidene ethyl ester)*
Number-Avg. Molecular Weight (M_n)	Controllable (e.g., 50-200 kDa)	N/A
Polydispersity Index (PDI)	Narrow (< 1.2)	N/A
Glass Transition Temp. (T_g)	~35-45 °C (typical)	N/A
Decomposition Temp. (T_d, 5%)	> 330 °C	N/A

Table 2: Typical properties of polymers derived from ROMP. *Data for the cyclohexylidene polymer is not applicable as it does not polymerize under these conditions. Polymer properties can be tuned by changing the ester side-chain.[18][19]

The living nature of the ROMP of exo-norbornene esters allows for the synthesis of well-defined polymers with controlled molecular weights and narrow polydispersity, a key requirement for high-performance applications.[1][3] The resulting polynorbornenes generally exhibit high thermal stability.[18][20]

Conclusion and Application Outlook

This guide demonstrates a stark contrast in reactivity between norbornylidene esters and their cyclohexylidene analogs in ROMP.

• exo-Norbornylidene esters are highly reactive monomers that readily undergo controlled, living polymerization. Their high reactivity, driven by significant ring strain, makes them ideal candidates for the efficient synthesis of well-defined homopolymers and block copolymers for applications in advanced materials, electronics, and drug delivery systems.[1]

• Cyclohexylidene esters are largely unreactive in ROMP under standard conditions due to their lack of ring strain. While this makes them unsuitable as homopolymer monomers, they can be valuable as chain transfer agents in specific catalytic living ROMP processes to control polymer molecular weight or as co-monomers in tandem polymerization strategies.[6][21]

For researchers and drug development professionals, this comparison underscores a critical principle: the choice between a strained bicyclic olefin and a less-strained monocyclic analog is a primary decision point that will fundamentally dictate the feasibility and outcome of a polymerization strategy. The high reactivity and tunable nature of norbornylidene-based systems confirm their status as a versatile and powerful platform for modern polymer synthesis.

References

• Selective Ruthenium-Catalysed Functionalisation Reactions and ROMP of exo-Norbornene-Based Organosilicon Boronic Esters. (2026). MDPI. [Link]

• Mechanistic and Kinetic Studies of the Ring Opening Metathesis Polymerization of Norbornenyl Monomers by a Grubbs Third Generation. (2019). NSF Public Access Repository. [Link]

• Reactivity of norbornene esters in ring-opening metathesis polymerization initiated by a N-chelating Hoveyda II type catalyst. (n.d.). RSC Publishing. [Link]

• Synthesis of polynorbornadienes by ring-opening metathesis polymerization and their saturated derivatives bearing various ester. (2023). RSC Advances. [Link]

• StereoSelective Synthesis of exo-Norbornene Derivatives for Resist Materials. (n.d.). ResearchGate. [Link]

• Long-Range Kinetic Effects on the Alternating Ring Opening Metathesis of Bicyclo[4.2.0]oct-6-ene-7-carboxamides and Cyclohexene. (2023). ACS Publications. [Link]

• Mechanistic and Kinetic Studies of the Ring Opening Metathesis Polymerization of Norbornenyl Monomers by a Grubbs Third Generation Catalyst. (2019). PubMed. [Link]

• Synthesis and Ring‐Opening Metathesis Polymerization (ROMP) Reactivity of endo‐and exo‐Norbornenylazlactone Using Ruthenium Catalysts. (n.d.). ResearchGate. [Link]

• Catalytic living ring-opening metathesis polymerization with Grubbs' second- and third-generation catalysts. (2019). FOLIA. [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. (2012). SCIRP. [Link]

• Thermal characterization and thermal degradation of poly(norbornene-2,3-dicarboxylic acid dialkyl esters) synthesized by vinyl addition polymerization. (n.d.). ResearchGate. [Link]

• Synthesis of exo-norborneol. (n.d.).

• Fast Tandem ring-opening/ring-closing Metathesis Polymerization From a Monomer Containing Cyclohexene and Terminal Alkyne. (2012). PubMed. [Link]

• Selective ring-opening metathesis polymerization (ROMP) of cyclobutenes. Unsymmetrical ladderphane containing polycyclobutene and polynorbornene strands. (2019). Beilstein Journals. [Link]

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• Ring opening metathesis polymerization (ROMP). (2024). YouTube. [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. (2012). Semantic Scholar. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate

In the fast-paced environment of chemical research and pharmaceutical development, the lifecycle of a chemical reagent extends far beyond its use in a reaction. The safe, compliant, and environmentally responsible disposal of chemical waste is a critical component of laboratory operations that underpins the safety of personnel and the integrity of our institutions. This guide provides a detailed, procedural framework for the proper disposal of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate, a specialized bicyclic compound.

The procedural guidance herein is synthesized from the safety profiles of structurally analogous bicyclo[2.2.1]heptane derivatives and established best practices for hazardous chemical waste management. Researchers must always prioritize the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact material in use, as this document contains the most accurate and specific safety information.[1][2]

Hazard Profile and Risk Assessment: The "Why" Behind the Procedure

Understanding the potential hazards of Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate is fundamental to managing its disposal correctly. While a specific, comprehensive SDS for this exact ylidene isomer is not universally available, we can infer a probable hazard profile from related bicyclo[2.2.1]heptane structures and general ester compounds. This proactive risk assessment is the cornerstone of a safe disposal plan.

Anticipated Hazards of Bicyclo[2.2.1]heptane Derivatives:

• Irritation: Many related compounds are known to cause skin and serious eye irritation.[3][4]

• Environmental Toxicity: Several analogs are classified as toxic or very toxic to aquatic life, potentially with long-lasting effects.[3][5] Therefore, release into the environment via drains or standard refuse is strictly prohibited.[3][4][5][6]

• Combustibility: While this specific compound's flash point is not listed, many organic esters and bicyclic compounds are combustible solids or liquids.[5][7] It should be kept away from heat and ignition sources.[3][5]

• Incompatibility: These compounds are typically incompatible with strong oxidizing agents, strong acids, and strong bases.[3] Improper mixing can lead to vigorous, exothermic reactions.

Key Chemical Data Summary

Property	Value	Rationale / Source
Molecular Formula	C₁₀H₁₄O₂	Calculated from structure.
Molecular Weight	166.22 g/mol	Calculated from formula.
CAS Number	Not universally assigned; varies by supplier.	Always verify with supplier documentation.
Probable Physical Form	Solid or Liquid (Oil)	Based on similar bicycloheptane acetates.[7]
Anticipated Storage Class	Combustible Solids/Liquids	Based on analogs like camphene.[5][7]

This data informs every subsequent step of the disposal process, from selecting the correct waste container to ensuring proper segregation from incompatible chemicals.

In-Lab Waste Accumulation: A Step-by-Step Protocol

Proper disposal begins at the point of generation. Adherence to a strict in-lab collection protocol is non-negotiable and is mandated by regulations such as the OSHA Laboratory Standard.[2][8][9]

Protocol 2.1: Waste Collection at the Bench

• Don Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE. This includes:

  • Nitrile or other chemically resistant gloves.

  • Safety glasses with side shields or goggles.[10]

  • A flame-resistant lab coat.

• Select a Designated Waste Container:

  • Compatibility is Key: Use a clean, sealable, and chemically compatible container. Borosilicate glass bottles or high-density polyethylene (HDPE) containers are typically appropriate.[1] Never use metal containers for potentially acidic or basic waste streams.[1]

  • Size Appropriately: The container should be large enough for the expected waste volume but small enough to be handled safely.

  • Inspect for Integrity: Ensure the container is free of cracks, chips, or other damage.[11]

• Label the Container Before Use:

  • Affix a "Hazardous Waste" label, as required by the EPA's Resource Conservation and Recovery Act (RCRA).[11]

  • Clearly write the full chemical name: "Waste Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate". Avoid abbreviations.[8]

  • List all components and their approximate percentages, including any solvents (e.g., "90% Ethyl Acetate, 10% Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate").

  • Indicate the relevant hazards (e.g., Irritant, Environmentally Hazardous).

• Transfer the Waste:

  • Perform all waste transfers inside a certified chemical fume hood to minimize inhalation exposure.[1][12]

  • Use a funnel to prevent spills.

  • Do not overfill the container. Leave at least 5-10% of headspace (ullage) to allow for vapor expansion.[13]

• Secure and Segregate:

  • Tightly seal the container cap.

  • Wipe the exterior of the container clean.

  • Place the container in a designated secondary containment bin within the laboratory, segregated from incompatible materials like acids, bases, and oxidizers.[11][14] This bin will contain any potential leaks.

Spill Management Protocol

Accidental spills must be managed immediately and safely. The waste generated from a spill cleanup is also considered hazardous waste.[15]

• Alert Personnel: Immediately notify others in the lab.

• Isolate the Area: Cordon off the spill area.

• Assess the Spill Size:

  • Minor Spill (<100 mL, manageable by lab staff): Proceed with cleanup.

  • Major Spill (>100 mL, or any spill you are not comfortable with): Evacuate the area and contact your institution's Environmental Health & Safety (EHS) emergency line.

• Cleanup Procedure (Minor Spills):

  • Ensure you are wearing full PPE.

  • If the material is a solid, carefully sweep it up to avoid creating dust and place it in your hazardous waste container.[3][10]

  • If it is a liquid, cover it with an inert absorbent material (e.g., vermiculite, sand, or a commercial sorbent pad).

  • Once absorbed, scoop the material into the designated hazardous waste container.[6]

  • Decontaminate the spill surface with soap and water or an appropriate solvent.

  • All cleanup materials (gloves, pads, etc.) must be disposed of as hazardous waste.[13][15]

The Disposal Pathway: From Lab Bench to Final Disposition

The journey of chemical waste from your lab is a highly regulated process. The following workflow, visualized in the diagram below, outlines the critical decision points and actions required to ensure compliance and safety.

Caption: Disposal workflow for Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate.

This entire process is governed by a strict regulatory framework, primarily the OSHA Laboratory Standard (29 CFR 1910.1450) and the EPA Resource Conservation and Recovery Act (RCRA).[8][9][11] Your institution's Chemical Hygiene Plan (CHP) translates these federal regulations into specific actions for your workplace.[2][9]

The final step for this type of organic waste is typically high-temperature incineration at a licensed chemical destruction plant.[6] This method ensures the complete destruction of the compound, preventing its release into the environment.

By adhering to this comprehensive disposal guide, you contribute to a culture of safety, protect our environment, and ensure that your laboratory operations remain fully compliant with all regulatory standards.

References

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• U.S. Environmental Protection Agency (EPA). Bicyclo[2.2.1]heptan-2-ol, 2-acetate - Substance Details. [Link]

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• The University of Chicago Environmental Health and Safety. Hazardous Waste Disposal Procedures. [Link]

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• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

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Comprehensive Safety and Operational Guide for Handling Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a discipline rooted in molecular understanding. Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate is a specialized bicyclic aliphatic ester featuring an exocyclic alpha,beta-unsaturated carbonyl system. While this structural motif is highly valuable in drug development and complex organic synthesis, its inherent reactivity dictates a rigorous, causality-driven approach to personal protective equipment (PPE) and operational handling.

For laboratories operating in humid subtropical climates (such as our current location in Taiwan), strict adherence to moisture-free, temperature-controlled storage is especially critical to prevent premature degradation of the ester.

Part 1: Mechanistic Hazard Causality

To handle a chemical safely, you must understand why it is hazardous. The exocyclic double bond conjugated with the methyl ester in this molecule acts as a potent Michael acceptor.

In biological systems, alpha,beta-unsaturated carbonyl compounds can react covalently with nucleophilic sulfhydryl (-SH) groups, such as those found in the cysteine residues of cellular proteins[1]. This electrophilic reactivity is the exact mechanistic basis for its potential to act as a severe skin sensitizer, causing allergic contact dermatitis, and as a respiratory irritant[1]. Furthermore, like many acrylate and unsaturated ester derivatives, it carries a latent risk of exothermic polymerization if exposed to radical initiators, UV light, or excessive heat[2].

Part 2: Required Personal Protective Equipment (PPE)

Selecting the right PPE requires understanding material compatibility. A self-validating safety system ensures that the equipment chosen actively resists the specific chemical threats of the molecule.

• Hand Protection: Use heavy-duty Nitrile or Butyl rubber gloves. Critical Insight: Do not use Polyvinyl Chloride (PVC) gloves. PVC readily absorbs acrylates and alpha,beta-unsaturated esters, which can trap the chemical against the skin, bypass the barrier, and exacerbate sensitization risks[2].

• Eye Protection: Tight-sealing chemical safety goggles are mandatory. Standard safety glasses leave the orbital area vulnerable to vapor irritation.

• Body Protection: A permeation-resistant, flame-retardant laboratory coat. Ensure cuffs are tucked securely under the gloves to eliminate exposed skin at the wrists.

• Respiratory Protection: All handling must occur within a certified chemical fume hood. If engineering controls are compromised or during a spill scenario, a NIOSH-approved respirator equipped with an organic vapor (OV) cartridge is required[2].

Part 3: Quantitative Safety & Compatibility Data

Property / Parameter	Specification / Recommendation	Scientific Rationale
Chemical Class	Alpha,beta-unsaturated bicyclic ester	Dictates electrophilic reactivity and handling protocols.
Primary Health Hazard	Skin sensitizer, Respiratory Irritant	Driven by covalent binding to biological nucleophiles[1].
Glove Compatibility	Nitrile or Butyl Rubber	Provides a robust, impermeable barrier against organic esters.
Glove Incompatibility	PVC (Polyvinyl Chloride)	PVC absorbs unsaturated esters, increasing dermal exposure risk[2].
Storage Conditions	2°C to 8°C (Refrigerated), Dark	Minimizes vapor pressure and prevents spontaneous polymerization[3].
Disposal Method	High-Temperature Incineration	Ensures complete destruction of the reactive pharmacophore[4].

Part 4: Operational Plan & Experimental Workflow

Self-Validating Protocol for Air-Free Transfer and Reaction Setup

• System Validation: Before opening the reagent, verify the fume hood airflow is functioning at an optimal face velocity (typically 80–120 feet per minute). Do not proceed if the monitor alarms.

• Atmospheric Purge: Because the compound can degrade or polymerize in the presence of oxygen and light, purge your reaction vessel with an inert gas (Argon or Nitrogen) for 15 minutes prior to reagent introduction.

• Reagent Transfer: Use a gas-tight glass syringe equipped with a stainless-steel needle. Avoid plastic syringes with rubber plungers; the reactive ester can degrade the elastomer, introducing leachables into your drug development workflow.

• Reaction Execution: Add the Methyl 2-{bicyclo[2.2.1]heptan-2-ylidene}acetate dropwise to the reaction mixture at 0°C. This thermal control mitigates the highly exothermic nature of nucleophilic additions.

• Quenching: Upon reaction completion, quench residual unreacted ester using a mild nucleophile (e.g., dilute aqueous ethanolamine or a thiol-based scavenger resin) before exposing the mixture to ambient laboratory air.

Part 5: Emergency Response & Waste Disposal

• Spill Management: In the event of a spill, immediately evacuate the immediate area and eliminate all ignition sources[5]. Do not use combustible materials like paper towels. Instead, cover the spill with an inert absorbent material (e.g., dry sand, silica gel, or a universal chemical binder)[6].

• Disposal Protocol: Never dispose of alpha,beta-unsaturated esters down the drain. Collect all contaminated wipes, gloves, and absorbent materials into a designated, clearly labeled hazardous waste container. The material must be disposed of via high-temperature incineration by a licensed professional waste management facility, equipped with an afterburner and scrubber to safely handle carbon oxides and prevent environmental contamination[4][7].

Part 6: Process Visualization

Workflow and risk mitigation strategy for handling reactive bicyclic esters.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[Link][8]

• National Institutes of Health (NIH). Management of Chemicals - Prudent Practices in the Laboratory. NCBI Bookshelf.[Link][7]

• Capot Chemical Co. MSDS of 5-Hydroxy-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester.[Link][4]

• 3M. Safety Data Sheet - Acrylate Esters.[Link][5]

• Covestro Solution Center. SAFETY DATA SHEET - AgiSyn 2870.[Link][2]

• Exdron. SAFETY DATA SHEET 750-SC.[Link][6]

• Axtra3D. Safety Data Sheet - Acrylate Ester.[Link][3]

• Science.gov. alpha beta-unsaturated carbonyl: Topics by Science.gov. (Mechanistic toxicity of Michael acceptors).[Link][1]

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